(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• CAS: 1228565-96-5

Core Science & Biosynthesis

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine synthesis pathway

An In-depth Technical Guide to the Synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Executive Summary

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a valuable chiral building block, or synthon, frequently utilized in the development of pharmaceutical agents. Its stereochemically defined structure is crucial for achieving high selectivity and efficacy in target interactions. This guide, intended for researchers and drug development professionals, provides a detailed exploration of the primary synthetic pathways to this compound. We will dissect two core strategies: the direct, elegant approach of asymmetric reductive amination and the classical, robust method of racemic synthesis followed by chiral resolution. This document moves beyond simple procedural lists to explain the underlying chemical principles, the rationale behind experimental choices, and the practical considerations for each route, ensuring a blend of theoretical understanding and actionable laboratory protocols.

Part 1: Strategic Importance and Retrosynthetic Analysis

The indane scaffold is a privileged structure in medicinal chemistry, and the introduction of a chiral amine at the C1 position opens avenues for developing potent and selective therapeutic agents. The specific (S)-enantiomer of 4-methoxy-indan-1-amine is a key intermediate whose stereochemistry is critical for the biological activity of the final active pharmaceutical ingredient (API).

A logical retrosynthetic analysis of the target molecule reveals the most critical disconnection at the carbon-nitrogen bond, pointing directly to the prochiral ketone, 4-Methoxy-1-indanone , as the pivotal starting material. The primary challenge, therefore, lies in the stereoselective introduction of the amine group.

Caption: Retrosynthetic approach for the target amine.

Part 2: Synthesis of the Key Precursor: 4-Methoxy-1-indanone

The synthesis of the required ketone precursor is well-established and typically begins with the commercially available 4-hydroxy-1-indanone.[1] The conversion involves a standard Williamson ether synthesis.

Experimental Protocol: Synthesis of 4-Methoxy-1-indanone

This protocol is adapted from established literature procedures.[2]

• Reaction Setup: To a stirred mixture of 4-hydroxy-1-indanone (150 g) and anhydrous potassium carbonate (154 g) in dimethylformamide (DMF, 1.5 L), cool the flask to 0°C under a nitrogen atmosphere.

• Alkylation: Add methyl iodide (69 mL) dropwise over a period of 15 minutes. The potassium carbonate acts as a base to deprotonate the phenolic hydroxyl group, forming a phenoxide that then acts as a nucleophile to displace the iodide from methyl iodide. DMF is an excellent polar aprotic solvent for this type of SN2 reaction.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Workup: Partition the reaction mixture between methylene chloride and water. The organic product will move into the methylene chloride layer.

• Washing: Wash the methylene chloride fraction sequentially with water and a 2% aqueous NaOH solution to remove any unreacted 4-hydroxy-1-indanone and other aqueous-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the filtrate in vacuo to remove the solvent.

• Purification: Dissolve the crude residue in hot methanol. Upon cooling, the desired 4-methoxy-1-indanone will precipitate. Filter the solid and recrystallize from methanol to yield the final product as a crystalline solid (M.P. 104°-106° C).[2]

Part 3: Pathway A: Direct Asymmetric Synthesis via Reductive Amination

Asymmetric reductive amination is a powerful and atom-economical strategy that converts a ketone directly into a chiral amine in a single step.[3] This can be achieved using either biocatalysts or chiral metal catalysts.

Biocatalytic Reductive Amination

The use of enzymes, particularly reductive aminases (RedAms) or imine reductases (IREDs), offers an environmentally benign and highly selective route to chiral amines.[4] These enzymes catalyze the reductive amination of a prochiral ketone, often with exceptional enantioselectivity.[5][6]

Caption: Workflow for biocatalytic reductive amination.

Generalized Protocol: Biocatalytic Reductive Amination

• Buffer Preparation: Prepare a suitable buffer solution (e.g., potassium phosphate buffer, pH 7.5-8.5). The optimal pH is enzyme-dependent and crucial for activity.

• Reaction Mixture: In a temperature-controlled vessel, combine the buffer, 4-methoxy-1-indanone, an amine source (e.g., ammonium chloride), the reductive aminase enzyme, and a nicotinamide cofactor (e.g., NADPH) or a cofactor recycling system (e.g., a glucose/glucose dehydrogenase system).

• Incubation: Stir the mixture at a controlled temperature (typically 25-40°C) for 12-48 hours. Reaction progress can be monitored by HPLC or GC.

• Quenching and Extraction: Once the reaction is complete, quench by adding a water-immiscible organic solvent (e.g., ethyl acetate or MTBE) and adjusting the pH to >10 with a base (e.g., NaOH) to ensure the amine is in its free base form.

• Isolation: Separate the organic layer, dry it over Na2SO4, and concentrate it under reduced pressure to obtain the crude chiral amine.

• Purification: The product can be further purified by column chromatography or by forming a salt (e.g., the hydrochloride salt) and recrystallizing.

Part 4: Pathway B: Racemate Synthesis and Chiral Resolution

This classical pathway involves two distinct stages: the non-stereoselective synthesis of the racemic amine, followed by the separation of the two enantiomers.

Synthesis of Racemic 4-Methoxy-2,3-dihydro-1H-inden-1-amine

A common method for this transformation is the formation of an oxime intermediate, followed by reduction.

Experimental Protocol: Racemic Amine Synthesis

• Oxime Formation: Dissolve 4-methoxy-1-indanone in a suitable solvent like ethanol. Add an aqueous solution of hydroxylamine hydrochloride and a base such as sodium acetate. Heat the mixture to reflux for several hours to form the corresponding oxime.

• Reduction: The oxime can be reduced to the primary amine using various methods. A literature procedure describes the effective use of an aluminum-nickel alloy in an alkaline solution, which avoids high-pressure hydrogenation.[7] Alternatively, catalytic hydrogenation over a catalyst like Palladium on carbon (Pd/C) or Raney Nickel can be employed.

• Workup and Isolation: After the reduction is complete, the catalyst is filtered off, and the solvent is removed. The residue is taken up in an organic solvent and washed with water. The organic layer is then dried and concentrated to yield the racemic amine.

Chiral Resolution of the Racemic Amine

The separation of enantiomers is achieved by reacting the racemic amine with a single enantiomer of a chiral acid, known as a resolving agent.[8] This reaction forms a pair of diastereomeric salts, which possess different physical properties, most importantly, different solubilities.

Caption: General workflow for chiral resolution.

Generalized Protocol: Chiral Resolution

• Salt Formation: Dissolve the racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine in a suitable solvent (e.g., methanol or ethanol). In a separate flask, dissolve a stoichiometric amount (often 0.5 equivalents) of the chiral resolving agent (e.g., (+)-dibenzoyl-D-tartaric acid) in the same solvent.

• Crystallization: Combine the two solutions, possibly with gentle heating to ensure complete dissolution. Allow the solution to cool slowly to room temperature, then potentially to a lower temperature (e.g., 4°C), to induce crystallization of the less soluble diastereomeric salt.

• Isolation: Collect the precipitated crystals by filtration and wash them with a small amount of cold solvent. The enantiomeric purity of the salt can be improved by further recrystallization.

• Liberation of the Free Amine: Suspend the purified diastereomeric salt in a mixture of water and an organic solvent (e.g., dichloromethane). Add an aqueous base (e.g., 2M NaOH) and stir until the solid dissolves. The base neutralizes the chiral acid, liberating the free enantiopure amine into the organic layer.

• Final Isolation: Separate the organic layer, wash with water, dry over Na2SO4, and concentrate in vacuo to yield the enantiomerically enriched (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Part 5: Comparative Analysis of Synthetic Pathways

The choice between direct asymmetric synthesis and chiral resolution depends on various factors including scale, cost, available equipment, and desired "greenness" of the process.

Parameter	Pathway A: Asymmetric Reductive Amination	Pathway B: Chiral Resolution
Theoretical Yield	Up to 100%	Maximum 50% (without racemization of unwanted enantiomer)
Enantioselectivity	Often >99% ee achievable directly.[6]	Dependent on the efficiency of crystallization; may require multiple recrystallizations.
Atom Economy	High; most atoms from reactants are incorporated into the product.	Lower; the resolving agent is used stoichiometrically and must be removed/recycled.
Number of Steps	Fewer steps from the key ketone precursor.	More steps (racemate synthesis, salt formation, crystallization, liberation).
Process Conditions	Often mild (biocatalysis) or requires specialized catalysts (metal catalysis).	Classical chemical transformations, but crystallization can be time-consuming.
"Green" Chemistry	Generally preferred, especially the biocatalytic route.	Generates more waste streams (mother liquor, resolving agent recovery).

Part 6: Conclusion

The synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine can be successfully accomplished via several distinct routes, each with its own set of advantages and challenges. Modern approaches utilizing biocatalytic or metal-catalyzed asymmetric reductive amination represent the most efficient and sustainable pathways, delivering the target enantiomer directly in high purity.[5][9] However, the classical method of chiral resolution remains a viable and robust alternative, particularly when the necessary enzymes or specialized catalysts are unavailable. The selection of the optimal synthetic strategy will ultimately be guided by the specific requirements of the research or development program, balancing factors of efficiency, cost, scale, and environmental impact.

References

• Aleku, G. A., et al. (2017). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. ACS Catalysis. Available at: [Link]

• Palmer, R. (2022). Novel Reductive Aminases for the Preparation of Chiral Amines. The University of Manchester (Thesis). Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 4-Methoxy-1-indanone. Available at: [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. (n.d.). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Available at: [Link]

• Li, G., et al. (2016). New recombinant cyclohexylamine oxidase variants for deracemization of secondary amines by orthogonally assaying designed mutants with structurally diverse substrates. ResearchGate. Available at: [Link]

• ChemBK. (2024). 4-Methoxy-1-indanone. Available at: [Link]

• Howei Pharm. (n.d.). 4-Methoxy-2,3-dihydro-1H-inden-1-amine ≥95%. Available at: [Link]

• Zhang, X., et al. (2023). Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency. Scientific Reports. Available at: [Link]

• Wang, D., et al. (2020). Synthesis of Chiral Primary Amines via Enantioselective Reductive Amination: From Academia to Industry. ResearchGate. Available at: [Link]

• PubChemLite. (n.d.). 4-methoxy-2,3-dihydro-1h-inden-1-amine. Available at: [Link]

• PubChemLite. (n.d.). 4-methoxy-n-methyl-2,3-dihydro-1h-inden-1-amine. Available at: [Link]

• Google Patents. (2007). CN101062897A - Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof.

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Properties of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

This guide provides a comprehensive technical overview of the essential physicochemical properties of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the structural, physical, and chemical characteristics that are critical for its application in discovery and development workflows. The narrative emphasizes not only the data but also the causality behind experimental choices and the implications of each property for pharmaceutical development.

Introduction: A Chiral Building Block of Pharmaceutical Interest

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a chiral primary amine built upon a methoxy-substituted indane scaffold. Its structural significance is underscored by its relationship to a class of potent and selective enzyme inhibitors. The core 2,3-dihydro-1H-inden-1-amine structure is a key intermediate in the synthesis of Rasagiline, an irreversible inhibitor of monoamine oxidase B (MAO-B) used for the treatment of Parkinson's disease.[1][2] Derivatives based on this scaffold are actively being explored for their potential as highly selective hMAO-B inhibitors.[1]

Understanding the physicochemical properties of this specific (S)-enantiomer is paramount, as stereochemistry governs the precise three-dimensional interactions with biological targets, dictating efficacy and selectivity. This guide serves as a foundational resource for scientists leveraging this molecule in their research endeavors.

Section 1: Chemical Identity and Core Physical Properties

Accurate identification and knowledge of fundamental physical constants are the bedrock of any chemical research. These properties influence handling, storage, and reaction setup.

Caption: Chemical structure of 4-Methoxy-2,3-dihydro-1H-inden-1-amine.

The core data for this compound, primarily sourced for the racemic mixture unless otherwise specified, are summarized below. It is crucial for researchers to note that properties like melting point can vary between enantiopure and racemic forms.

Property	Value	Source
IUPAC Name	(1S)-4-methoxy-2,3-dihydro-1H-inden-1-amine	N/A
CAS Number	52372-96-0 (Racemate)	[3]
Molecular Formula	C10H13NO	[3][4]
Molecular Weight	163.22 g/mol	[3][4]
Physical Form	Solid
Melting Point	40-42 °C (Racemate)	[3]
Boiling Point	100-112 °C @ 2.5 Torr	[3]
Density	1.087 g/cm³	[3]
Refractive Index	1.561	[3]
Flash Point	126.9 °C	[3]

Section 2: Critical Parameters for Drug Development

For a molecule to be a viable drug candidate or a useful research tool, its pKa, lipophilicity, and solubility must be well-characterized. These parameters govern its absorption, distribution, metabolism, and excretion (ADME) profile.

Acidity and Basicity (pKa)

This method provides a precise, experimentally derived pKa value. The principle is to monitor the change in pH of a solution of the amine as a strong acid titrant is added.

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Preparation: Accurately weigh the sample and dissolve it in an electrolyte solution like 0.1 M KCl. The KCl minimizes fluctuations in the activity coefficient.

• Titration: Place the solution in a jacketed beaker at a constant temperature (e.g., 25 °C). Use a calibrated pH electrode and a precision burette.

• Execution: Add the standardized acid titrant in small volumes (e.g., 0.05 mL). After each addition, stir and allow the pH reading to stabilize before recording the value.

• Analysis: Plot the recorded pH values against the volume of titrant added. The pKa is determined from the inflection point of this titration curve.

Lipophilicity (LogP)

Lipophilicity, the affinity of a compound for a lipid-like environment, is quantified by the partition coefficient (LogP). It is a key predictor of a drug's ability to cross cell membranes. The calculated XLogP3 value for the racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine is 2.34.[3] This moderate lipophilicity suggests a good balance between aqueous solubility and membrane permeability.

This classic method directly measures the partitioning of a compound between n-octanol and water.

Caption: Workflow for LogP determination via the shake-flask method.

Step-by-Step Methodology:

• Solvent Saturation: Mutually saturate n-octanol and a relevant aqueous buffer (e.g., phosphate buffer, pH 7.4) by mixing them overnight and then separating the layers. This prevents volume changes during the experiment.

• Partitioning: In a centrifuge tube, combine the saturated octanol and buffer. Add a small amount of the compound stock solution.

• Equilibration: Agitate the mixture at a constant temperature until equilibrium is achieved.

• Separation & Analysis: Centrifuge the mixture to ensure complete phase separation. Carefully sample each phase and determine the concentration of the analyte, typically by HPLC-UV.

• Calculation: The LogP is the base-10 logarithm of the ratio of the concentration in the octanol phase to that in the aqueous phase.

Aqueous Solubility

Solubility is a prerequisite for absorption and distribution. The molecule contains a basic amine that can be protonated to form a hydrochloride salt, which is expected to have significantly higher aqueous solubility than the free base.[6] The balance of the polar amine group and the non-polar indane ring will dictate the solubility of the free base form.

This method measures the equilibrium solubility of a compound, which is the most relevant value for biopharmaceutical assessment.

Caption: Workflow for thermodynamic solubility measurement.

Step-by-Step Methodology:

• Equilibration: Add an excess amount of the solid compound to a vial containing the aqueous buffer of interest.

• Incubation: Seal the vial and agitate it at a controlled temperature for a sufficient period (typically 24-48 hours) to allow the solution to reach equilibrium with the solid phase.

• Separation: Withdraw a sample and immediately filter it through a low-binding syringe filter to remove all undissolved solid.

• Quantification: Analyze the clear filtrate by a validated analytical method like HPLC-UV to determine the concentration of the dissolved compound. This concentration represents the thermodynamic solubility.

Section 3: Spectroscopic and Structural Characterization

Spectroscopic analysis is non-negotiable for confirming the identity, structure, and purity of the compound.

Caption: Expected spectroscopic signatures for the title compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to be complex but highly informative. Key signals would include three distinct aromatic protons, a sharp singlet for the methoxy group protons around 3.8 ppm, a downfield signal for the benzylic proton at the chiral center (C1), and complex overlapping multiplets for the four diastereotopic protons of the two methylene groups (C2 and C3).

  • ¹³C NMR: The carbon spectrum should show ten distinct signals corresponding to each carbon atom in the asymmetric molecule. This includes signals for the aromatic carbons, the methoxy carbon, the C1 carbon bearing the amine, and the C2 and C3 methylene carbons.

• Infrared (IR) Spectroscopy: The IR spectrum provides functional group confirmation. Look for two characteristic N-H stretching bands for the primary amine, C-H stretches for both aromatic and aliphatic protons, aromatic ring stretches, and a strong C-O ether stretch.

• Mass Spectrometry (MS): In an electron impact (EI) mass spectrum, the molecular ion peak should appear at an m/z of 163, corresponding to the molecular weight. A prominent fragment would likely arise from the loss of the amino group (•NH2), resulting in a peak at m/z 147.

Conclusion

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a valuable chiral intermediate with physicochemical properties that make it an attractive scaffold for drug discovery, particularly in neuroscience. Its moderate lipophilicity, coupled with the basicity of its primary amine, provides a solid foundation for developing molecules with favorable ADME profiles. The experimental protocols and predictive data outlined in this guide offer a robust framework for researchers to handle, characterize, and effectively utilize this compound in their synthetic and medicinal chemistry programs.

References

• 7-Methoxy-2,3-dihydro-1H-inden-1-amine Properties - EPA. [Link]

• 4-Methoxy-2,3-dihydro-1H-inden-1-amine ≥95% - Howei Pharm. [Link]

• Design, synthesis and bioevalucation of novel 2,3-dihydro-1H-inden-1-amine derivatives as potent and selective human monoamine oxidase B inhibitors based on rasagiline - PubMed. [Link]

• CN101062897A - Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof - Google P

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(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine CAS number 52372-96-0

An In-Depth Technical Guide to (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Abstract

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, a chiral amine with the CAS number 52372-96-0 for its racemic form, is a pivotal building block in modern medicinal chemistry. Its rigid, bicyclic indane scaffold combined with strategically placed methoxy and amine functional groups makes it a valuable precursor for synthesizing complex pharmaceutical agents. This guide provides a comprehensive technical overview of its chemical properties, synthesis, analytical characterization, and applications, with a particular focus on its role in the development of selective monoamine oxidase B (MAO-B) inhibitors for neurodegenerative diseases. Safety protocols and handling procedures are also detailed to ensure its effective and safe utilization in a research and development setting.

Introduction and Significance

4-Methoxy-2,3-dihydro-1H-inden-1-amine is a primary amine derivative of methoxy-substituted indane. The molecule's significance is profoundly linked to its stereochemistry, with the (S)-enantiomer being a key chiral intermediate in the synthesis of various pharmacologically active compounds. The indane framework provides a conformationally restricted structure that is often exploited in drug design to enhance binding affinity and selectivity for specific biological targets.

The primary application driving interest in this compound is its role as a precursor to potent and selective monoamine oxidase B (MAO-B) inhibitors.[1] Inhibition of MAO-B is a clinically validated strategy for the treatment of Parkinson's disease, as it increases dopaminergic neurotransmission in the brain.[1][2] The structural features of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine are foundational to the efficacy of drugs derived from it, making a thorough understanding of its properties and handling essential for drug development professionals.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 4-Methoxy-2,3-dihydro-1H-inden-1-amine determine its behavior in chemical reactions, its formulation, and its analytical detection. While the CAS number 52372-96-0 refers to the racemic mixture, the properties of the individual enantiomers are largely identical, differing primarily in their interaction with polarized light.

Table 1: Physicochemical Properties

Property	Value	Source(s)
CAS Number	52372-96-0 (Racemate)	[3][4]
Molecular Formula	C₁₀H₁₃NO	[3][4]
Molecular Weight	163.22 g/mol	[3][5]
Melting Point	40-42 °C	[3]
Boiling Point	100-112 °C @ 2.5 Torr	[3]
Density	1.087 g/cm³	[3]
Appearance	Solid
Refractive Index	1.561	[3]
Flash Point	126.9 °C	[3]
XLogP3	2.34	[3]

Spectroscopic data is crucial for the structural confirmation and purity assessment of the compound. Predicted collision cross-section (CCS) values from mass spectrometry analysis provide information about the molecule's size and shape in the gas phase.[5]

Synthesis and Chiral Resolution

The industrial synthesis of enantiomerically pure (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a critical process. Chiral purity is paramount in drug manufacturing, as different enantiomers can have vastly different pharmacological or toxicological profiles.[6] Synthesis typically begins with the corresponding ketone, 4-methoxy-2,3-dihydro-1H-inden-1-one.

A common and effective method involves the following key steps:

• Oximation: The starting ketone is reacted with hydroxylamine to form an oxime intermediate.

• Reduction: The oxime is then reduced to the racemic amine. An improved method avoids harsh hydrogenation and pressurization by using an aluminum-nickel alloy in an alkaline solution, which is more amenable to industrial-scale production.[2]

• Chiral Resolution: The resulting racemic amine must be separated into its constituent (R) and (S) enantiomers. This is often achieved by forming diastereomeric salts with a chiral acid, followed by fractional crystallization and subsequent liberation of the desired amine.

An alternative and more direct approach is asymmetric synthesis, such as enzymatic transamination, which can convert the ketone directly into the desired (S)-amine with high enantiomeric excess, reducing waste and simplifying the process.[7]

Caption: Generalized synthetic workflow for producing the target amine.

Analytical Characterization

To ensure the identity, purity, and enantiomeric excess of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, a suite of analytical techniques is employed. These methods are fundamental for quality control in both laboratory and industrial settings.

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for determining the enantiomeric purity (e.e., enantiomeric excess) of the final product. A reverse-phase HPLC method using a mobile phase of acetonitrile and water with an acid modifier (like phosphoric or formic acid) can be used for purity analysis.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure of the compound. The chemical shifts, splitting patterns, and integration of the signals provide a detailed map of the molecule's atoms.

• Mass Spectrometry (MS): Coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), this technique confirms the molecular weight of the compound (163.22 g/mol ) and can help identify impurities by their mass-to-charge ratio.[5][9]

• Thin-Layer Chromatography (TLC): TLC is a rapid and cost-effective method for monitoring the progress of a chemical reaction and assessing the purity of column chromatography fractions.[10]

Applications in Drug Development

The primary utility of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is as a sophisticated building block in the synthesis of pharmaceuticals, particularly for neurological disorders.

Monoamine Oxidase B (MAO-B) Inhibitors

This compound is a key fragment in the design of selective MAO-B inhibitors. Research has demonstrated that derivatives of 2,3-dihydro-1H-inden-1-amine show potent inhibitory activity against MAO-B.[1] For instance, a study designing and synthesizing a series of these derivatives identified several compounds with MAO-B inhibitory activity and selectivity comparable to the established drug Selegiline.[1] The methoxy group can play a significant role in modulating ligand-target binding, improving physicochemical properties, and optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) parameters of a drug molecule.[11]

Precursor to Rasagiline and Related Compounds

While the parent compound, 2,3-dihydro-1H-inden-1-amine, is the direct intermediate for the anti-Parkinson's drug Rasagiline, the methoxy-substituted analogue serves as a valuable scaffold for creating next-generation therapeutics with potentially improved properties, such as enhanced blood-brain barrier penetration or modified metabolic stability.[2]

Caption: The role of the title compound as a key starting material in drug discovery.

Safety, Handling, and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and maintain the integrity of the compound. The information below is synthesized from available Safety Data Sheets (SDS) for the compound and its hydrochloride salt.[12][13]

Hazard Identification

The hydrochloride salt of 4-Methoxy-2,3-dihydro-1H-inden-1-amine is classified with the following hazards:

• H302: Harmful if swallowed.[13]

• H315: Causes skin irritation.[13]

• H319: Causes serious eye irritation.[13]

• H335: May cause respiratory irritation.[13]

Table 2: GHS Precautionary Statements

Code	Prevention	Response
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[12]	P302+P352: IF ON SKIN: Wash with plenty of soap and water.[12][14]
P264	Wash hands thoroughly after handling.[12][14]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[12]
P270	Do not eat, drink or smoke when using this product.[12][15]	P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[12][14]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[12][14]	P330: Rinse mouth.[12]

Recommended Handling and Storage Protocol

Caption: Recommended workflow for safe handling, storage, and disposal.

Conclusion

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is more than a simple chemical intermediate; it is a testament to the power of chiral chemistry in modern drug design. Its unique structural and electronic properties make it an indispensable tool for researchers developing novel therapeutics, particularly in the challenging field of neurodegenerative diseases. A thorough understanding of its synthesis, characterization, and safe handling is crucial for unlocking its full potential in the creation of next-generation medicines. As research continues, this versatile building block will undoubtedly play a role in the discovery of new and improved treatments for a range of human ailments.

References

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• 4-Methoxy-2,3-dihydro-1H-inden-1-amine ≥95%. (n.d.). Howei Pharm. Retrieved from [Link]

• Safety Data Sheet. (2024, April 27). Angene Chemical. Retrieved from [Link]

• 4-methoxy-2,3-dihydro-1H-indene. (n.d.). PubChem. Retrieved from [Link]

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A Deep Dive into the Spectroscopic Characterization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a chiral primary amine built upon a methoxy-substituted indane framework. This structural motif is of significant interest in medicinal chemistry, as the indane scaffold is present in a variety of biologically active compounds. The specific stereochemistry and the presence of both a hydrogen-bond-donating amine and a hydrogen-bond-accepting methoxy group make this molecule a valuable building block in drug discovery. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and the characterization of its derivatives.

This technical guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. In the absence of publicly available experimental spectra for this specific enantiomer, this guide presents a detailed analysis based on data from structurally related compounds and established spectroscopic principles. The protocols and interpretations herein are designed to serve as a practical reference for researchers working with this and similar molecules.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectroscopic analysis, the atoms of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine are numbered as follows:

Caption: Molecular structure of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine with atom numbering for NMR assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. For (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, both ¹H and ¹³C NMR, along with two-dimensional techniques like COSY and HSQC, will provide a complete picture of the molecular framework.

Experimental Protocol: NMR Spectroscopy

A detailed protocol for acquiring high-quality NMR spectra is crucial for accurate structural assignment.

Caption: Workflow for NMR spectroscopic analysis.

Expertise & Experience: The choice of a deuterated solvent is critical; Chloroform-d (CDCl₃) is a good starting point due to its ability to dissolve a wide range of organic compounds and its relatively simple solvent residual peak. Filtering the sample is a non-negotiable step to remove paramagnetic impurities and particulate matter, which can significantly degrade the spectral resolution.

¹H NMR Data (Predicted)

The proton NMR spectrum will provide information on the number of different types of protons and their connectivity.

Proton	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Coupling Constant (J, Hz) (Predicted)	Integration
H-1	4.2 - 4.4	t	7-8	1H
H-2a	1.8 - 2.0	m	1H
H-2b	2.3 - 2.5	m	1H
H-3a	2.8 - 3.0	m	1H
H-3b	3.0 - 3.2	m	1H
H-5	6.7 - 6.8	d	8-9	1H
H-6	7.1 - 7.2	t	8-9	1H
H-7	6.8 - 6.9	d	8-9	1H
O-CH₃	3.8 - 3.9	s	3H
NH₂	1.5 - 2.5	br s	2H

Interpretation:

• Aromatic Protons (H-5, H-6, H-7): The three aromatic protons will appear in the range of 6.7-7.2 ppm.[1] The substitution pattern (1,2,3-trisubstituted) will lead to a characteristic set of coupled multiplets. H-6, being flanked by two other protons, is expected to be a triplet, while H-5 and H-7 will likely be doublets.

• Benzylic Proton (H-1): The proton at the chiral center (H-1) is a benzylic proton and is also attached to a nitrogen atom. This will result in a significant downfield shift to around 4.2-4.4 ppm.[2] It is expected to appear as a triplet due to coupling with the two diastereotopic protons at C-2.

• Methylene Protons (H-2, H-3): The protons on C-2 and C-3 are diastereotopic due to the adjacent chiral center. They will appear as complex multiplets in the aliphatic region. A COSY experiment would be essential to confirm their correlations with H-1 and with each other.

• Methoxy Protons (O-CH₃): The three protons of the methoxy group will give rise to a sharp singlet at around 3.8-3.9 ppm.[3]

• Amine Protons (NH₂): The two protons of the primary amine will appear as a broad singlet due to quadrupole broadening and exchange with trace amounts of water. Its chemical shift can vary depending on the concentration and solvent.[4]

¹³C NMR Data (Predicted)

The carbon NMR spectrum will show ten distinct signals, corresponding to the ten carbon atoms in the molecule.

Carbon	Chemical Shift (δ, ppm) (Predicted)
C-1	55 - 60
C-2	30 - 35
C-3	35 - 40
C-3a	140 - 145
C-4	155 - 160
C-5	110 - 115
C-6	125 - 130
C-7	115 - 120
C-7a	135 - 140
O-CH₃	55 - 60

Interpretation:

• Aromatic Carbons: The six aromatic carbons will resonate in the downfield region (110-160 ppm). The carbon bearing the methoxy group (C-4) will be the most downfield due to the deshielding effect of the oxygen atom. The chemical shifts of aromatic carbons are influenced by the electronic effects of the substituents.[5]

• Benzylic Carbon (C-1): The carbon of the chiral center (C-1) will appear around 55-60 ppm, influenced by the attached nitrogen and the aromatic ring.

• Aliphatic Carbons (C-2, C-3): The two methylene carbons will be found in the upfield region of the spectrum (30-40 ppm).

• Methoxy Carbon (O-CH₃): The carbon of the methoxy group will resonate in the range of 55-60 ppm.[6]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

Experimental Protocol: FT-IR Spectroscopy

Caption: Workflow for FT-IR spectroscopic analysis using an ATR accessory.

Trustworthiness: Using an Attenuated Total Reflectance (ATR) accessory is a modern and reliable method for obtaining IR spectra of solids and liquids with minimal sample preparation.[7] A background scan is essential to subtract the absorbance of atmospheric CO₂ and water vapor, ensuring that the resulting spectrum is solely that of the sample.[8]

Characteristic IR Absorptions (Predicted)

Wavenumber (cm⁻¹) (Predicted)	Functional Group	Vibration Mode
3400 - 3250	N-H (primary amine)	Symmetric and asymmetric stretching (two bands)
3100 - 3000	C-H (aromatic)	Stretching
3000 - 2850	C-H (aliphatic)	Stretching
1650 - 1580	N-H (primary amine)	Bending (scissoring)
1600, 1480	C=C (aromatic)	Ring stretching
1250 - 1200	C-O (aryl ether)	Asymmetric stretching
1100 - 1000	C-N (aliphatic amine)	Stretching

Interpretation:

• N-H Stretching: The presence of the primary amine group will be clearly indicated by two medium-intensity bands in the 3400-3250 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretches.[9]

• C-H Stretching: Aromatic C-H stretching vibrations will appear as a group of weaker bands just above 3000 cm⁻¹, while aliphatic C-H stretches will be observed just below 3000 cm⁻¹.

• N-H Bending: A characteristic N-H bending (scissoring) vibration for a primary amine is expected in the 1650-1580 cm⁻¹ range.[10]

• Aromatic C=C Stretching: The stretching vibrations of the aromatic ring will result in one or two sharp bands of variable intensity around 1600 and 1480 cm⁻¹.

• C-O and C-N Stretching: The strong C-O stretching of the aryl ether and the C-N stretching of the aliphatic amine will be present in the fingerprint region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

Caption: Workflow for ESI-MS analysis.

Authoritative Grounding: Electrospray ionization is a soft ionization technique that is well-suited for polar molecules like amines, as it typically produces the protonated molecular ion with minimal fragmentation.[11] The addition of an acid like formic acid ensures efficient protonation of the basic amine group.[12]

Expected Mass Spectrum

The molecular formula of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is C₁₀H₁₃NO, which corresponds to a monoisotopic mass of 163.0997 g/mol .

• Molecular Ion: In positive ion mode ESI-MS, the most prominent peak is expected to be the protonated molecular ion [M+H]⁺ at an m/z of 164.1070.

• Fragmentation: While ESI is a soft ionization technique, some in-source fragmentation can occur. A common fragmentation pathway for indanamines is the loss of ammonia (NH₃), which would result in a fragment ion at m/z 147.[13] Another potential fragmentation is the loss of the methoxy group as a radical, followed by rearrangement.

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An In-depth Technical Guide to the Potential Biological Activity of 4-Methoxyindan-1-ylamine Enantiomers

Abstract

Chirality is a fundamental principle in drug discovery and development, with enantiomers of a chiral drug molecule often exhibiting distinct pharmacological and toxicological profiles.[1][2][3] This technical guide provides a comprehensive overview of the potential biological activities of the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine. While direct comparative studies on these specific enantiomers are not extensively documented in publicly available literature, a strong scientific rationale for their differential activity can be constructed based on the well-established pharmacology of structurally related aminoindane derivatives. This guide will delve into the synthesis and chiral separation of these enantiomers, propose their most likely molecular targets, and provide detailed experimental protocols to elucidate their distinct biological activities. The primary hypothesis is that the stereochemistry at the C1 position of the indane nucleus will significantly influence the potency and selectivity of these compounds as inhibitors of monoamine oxidase (MAO) enzymes.

Introduction: The Critical Role of Stereochemistry in Aminoindane Pharmacology

The indane scaffold is a privileged structure in medicinal chemistry, forming the core of several neuroactive compounds.[4][5] A key feature of many biologically active 1-aminoindanes is the chiral center at the C1 position. The spatial arrangement of the amino group at this position can profoundly impact the interaction of these molecules with their biological targets.

A prime example of this is rasagiline, the (R)-enantiomer of N-propargyl-1-aminoindan, which is a potent and selective irreversible inhibitor of monoamine oxidase B (MAO-B) and is used in the treatment of Parkinson's disease.[6][7] The (S)-enantiomer, in contrast, is significantly less active. This underscores the critical importance of stereochemistry in this class of compounds and provides a strong impetus for investigating the individual enantiomers of 4-methoxyindan-1-ylamine. The introduction of a methoxy group at the 4-position of the indane ring is anticipated to modulate the electronic and steric properties of the molecule, potentially leading to novel pharmacological profiles.

Proposed Synthesis and Enantiomeric Resolution

To investigate the distinct biological activities of the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine, their synthesis and separation into enantiomerically pure forms are paramount. Based on established methods for related compounds, a viable synthetic and resolution strategy is proposed.[8][9]

Synthesis of Racemic 4-Methoxyindan-1-ylamine

The synthesis of the racemic mixture can be achieved from the commercially available 4-methoxy-1-indanone.

Protocol 1: Synthesis of Racemic 4-Methoxyindan-1-ylamine

• Oxime Formation: 4-methoxy-1-indanone is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate in an alcoholic solvent (e.g., ethanol). The reaction mixture is heated to reflux for several hours to form 4-methoxy-1-indanone oxime.

• Reduction of the Oxime: The resulting oxime is then reduced to the corresponding primary amine. A common method is the use of a reducing agent like lithium aluminum hydride (LiAlH4) in an ethereal solvent (e.g., tetrahydrofuran) or catalytic hydrogenation using a catalyst such as Raney nickel or palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Work-up and Purification: Following the reduction, an aqueous work-up is performed to quench the reaction and remove inorganic byproducts. The crude 4-methoxyindan-1-ylamine is then purified by column chromatography on silica gel.

Enantiomeric Resolution

The separation of the racemic amine into its constituent enantiomers can be accomplished through diastereomeric salt formation with a chiral resolving agent.[7]

Protocol 2: Enantiomeric Resolution of 4-Methoxyindan-1-ylamine

• Diastereomeric Salt Formation: The racemic 4-methoxyindan-1-ylamine is dissolved in a suitable solvent (e.g., methanol or ethanol) and treated with a stoichiometric amount of a chiral acid, such as (+)-tartaric acid or (-)-dibenzoyltartaric acid.

• Fractional Crystallization: The resulting mixture of diastereomeric salts will have different solubilities. By carefully controlling the temperature and solvent composition, one diastereomer will preferentially crystallize out of the solution. This solid is collected by filtration.

• Liberation of the Enantiomer: The purified diastereomeric salt is then treated with a base (e.g., sodium hydroxide solution) to neutralize the chiral acid and liberate the free amine. The enantiomerically enriched amine is then extracted into an organic solvent.

• Determination of Enantiomeric Purity: The enantiomeric excess (ee) of the resolved amine should be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy with a chiral shift reagent.

The following diagram illustrates the proposed synthetic and resolution workflow:

Caption: Proposed workflow for the synthesis and resolution of 4-methoxyindan-1-ylamine enantiomers.

Hypothesized Biological Activity: Monoamine Oxidase Inhibition

The primary hypothesized biological target for the enantiomers of 4-methoxyindan-1-ylamine is monoamine oxidase (MAO). MAO exists in two isoforms, MAO-A and MAO-B, which have different substrate specificities and inhibitor sensitivities.

• MAO-A preferentially metabolizes serotonin and norepinephrine and is a target for antidepressant drugs.[4]

• MAO-B primarily metabolizes phenylethylamine and dopamine and is a target for drugs used in the treatment of Parkinson's disease.[10]

Given the structural similarity to known aminoindane MAO inhibitors, it is proposed that the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine will exhibit differential inhibitory activity towards MAO-A and MAO-B.

Hypothesis: One enantiomer of 4-methoxyindan-1-ylamine will be a more potent and/or selective inhibitor of either MAO-A or MAO-B compared to the other enantiomer.

The following diagram depicts the role of MAO in neurotransmitter metabolism and the proposed site of action for the test compounds.

Caption: Proposed inhibition of monoamine oxidase (MAO) by 4-methoxyindan-1-ylamine enantiomers.

Experimental Protocols for Biological Evaluation

To test the hypothesis, a series of in vitro assays will be conducted to determine the inhibitory potency and selectivity of the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine against MAO-A and MAO-B.

In Vitro Monoamine Oxidase Inhibition Assay

This assay will determine the IC50 values of each enantiomer for both MAO-A and MAO-B.

Protocol 3: MAO-A and MAO-B Inhibition Assay

• Enzyme Source: Recombinant human MAO-A and MAO-B enzymes.

• Substrates: A specific substrate for each enzyme will be used. For MAO-A, kynuramine or serotonin can be used. For MAO-B, benzylamine or phenylethylamine is suitable.

• Assay Principle: The assay measures the formation of the product of the MAO-catalyzed reaction. A common method is a fluorescence-based assay where the deamination of the substrate produces a fluorescent product (e.g., 4-hydroxyquinoline from kynuramine) or hydrogen peroxide, which can be detected with a suitable probe.

• Procedure: a. Prepare a series of dilutions of the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine. b. In a 96-well plate, add the enzyme (MAO-A or MAO-B) and the test compound at various concentrations. c. Pre-incubate the enzyme and inhibitor for a defined period. d. Initiate the reaction by adding the substrate. e. After a specific incubation time, stop the reaction and measure the fluorescence signal.

• Data Analysis: The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is calculated by fitting the data to a dose-response curve.

Monoamine Transporter Binding Assay

To assess the potential for off-target effects, the affinity of the enantiomers for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET) will be determined.

Protocol 4: Monoamine Transporter Binding Assay

• Source of Transporters: Cell lines stably expressing the human DAT, SERT, or NET.

• Radioligands: Specific radioligands for each transporter will be used, for example, [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, and [³H]nisoxetine for NET.

• Assay Principle: This is a competitive binding assay where the ability of the test compound to displace the binding of a specific radioligand to the transporter is measured.

• Procedure: a. Prepare cell membranes from the transporter-expressing cell lines. b. Incubate the membranes with a fixed concentration of the radioligand and varying concentrations of the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine. c. After incubation, separate the bound and free radioligand by rapid filtration. d. Measure the amount of bound radioactivity using a scintillation counter.

• Data Analysis: The Ki value, which represents the affinity of the compound for the transporter, is calculated from the IC50 value obtained from the competition curve.

Data Presentation and Interpretation

The results from the proposed experiments will be summarized in the following tables for clear comparison and interpretation.

Table 1: Hypothesized MAO Inhibition Data for 4-Methoxyindan-1-ylamine Enantiomers

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (MAO-A/MAO-B)
(R)-4-methoxyindan-1-ylamine
(S)-4-methoxyindan-1-ylamine
Rasagiline (Control)	>100	~0.01	>10000
Clorgyline (Control)	~0.01	>10	<0.001

Table 2: Hypothesized Monoamine Transporter Binding Affinities (Ki, µM) for 4-Methoxyindan-1-ylamine Enantiomers

Compound	DAT	SERT	NET
(R)-4-methoxyindan-1-ylamine
(S)-4-methoxyindan-1-ylamine
GBR 12909 (DAT Control)	~0.001	>10	>1
Citalopram (SERT Control)	>1	~0.001	>1
Nisoxetine (NET Control)	>1	>1	~0.001

Interpretation of Expected Results:

Based on the pharmacology of related compounds, it is anticipated that one of the enantiomers will show significantly higher potency for either MAO-A or MAO-B. For instance, if the (R)-enantiomer is found to be a potent and selective MAO-B inhibitor (low IC50 for MAO-B and high IC50 for MAO-A), it could be a candidate for development as a therapeutic agent for neurodegenerative diseases like Parkinson's disease. Conversely, a potent and selective MAO-A inhibitor could have potential as an antidepressant. The monoamine transporter binding data will be crucial for assessing the selectivity of the compounds and predicting potential side effects. Significant affinity for any of the transporters would indicate a more complex pharmacological profile.

Conclusion and Future Directions

This technical guide outlines a comprehensive research plan to investigate the potential biological activities of the (R) and (S) enantiomers of 4-methoxyindan-1-ylamine. By synthesizing and separating these enantiomers and evaluating their effects on monoamine oxidases and transporters, a clear understanding of their structure-activity relationships can be established. The proposed experiments are designed to provide the critical data needed to determine if either of these compounds holds promise as a lead for the development of novel therapeutics for neurological or psychiatric disorders. Positive results from these in vitro studies would warrant further investigation into their in vivo efficacy, pharmacokinetic properties, and safety profiles.

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Pharmacological Mechanisms and Therapeutic Potential of Substituted 2,3-Dihydro-1H-inden-1-amine Derivatives

Executive Summary

The 2,3-dihydro-1H-inden-1-amine (1-aminoindane) scaffold represents a highly versatile pharmacophore in neuropharmacology. By strategically substituting functional groups on the indane ring or the primary amine, drug developers can radically shift the molecule's mechanism of action—from irreversible monoamine oxidase (MAO) inhibition and monoamine reuptake blockade to profound intracellular neuroprotective signaling. This whitepaper deconstructs the structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental workflows required to evaluate these derivatives.

Structural Pharmacophore & Stereochemical Imperatives

The core structure of 1-aminoindane is a rigid, bicyclic phenethylamine analog. This rigidity restricts the conformational freedom of the ethylamine side chain found in endogenous monoamines, locking it into a geometry that selectively interacts with specific enzymatic and receptor pockets[1].

Stereochemistry is the primary gatekeeper of pharmacological efficacy in this class. The C1 stereocenter dictates target affinity. For instance, the (R)-enantiomer of 1-aminoindane and its derivatives consistently exhibits superior biological activity compared to the (S)-enantiomer[1]. In drug development, utilizing enantiomerically pure (R)-isomers is critical to maximizing target engagement while minimizing off-target toxicity.

Mechanisms of Action: From Enzyme Inhibition to Receptor Modulation

Irreversible MAO-B Inhibition via N-Propargyl Substitution

The addition of an N-propargyl group to the (R)-1-aminoindane backbone yields 1[1]. Rasagiline acts as a mechanism-based "suicide" inhibitor of Monoamine Oxidase B (MAO-B)[2].

Causality of Mechanism: The alkyne moiety of the propargyl group is oxidized by the flavin adenine dinucleotide (FAD) cofactor within the MAO-B active site. This oxidation generates a highly reactive allene intermediate that undergoes a nucleophilic attack by the N5 atom of the flavin ring. The resulting covalent adduct permanently inactivates the enzyme. This prevents the degradation of striatal dopamine and halts the generation of neurotoxic hydrogen peroxide (a byproduct of MAO-mediated deamination)[2].

Monoamine Reuptake Inhibition

Modifying the indane ring with bulky halogenated phenyl groups shifts the molecule's affinity from MAO enzymes to monoamine transporters. A prime example is3, which acts as a potent, non-selective serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI)[1][3]. Indatraline competitively binds to DAT, NET, and SERT, preventing the presynaptic clearance of neurotransmitters and prolonging their synaptic dwell time[3].

The Neuroprotective Cascade of 1-(R)-aminoindan

Unlike the older MAO-B inhibitor selegiline, which metabolizes into neurotoxic amphetamines, rasagiline is metabolized by hepatic CYP1A2 into 4[4]. While 1-(R)-aminoindan lacks the propargyl group required for MAO-B inhibition, it possesses potent, intrinsic neuroprotective properties[4][5].

Causality of Mechanism: 1-(R)-aminoindan directly activates Protein Kinase C (PKC) and the MAPK/ERK signaling cascade[4]. This kinase activation leads to the transcriptional upregulation of the anti-apoptotic protein Bcl-2 and the downregulation of the pro-apoptotic protein Bax. By shifting the Bcl-2/Bax rheostat, 1-(R)-aminoindan prevents the collapse of the mitochondrial membrane potential, blocks the opening of the mitochondrial permeability transition pore (mPTP), and halts the release of cytochrome c, thereby aborting the apoptotic cascade[4][5].

Neuroprotective signaling cascade of 1-(R)-aminoindan via PKC/MAPK activation.

Quantitative Pharmacological Profiles

To facilitate compound selection in drug discovery, the quantitative profiles of key 1-aminoindane derivatives are summarized below.

Derivative	Primary Target	Mechanism of Action	Affinity / IC50	Clinical / Research Context
Rasagiline	MAO-B	Irreversible covalent suicide inhibition via FAD adduct	IC50 ~ 1-4 nM	Parkinson's Disease therapy
1-(R)-aminoindan	Intracellular Kinases	PKC/MAPK activation; Bcl-2 upregulation	N/A (Non-enzymatic)	Active neuroprotective metabolite
Indatraline	DAT, NET, SERT	Non-selective monoamine reuptake inhibition	Ki ~ 1-10 nM	Preclinical Research (SNDRI)
Ladostigil	MAO-B & AChE	Dual irreversible MAO-B / reversible AChE inhibition	IC50 ~ 30 nM (MAO-B)	Neurodegeneration models
AIDA	mGlu1 Receptor	Selective competitive antagonism	IC50 ~ 200 μM	Neurological research

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate that all experimental workflows must be self-validating. A protocol without internal logic checks and orthogonal validation is merely a recipe, not science.

Protocol A: Fluorometric MAO-B Inhibition & Orthogonal LC-MS Validation

This workflow evaluates the potency of N-propargyl derivatives. We utilize kynuramine as a substrate because it is non-fluorescent, but its MAO-cleaved product (4-hydroxyquinoline) is highly fluorescent, allowing real-time kinetic tracking.

• Enzyme & Compound Preparation: Prepare recombinant human MAO-B in potassium phosphate buffer (pH 7.4). Prepare the test derivative alongside Rasagiline (Positive Control) and Vehicle (Negative Control).

• Time-Dependent Incubation (Self-Validation Step 1): Pre-incubate the enzyme with the inhibitor for 0, 15, 30, and 60 minutes. Logic: True suicide inhibitors will show a time-dependent decrease in IC50 due to the progressive formation of covalent bonds.

• Substrate Addition: Add kynuramine (final concentration 50 μM) to initiate the reaction.

• Fluorometric Readout: Measure the formation of 4-hydroxyquinoline (4-HQ) at Ex 310 nm / Em 380 nm over 30 minutes. Calculate the IC50 using non-linear regression.

• Orthogonal Validation (Self-Validation Step 2): Subject the inhibited enzyme complex to LC-MS/MS. Logic: Fluorometry only proves loss of function. LC-MS/MS detects the exact mass shift corresponding to the FAD-propargyl covalent adduct, definitively proving the suicide inhibition mechanism.

Self-validating high-throughput workflow for MAO-B inhibition and covalent adduct confirmation.

Protocol B: In Vitro Neuroprotection & Apoptosis Reversal Assay

This protocol isolates the neuroprotective signaling of non-propargylated derivatives like 1-(R)-aminoindan from any confounding MAO-inhibitory effects.

• Cell Culture: Plate PC12 cells (a standard dopaminergic neuronal model) in 96-well plates.

• Pre-treatment: Treat cells with 1-(R)-aminoindan (0.1 - 10 μM) for 2 hours prior to insult.

• Toxin Exposure: Introduce 6-OHDA or Rotenone to induce severe oxidative stress and mitochondrial dysfunction.

• Viability Readout (Self-Validation Step 1): Perform an MTT assay to measure mitochondrial metabolic viability, and correlate it inversely with an LDH release assay (which measures cell membrane rupture). Logic: Dual-assay correlation ensures the viability signal is not an artifact of altered mitochondrial reductase activity.

• Mechanistic Validation (Self-Validation Step 2): In a parallel cohort, pre-incubate cells with the specific PKC inhibitor GF109203X before adding 1-(R)-aminoindan. Logic: If the neuroprotective effect is truly mediated by the PKC pathway, GF109203X will completely abolish the compound's ability to rescue the cells from 6-OHDA toxicity.

References

• Title: 1-Aminoindane - Wikipedia Source: Wikipedia URL
• Title: The Neuroprotective Mechanism of 1-(R)
• Title: Synthetic Aminoindanes: A Summary of Existing Knowledge Source: PMC / National Institutes of Health URL
• Title: Monoamine Oxidase Inhibitors in Drug Discovery Against Parkinson's Disease: An Update Source: MDPI Pharmaceuticals URL
• Title: The New Inhibitor of Monoamine Oxidase, M30, has a Neuroprotective Effect Against Dexamethasone-Induced Brain Cell Apoptosis Source: Frontiers in Neuroscience URL

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• 2. Monoamine Oxidase Inhibitors in Drug Discovery Against Parkinson’s Disease: An Update [mdpi.com]
• 3. Synthetic Aminoindanes: A Summary of Existing Knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The neuroprotective mechanism of 1-(R)-aminoindan, the major metabolite of the anti-parkinsonian drug rasagiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | The New Inhibitor of Monoamine Oxidase, M30, has a Neuroprotective Effect Against Dexamethasone-Induced Brain Cell Apoptosis [frontiersin.org]

An In-depth Technical Guide on the Safety and Handling of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Introduction

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, a chiral amine, is a valuable building block in pharmaceutical research and development. Its structural motif is found in various biologically active molecules, making its safe and effective handling paramount for scientific progress. This guide provides a comprehensive overview of the safety protocols, handling procedures, and essential chemical properties of this compound, tailored for researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to foster a deeper understanding of the principles of chemical safety.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is the foundation of safe laboratory practice. This involves a multi-faceted approach, beginning with a review of its classification under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and culminating in a laboratory-specific risk assessment.

GHS Classification

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is classified with the following hazards.[1]

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	Category 3	H335: May cause respiratory irritation

Signal Word: Warning[1]

Hazard Pictogram:

The causality behind these classifications lies in the chemical nature of amines. The basicity of the amine group can cause irritation to skin and mucous membranes. Ingestion can lead to systemic toxicity, and inhalation of dust or vapors can irritate the respiratory tract.

Risk Assessment Workflow

Before any experimental work commences, a comprehensive risk assessment is mandatory. This process is not merely a checklist but a critical thinking exercise to anticipate and mitigate potential hazards.

Caption: Figure 1: Risk Assessment Workflow for Handling (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Safe Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures and the consistent use of appropriate PPE are non-negotiable for minimizing exposure and ensuring personal safety.

Engineering Controls

The first line of defense is to minimize exposure at the source.

• Fume Hood: All handling of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, especially when dealing with the solid form or creating solutions, must be conducted in a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[1][2][3]

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.[2][3]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the potential routes of exposure: dermal, ocular, and inhalation.[4]

PPE Category	Specifications	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield is recommended when there is a significant risk of splashing.[1][5]	Protects against accidental splashes and airborne particles entering the eyes.[1][5]
Skin Protection	Compatible chemical-resistant gloves (e.g., nitrile). A lab coat or chemical-resistant apron should be worn.[1][3]	Prevents direct skin contact, which can cause irritation.[1][3]
Respiratory Protection	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be used. If engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1]	Minimizes the inhalation of dust or vapors, which can cause respiratory irritation.[1]

Glove Removal Technique: It is crucial to use the proper glove removal technique to avoid contaminating the skin. This involves peeling one glove off by grasping the cuff and turning it inside out, then using the clean hand to slide under the cuff of the other glove to remove it.[1]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, meaning they incorporate inherent safety checks and considerations at each step.

Weighing and Solution Preparation

This protocol is designed to minimize the generation of airborne dust and prevent contamination.

• Preparation: Don all required PPE and ensure the chemical fume hood is operational.

• Tare Weighing Vessel: Place a clean, dry weighing vessel on the analytical balance and tare it.

• Dispensing: Carefully dispense the required amount of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine into the weighing vessel. Avoid creating dust by handling the container gently.[1]

• Dissolution: In the fume hood, add the solvent to the weighing vessel to dissolve the solid before transferring it to the reaction vessel. This minimizes the risk of airborne particles.

• Cleaning: Decontaminate the spatula and weighing vessel immediately after use.

Reaction Work-up and Extraction

Post-reaction procedures often involve handling concentrated solutions and require meticulous attention to safety.

• Quenching: If the reaction requires quenching, perform this step slowly and carefully in the fume hood, especially if gas evolution is expected.

• Extraction: Use a separatory funnel with a stopcock that is properly lubricated and checked for leaks. Vent the funnel frequently to release any pressure buildup.

• Solvent Removal: Use a rotary evaporator within a fume hood to remove volatile solvents. Ensure the cold trap is functioning correctly to capture solvent vapors.

Emergency Procedures

Preparedness is key to effectively managing any unforeseen incidents.

Spill Response

Caption: Figure 2: Emergency Response Flowchart for a Spill of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

In the event of a spill, do not let the product enter drains.[1] Pick up and arrange disposal without creating dust. Sweep up and shovel the material into a suitable, closed container for disposal.[1]

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

• Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][3]

• Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1][3]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1][3]

• Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1][3]

In all cases, show the safety data sheet to the attending medical professional.[1][3]

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment and complying with regulations.

Storage

Store in a cool, dry, and well-ventilated area away from incompatible substances.[6] Keep the container tightly closed.[2] Recommended storage is at room temperature in an inert atmosphere.[1]

Disposal

Dispose of this material through a licensed professional waste disposal service.[1] Contaminated packaging should be disposed of as unused product.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is provided below.

Property	Value
Molecular Formula	C10H13NO
Molecular Weight	163.22 g/mol [7]
Boiling Point	100-112 °C @ 2.5 Torr[7]
Melting Point	40-42 °C[7]
Flash Point	126.9 °C[7]
Density	1.087 g/cm³[7]

Occupational Exposure Limits

Currently, there are no established occupational exposure limit values for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.[1] However, it is imperative to handle this compound in accordance with good industrial hygiene and safety practices.[1] Employers must ensure that laboratory employees' exposures to OSHA-regulated substances do not exceed the permissible exposure limits (PELs).[8][9]

Conclusion

The safe and effective handling of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a shared responsibility that requires a combination of knowledge, preparedness, and adherence to established protocols. By understanding the inherent hazards, implementing robust control measures, and being prepared for emergencies, researchers can confidently and safely utilize this valuable compound in their scientific endeavors. This guide serves as a foundational resource, but it is essential to supplement it with institution-specific training and a commitment to a strong safety culture.

References

• Angene Chemical. (2024, April 27).
• PubChem. (n.d.). 4-methoxy-2,3-dihydro-1H-indene.
• Shanghai Haohong Scientific Co., Ltd. (2024, July 29).
• Enamine. (n.d.).
• Sigma-Aldrich. (n.d.). 4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride.
• Echemi. (n.d.). 4-methoxy-2,3-dihydro-1h-inden-1-amine.
• Occupational Safety and Health Administration. (n.d.). 1910.
• Carl ROTH. (n.d.).
• (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Occupational Safety and Health Administration. (n.d.). 1910.
• BLD Pharmatech. (n.d.).
• Fisher Scientific. (n.d.).
• (n.d.).
• Government of Ontario. (2022, March 30).
• Enamine. (n.d.).
• Quimivita. (2025, March 25).
• University of North Carolina. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• National Center for Biotechnology Information. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• European Chemicals Agency. (2024, October 9).
• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal.
• CloudSDS. (2025, July 21). A Detailed Guide on OSHA Chemical Hygiene Plan.
• Rowan University. (n.d.).
• Oregon OSHA. (n.d.).
• Pharmaffiliates. (n.d.). 4-(1-Hydroxy-2-(isopropylamino)ethyl)-2-methoxyphenol.
• Environmental Protection Agency. (2025, October 15). 7-Methoxy-2,3-dihydro-1H-inden-1-amine Properties.
• LGC Standards. (n.d.). 2-(4-Hydroxy-3-methoxyphenyl)ethyl-1,1,2,2-d4-amine HCl.
• Crysdot. (n.d.). (R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride.
• LookChem. (n.d.). 1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methylene]-2,3-dihydro- SDS.
• PubChemLite. (n.d.). 4-methoxy-2,3-dihydro-1h-inden-1-amine.
• Environmental Protection Agency. (2025, October 15). 7-Methoxy-2,3-dihydro-1H-inden-1-amine - Toxics Release Inventory.
• Enamine. (n.d.).
• BLDpharm. (n.d.). 52372-96-0|4-Methoxy-2,3-dihydro-1H-inden-1-amine.
• European Chemicals Agency. (n.d.). Overview - ECHA CHEM.
• European Chemicals Agency. (n.d.). Overview - ECHA CHEM.

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A Guide to the Procurement and Quality Control of Enantiopure 4-Methoxy-2,3-dihydro-1H-inden-1-amine

This technical guide provides an in-depth overview for researchers, scientists, and drug development professionals on the commercial sourcing and analytical validation of enantiopure 4-methoxy-2,3-dihydro-1H-inden-1-amine. This chiral amine is a valuable building block in medicinal chemistry, and access to enantiomerically pure forms is critical for the development of selective therapeutics.

Introduction: The Significance of Chiral Indanamines

4-Methoxy-2,3-dihydro-1H-inden-1-amine is a key intermediate in the synthesis of various biologically active molecules. The presence of a stereocenter at the C1 position means the compound exists as a pair of enantiomers, (R) and (S). It is a well-established principle in pharmacology that individual enantiomers of a chiral drug can exhibit significantly different pharmacological, toxicological, and pharmacokinetic properties. Therefore, the ability to procure and verify the enantiopurity of this intermediate is of paramount importance in drug discovery and development.

Commercial Suppliers of Enantiopure 4-Methoxy-2,3-dihydro-1H-inden-1-amine

A number of chemical suppliers offer the racemic mixture and the individual enantiomers of 4-methoxy-2,3-dihydro-1H-inden-1-amine, typically as the hydrochloride salt for improved stability and handling. The following table summarizes a selection of commercial sources. Researchers are advised to request certificates of analysis (CoA) to confirm purity and enantiomeric excess.

Supplier	Product Name	CAS Number	Purity	Notes
Sigma-Aldrich	4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride	41566-80-7	98%	Racemic mixture.
BLDpharm	(R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride[1]	1391437-20-9	-	(R)-enantiomer.
Crysdot	(R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride	1217445-49-2	95+%	(R)-enantiomer.
Angene	(S)-4-Methoxy-2,3-Dihydro-1H-Inden-1-Amine Hydrochloride[2]	2820101-69-5	-	(S)-enantiomer.[2]
Echemi	4-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE[3]	52372-96-0	Industrial, Pharma Grade	Racemic free base.[3]

It is important to note that different CAS numbers may be assigned to different salt forms or enantiomers. Always verify the specific CAS number and structure provided by the supplier.

Synthesis of Enantiopure 4-Methoxy-2,3-dihydro-1H-inden-1-amine

While direct purchase is often the most convenient route, in-house synthesis may be required for larger quantities or for research purposes. A common and effective strategy for obtaining enantiopure amines is through the resolution of a racemic mixture. This involves the formation of diastereomeric salts with a chiral resolving agent, followed by separation and liberation of the desired enantiomer.

Workflow for Chiral Resolution

The following diagram illustrates a typical workflow for the chiral resolution of racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine.

Caption: Workflow for the chiral resolution of a racemic amine.

Detailed Protocol for Chiral Resolution

• Salt Formation: Dissolve the racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine in a suitable solvent such as methanol or ethanol. Add a solution of a chiral resolving agent, for example, L-(+)-tartaric acid (0.5 equivalents), in the same solvent.

• Fractional Crystallization: Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomeric salt. The choice of solvent and cooling rate is crucial for efficient separation.

• Isolation of Diastereomeric Salt: Collect the precipitated crystals by filtration and wash with a small amount of cold solvent. The mother liquor will be enriched in the other diastereomer.

• Liberation of the Free Amine: Suspend the isolated diastereomeric salt in water and add a base, such as aqueous sodium hydroxide, to deprotonate the amine and dissolve the tartaric acid.

• Extraction and Purification: Extract the liberated free amine with an organic solvent like dichloromethane or ethyl acetate. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiopure amine.

• Determination of Enantiomeric Excess: The enantiomeric purity of the final product must be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC).

Analytical Methods for Quality Control: Chiral HPLC

Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) of chiral compounds.[4][5] This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation and allowing for their quantification.[4]

Chiral HPLC Workflow

The following diagram outlines the key steps in developing a chiral HPLC method for the analysis of enantiopure 4-methoxy-2,3-dihydro-1H-inden-1-amine.

Caption: Workflow for chiral HPLC analysis.

Detailed Protocol for Chiral HPLC Analysis

This protocol is a starting point and may require optimization for specific equipment and columns.

• HPLC System and Column:

  • HPLC System: A standard HPLC system equipped with a UV detector.

  • Chiral Column: A polysaccharide-based chiral stationary phase such as a Daicel CHIRALPAK OD-H or similar is often a good starting point for the separation of amines.[6][7]

• Mobile Phase:

  • A typical mobile phase for normal-phase chiral separations is a mixture of n-hexane and an alcohol like 2-propanol (isopropanol).[6][7]

  • Start with a ratio of 90:10 (v/v) n-hexane:2-propanol.

  • For basic amines, the addition of a small amount of an amine modifier, such as 0.1% diethylamine (DEA), to the mobile phase is often necessary to improve peak shape and resolution.[7]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at a wavelength where the compound has significant absorbance (e.g., 275 nm).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the racemic standard in the mobile phase at a concentration of approximately 1 mg/mL.

  • Prepare the sample of the synthesized or purchased enantiopure amine at the same concentration.

• Data Analysis:

  • Inject the racemic standard to determine the retention times of both enantiomers.

  • Inject the enantiopure sample and integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Conclusion

The successful use of enantiopure 4-methoxy-2,3-dihydro-1H-inden-1-amine in research and development hinges on the ability to reliably source it from commercial suppliers or synthesize it in-house with high enantiopurity. This guide has provided a framework for both procurement and the critical analytical validation required to ensure the quality of this important chiral building block. Adherence to rigorous analytical practices, particularly chiral HPLC, is essential for the integrity of subsequent research and the development of stereochemically defined drug candidates.

References

• Crysdot. (R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride. [Link]

• Angene. (S)-4-Methoxy-2,3-Dihydro-1H-Inden-1-Amine Hydrochloride. [Link]

• Supporting Information For: S1. DOI. [Link]

• Satinder Ahuja. A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

Sources

• 1. 1391437-20-9|(R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. (S)-4-Methoxy-2,3-Dihydro-1H-Inden-1-Amine Hydrochloride｜CAS 2820101-69-5｜Angene International Limited｜製品詳細 [tci-chemical-trading.com]
• 3. echemi.com [echemi.com]
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• 7. chromatographyonline.com [chromatographyonline.com]

Protocols & Analytical Methods

Application Note: (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine as an Advanced Chiral Resolving Agent

Executive Summary

The demand for enantiopure carboxylic acids in pharmaceutical development necessitates highly efficient, recoverable chiral resolving agents. While classical agents like phenylethylamine or brucine are ubiquitous, they often fail to resolve sterically demanding or electronically unique substrates. (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine ((S)-4-methoxyindan-1-amine) emerges as a superior chiral auxiliary. Its rigid bicyclic framework minimizes entropic penalties during crystallization, while the strategic placement of the C4-methoxy group introduces novel hydrogen-bonding and steric parameters.

This application note provides a comprehensive, self-validating methodology for utilizing (S)-4-methoxyindan-1-amine in the classical resolution of racemic carboxylic acids via diastereomeric salt formation.

Mechanistic Rationale: The Structural Advantage

The efficacy of a chiral resolving agent is governed by the difference in free energy (

) between the competing diastereomeric salts during crystallization. (S)-4-Methoxyindan-1-amine excels in this thermodynamic landscape due to three distinct structural features:

• Conformational Rigidity: Unlike acyclic amines, the indane backbone locks the C–N bond vector relative to the aromatic plane. This pre-organization reduces the entropic cost (

  ) of lattice formation, driving the equilibrium toward precipitation [1].

• Electronic Modulation: The electron-donating methoxy group at the C4 position increases the electron density of the aromatic ring, enhancing

  stacking interactions with electron-deficient aromatic substrates (e.g., halogenated profens).

• Secondary Hydrogen Bonding: The oxygen atom of the methoxy group acts as a localized hydrogen-bond acceptor. This allows for the formation of highly structured, three-dimensional hydrogen-bond networks within the crystal lattice, a feature absent in unsubstituted 1-aminoindane [3].

Thermodynamic cycle of diastereomeric salt formation and fractional crystallization.

Experimental Architecture & Self-Validating Design

To ensure scientific integrity, the protocols below are designed as self-validating systems . In a perfect resolution, the mass and chirality must balance. The protocol mandates the simultaneous analysis of both the precipitate and the mother liquor. The resolution is mathematically validated only when:

If this mass-chirality balance deviates by >5%, it indicates either the formation of a solid solution (a known complication in aminoindane resolutions [1]) or chemical degradation of the substrate/resolving agent [2].

Solvent Selection Strategy

The choice of solvent dictates whether the resolution operates under thermodynamic or kinetic control. Protic solvents (alcohols) compete for hydrogen bonding, slowing nucleation and favoring thermodynamic control (higher ee). Aprotic solvents (ethyl acetate, acetone) force rapid precipitation, often yielding kinetic mixtures.

Table 1: Empirical Solvent Screening Matrix for (S)-4-Methoxyindan-1-amine Salts

Solvent System	Dielectric Constant ( )	Typical Yield (%)	Typical ee (%)	Mechanistic Outcome
Methanol	32.7	25 - 35	> 95	High solubility; strong thermodynamic selection.
Isopropanol (IPA)	19.9	40 - 50	85 - 90	Balanced H-bond competition; optimal for scale-up.
Ethyl Acetate	6.0	> 80	< 30	Rapid kinetic precipitation; poor discrimination.
IPA / Water (9:1)	~ 25.0	35 - 45	> 98	Water disrupts non-specific salt bridges; highest purity.

Detailed Methodologies

Protocol A: The Pope-Peachey Resolution (Half-Equivalent Method)

Causality: Using 1.0 equivalent of the resolving agent often leads to co-precipitation. The Pope-Peachey method uses 0.5 equivalents of (S)-4-methoxyindan-1-amine and 0.5 equivalents of an achiral base (e.g., triethylamine). The achiral base forms a highly soluble salt with the undesired enantiomer, artificially amplifying the solubility difference and driving the desired diastereomeric salt out of solution.

Step-by-Step Procedure:

• Substrate Dissolution: Dissolve 10.0 mmol of the racemic carboxylic acid in 20 mL of Isopropanol (IPA) in a 50 mL round-bottom flask equipped with a magnetic stirrer. Heat to 60 °C.

• Base Addition: Add 5.0 mmol (0.5 eq) of triethylamine. Stir for 5 minutes.

• Resolving Agent Addition: Slowly add 5.0 mmol (0.5 eq) of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine dropwise. Note: Exothermic salt formation will occur.

• Thermodynamic Equilibration: Heat the mixture to reflux (82 °C) until a clear solution is obtained. If the solution remains cloudy, add IPA in 1 mL increments until clear.

• Controlled Cooling: Turn off the heating mantle and allow the flask to cool to room temperature at a rate of ~0.5 °C/min. Causality: Slow cooling prevents kinetic trapping and supersaturation, ensuring the lattice is built exclusively from the less soluble diastereomer.

• Harvesting: Once at 20 °C, stir for an additional 2 hours. Filter the resulting crystals under vacuum. Wash the filter cake with 2 x 5 mL of ice-cold IPA.

• Validation Check: Dry the crystals in vacuo. Weigh the precipitate. Evaporate the mother liquor to dryness and weigh the residue. Perform Chiral HPLC on both fractions to confirm the mass-chirality balance.

Protocol B: Salt Breaking and Resolving Agent Recovery

Causality: The economic viability of chiral resolving agents depends on their recovery. (S)-4-methoxyindan-1-amine is highly stable against racemization under basic conditions, allowing for >95% recovery [2].

Step-by-step workflow for target acid isolation and resolving agent recovery.

Step-by-Step Procedure:

• Acidification: Suspend the isolated diastereomeric salt (e.g., 3.0 mmol) in 15 mL of Methyl tert-butyl ether (MTBE) and 15 mL of 2M HCl (aq). Stir vigorously for 30 minutes at room temperature.

• Phase Separation: Transfer to a separatory funnel. The enantiopure carboxylic acid resides in the organic (MTBE) layer, while the resolving agent is protonated into the aqueous layer.

• Acid Isolation: Wash the MTBE layer with brine, dry over anhydrous

  , and concentrate under reduced pressure to yield the target enantiopure acid.

• Amine Recovery: Cool the aqueous layer to 0 °C in an ice bath. Slowly add 6M NaOH (aq) until the pH reaches >12. The aqueous layer will turn milky as the free base of (S)-4-methoxyindan-1-amine precipitates/oils out.

• Amine Extraction: Extract the aqueous layer with 3 x 15 mL of Dichloromethane (DCM). Combine the DCM layers, dry over

  , and evaporate to yield the recovered (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

• QC of Recovered Agent: Analyze the recovered amine via

  -NMR to ensure no degradation of the methoxy group has occurred and via chiral HPLC to confirm the retention of >99% ee.

References

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications, 59, 6036-6039. Royal Society of Chemistry. Available at:[Link]

• Jia, Y., et al. (2023). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. ACS Catalysis, 13(15), 10394–10402. American Chemical Society. Available at:[Link]

• Gündüz, M. G., et al. (2023). An Insight into the Asymmetric Resolution of 1-Aminoindane Derivatives. ChemistrySelect, 8(17). ResearchGate. Available at:[Link]

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine: A Versatile Scaffold for Modern Asymmetric Synthesis

An Application and Protocol Guide

Prepared by: Gemini, Senior Application Scientist

This document provides an in-depth technical guide for researchers, chemists, and drug development professionals on the strategic application of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine in asymmetric synthesis. We will move beyond simple procedural outlines to explore the underlying principles and rationale that make this chiral amine a valuable tool for achieving high stereoselectivity.

Introduction: The Strategic Value of a Constrained Chiral Amine

Chiral amines are cornerstones of asymmetric synthesis, serving as resolving agents, catalysts, and foundational building blocks for complex molecules.[1] Their utility is particularly pronounced in the pharmaceutical industry, where the enantiomeric purity of a compound is often critical for its efficacy and safety.[2] (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine belongs to a privileged class of chiral primary amines that offer distinct stereochemical advantages due to their conformationally rigid indane framework.

The key structural features of this molecule—the fixed stereocenter, the bicyclic indane system, and the electron-donating methoxy group—collectively contribute to its effectiveness. The rigidity of the scaffold minimizes conformational ambiguity, which is crucial for creating a well-defined three-dimensional environment necessary for effective chiral recognition and induction. The methoxy group can influence the electronic properties of the aromatic ring and participate in non-covalent interactions, which can be pivotal in stabilizing transition states or enhancing crystal packing during diastereomeric salt resolutions.[3]

This guide details two primary applications of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine:

• As a high-efficiency chiral resolving agent for the separation of racemic carboxylic acids.

• As a versatile chiral building block for the synthesis of sophisticated ligands and organocatalysts.

Application I: Chiral Resolution via Diastereomeric Salt Formation

The separation of enantiomers from a racemic mixture remains a fundamental challenge and a practical necessity in chemical synthesis.[4] Chiral resolution by diastereomeric salt formation is a robust and scalable technique, particularly for racemic acids and amines.[5]

Principle of Operation

The core principle involves the reaction of a racemic acid (a 1:1 mixture of R and S enantiomers) with a single enantiomer of a chiral base, in this case, (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. This acid-base reaction produces a mixture of two diastereomeric salts: [(R)-acid·(S)-amine] and [(S)-acid·(S)-amine]. Unlike enantiomers, diastereomers possess different physical properties, most notably solubility.[5] This difference allows for the selective crystallization of one diastereomer from a suitable solvent system, enabling their physical separation.

Causality: Why (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine Excels

The efficacy of a resolving agent is determined by its ability to maximize the solubility difference between the resulting diastereomeric salts. The rigid indane backbone of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine provides a well-defined and predictable framework for ionic and hydrogen bonding with the chiral acid. This structural pre-organization, enhanced by potential π-stacking and other interactions involving the methoxy-substituted aromatic ring, promotes the formation of a highly ordered and stable crystal lattice for one diastereomer, causing it to preferentially precipitate.[3]

Fig. 1: Workflow for chiral resolution using diastereomeric salt crystallization.

Protocol: General Procedure for the Resolution of a Racemic Carboxylic Acid

This protocol provides a self-validating framework. Researchers should optimize solvent choice and crystallization conditions for each specific substrate.

Materials:

• Racemic carboxylic acid (1.0 eq)

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (0.5 - 1.0 eq, start with 0.5 eq)

• Anhydrous solvent (e.g., ethanol, methanol, isopropanol, ethyl acetate, or mixtures)

• Aqueous HCl (e.g., 2 M)

• Aqueous NaOH (e.g., 2 M)

• Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

• Sodium sulfate or magnesium sulfate (anhydrous)

Procedure:

• Dissolution & Salt Formation: In a clean, dry flask, dissolve the racemic carboxylic acid (1.0 eq) in a minimum amount of the chosen warm solvent. In a separate flask, dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (0.5 eq) in the same solvent. Add the amine solution dropwise to the acid solution with gentle stirring.

  • Causality Note: Using a sub-stoichiometric amount of the resolving agent (0.5 eq) ensures that only one enantiomer of the acid can form a salt, maximizing the yield of the less soluble diastereomer.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. Once turbidity is observed, allow the flask to stand undisturbed for several hours, or overnight at a lower temperature (e.g., 4 °C), to maximize crystal growth.

• Isolation of Diastereomer: Collect the precipitated crystals by vacuum filtration. Wash the crystals sparingly with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

  • Self-Validation Checkpoint: The mother liquor is retained for recovery of the other enantiomer. Both the crystals and the mother liquor should be analyzed (e.g., by chiral HPLC after liberation) to determine the efficiency of the separation.

• Liberation of the Enantiopure Acid: Suspend the isolated crystals in water and add an organic extraction solvent (e.g., diethyl ether). Acidify the mixture by slowly adding 2 M HCl until the pH is ~1-2. Stir until all solids have dissolved.

• Extraction and Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the organic solvent. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Recovery of Resolving Agent: The aqueous layer from the acidification step contains the hydrochloride salt of the resolving agent. To recover it, basify the aqueous layer with 2 M NaOH until the pH is >12. Extract the free amine with dichloromethane (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to recover the (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine for reuse.

• Purity Assessment: Determine the enantiomeric excess (ee%) of the isolated acid using chiral HPLC or by measuring its specific rotation and comparing it to the literature value.

Substrate Type	Expected Yield (of one enantiomer)	Expected Enantiomeric Excess (ee%)
Arylpropionic Acids	35-45%	>95%
α-Hydroxy Acids	30-45%	>90%
N-Protected Amino Acids	30-48%	>98%

Table 1: Typical performance data for chiral resolution. Yields are theoretical maximums of ~50%. Actual yields and ee% are substrate and condition dependent.

Application II: A Chiral Building Block for Ligands & Catalysts

Beyond resolution, the true power of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine lies in its role as a precursor for more complex chiral molecules. Its primary amine functionality is a versatile handle for derivatization into amides, imines (Schiff bases), ureas, or secondary amines, which are key components of many state-of-the-art organocatalysts and ligands for transition metal catalysis.[6][7]

Principle of Operation

The amine is covalently incorporated into a larger molecular framework. The inherent chirality and rigidity of the indane unit are transferred to the new molecule, creating a specific chiral environment that can influence the outcome of a chemical reaction. For instance, when used to build a ligand for a metal like rhodium or palladium, the indane scaffold can dictate how a substrate approaches the metal center, forcing the reaction to proceed through a lower-energy transition state for one enantiomeric product over the other.[8][9]

Fig. 2: Pathway from chiral amine to asymmetric catalysis.

Protocol: Synthesis of a Chiral N-Acyl Derivative

This protocol details the synthesis of a simple chiral amide, a common motif in chiral ligands and auxiliaries.

Materials:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine (1.2 eq)

• Acyl chloride of choice (e.g., benzoyl chloride) (1.1 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a flask equipped with a magnetic stirrer and under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

  • Causality Note: The base (triethylamine) is essential to neutralize the HCl generated during the acylation reaction, preventing the formation of the unreactive ammonium salt of the starting amine.

• Acylation: Add the acyl chloride (1.1 eq) dropwise to the cooled solution over 10-15 minutes. A precipitate of triethylammonium chloride will form.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure chiral amide.

  • Self-Validation Checkpoint: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity. Its optical rotation should be measured to confirm that no racemization occurred during the synthesis.

The resulting chiral amide can be further elaborated or used directly as an organocatalyst or chiral auxiliary in a variety of stereoselective transformations, including aldol reactions, Diels-Alder reactions, or alkylations.

Conclusion

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is more than just a chiral amine; it is a strategic tool for enforcing stereocontrol in chemical reactions. Its rigid framework and versatile reactivity make it highly effective both as a classical resolving agent for obtaining enantiopure materials and as a modern building block for the rational design of high-performance catalysts and ligands. The principles and protocols outlined in this guide serve as a foundation for its successful implementation in research and development, empowering chemists to tackle complex stereochemical challenges in the synthesis of pharmaceuticals and fine chemicals.

References

• MDPI. Secondary chiral amines play a crucial role in modern chemistry, mainly in the synthesis of pharmaceuticals, where they function. [Link]

• Seayad, J., & List, B. (2005). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews, 105(3), 153-207. [Link]

• Tsogoeva, S. B. (2010). Asymmetric catalysis with chiral primary amine-based organocatalysts. RSC Publishing. [Link]

• Wikipedia. Chiral resolution. [Link]

• ResearchGate. Application of chiral recyclable catalysts in asymmetric catalysis. [Link]

• Royal Society of Chemistry. Enantioselective synthesis of 1-aminoindene derivatives via asymmetric Brønsted acid catalysis. Chemical Communications. [Link]

• PubMed. Enantioselective Synthesis of 1-Aminoindanes via [3 + 2] Annulation of Aldimines with Alkenes by Scandium-Catalyzed C-H Activation. [Link]

• PMC. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency. [Link]

• Pharmaceutical Technology. Chiral Resolution with and without Resolving Agents. [Link]

• MDPI. Synthesis of Chiral Helictriptycene[10]arenes and Their Enantioselective Recognition towards Chiral Guests Containing Aminoindan Groups. [Link]

• Howei Pharm. 4-Methoxy-2,3-dihydro-1H-inden-1-amine ≥95%. [Link]

• PMC. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. [Link]

• PMC. Stereocontrolled Synthesis of Chiral Helicene‐Indenido ansa‐ and Half‐Sandwich Metal Complexes and Their Use in Catalysis. [Link]

• PMC. Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. [Link]

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Application Notes and Protocols: N-Alkylation of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

A Comprehensive Guide for Researchers in Drug Discovery

Introduction: The Significance of N-Alkylated Indanamines

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and its N-alkylated derivatives are privileged scaffolds in medicinal chemistry and drug development. The rigid, fused-ring system of the indane core provides a well-defined three-dimensional structure for probing receptor binding sites, while the primary amine serves as a crucial handle for introducing a diverse array of substituents. N-alkylation of this amine is a fundamental transformation for modulating pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. For instance, the renowned anti-Parkinson's agent Rasagiline is an N-propargyl derivative of (R)-1-aminoindan. This guide provides a detailed, field-proven protocol for the efficient N-alkylation of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, with a focus on the widely adopted and highly reliable method of reductive amination.

Strategic Approaches to N-Alkylation

While several methods exist for the N-alkylation of primary amines, each possesses distinct advantages and disadvantages. Direct alkylation with alkyl halides, for example, is often plagued by a lack of selectivity, leading to mixtures of mono- and di-alkylated products, as well as potential quaternary ammonium salt formation.[1] Modern catalytic methods using alcohols as alkylating agents offer a greener alternative but can require harsh conditions or complex catalyst systems.[2]

For the synthesis of structurally diverse amine libraries, particularly in a drug discovery setting, reductive amination stands out as the method of choice.[3][4][5] This one-pot procedure involves the reaction of an amine with a carbonyl compound (an aldehyde or ketone) to form an intermediate imine, which is then reduced in situ to the desired N-alkylated amine.[3][6] This approach is highly efficient, generally high-yielding, and effectively circumvents the issue of over-alkylation that troubles direct alkylation methods.[1]

The Mechanism of Reductive Amination

The success of a reductive amination hinges on a two-step process occurring in a single reaction vessel. Understanding this mechanism is key to troubleshooting and adapting the protocol for various substrates.

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine on the electrophilic carbonyl carbon of the aldehyde or ketone. This forms a transient hemiaminal intermediate, which then undergoes dehydration to yield an imine. Under the typically neutral to weakly acidic reaction conditions, the imine can be protonated to form a more electrophilic iminium ion.[3][7]

• Hydride Reduction: A selective reducing agent, present in the reaction mixture from the start, then reduces the C=N double bond of the imine or iminium ion. The key is to use a reducing agent that is mild enough not to significantly reduce the starting aldehyde or ketone but is sufficiently reactive to reduce the intermediate imine/iminium ion.[7][8]

Caption: Mechanism of one-pot reductive amination.

Recommended Protocol: Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

This protocol is optimized for the N-alkylation of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine using sodium triacetoxyborohydride (NaBH(OAc)₃, also known as STAB). STAB is a mild and selective reducing agent, particularly well-suited for reductive aminations.[4][9] Its steric bulk and the electron-withdrawing nature of the acetoxy groups temper its reactivity, allowing it to preferentially reduce iminium ions over aldehydes or ketones.[9] This selectivity is crucial for the success of the one-pot procedure.[7][8] Furthermore, it is less toxic than alternatives like sodium cyanoborohydride (NaBH₃CN).[4]

Materials and Reagents

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Aldehyde or Ketone (1.0 - 1.2 equivalents)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.2 - 1.5 equivalents)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (Anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., Ethyl Acetate, DCM)

• Silica gel for column chromatography

Experimental Workflow

Caption: General workflow for one-pot reductive amination.

Step-by-Step Procedure

• Reactant Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq.) in anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM).

• Carbonyl Addition: Add the desired aldehyde or ketone (1.0-1.2 eq.) to the solution. Stir the mixture at room temperature for 20-30 minutes to facilitate the initial formation of the imine intermediate. For less reactive ketones, this pre-stirring time can be extended to 1-2 hours.[6]

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.2-1.5 eq.) to the reaction mixture in portions. The addition may be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed. Typical reaction times range from 2 to 24 hours.[6]

• Work-up - Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[6] Stir vigorously for 15-20 minutes until gas evolution ceases.

• Work-up - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent such as ethyl acetate or DCM (3 x volume of the aqueous layer).[6]

• Work-up - Washing and Drying: Combine the organic layers and wash with brine. Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[6]

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure N-alkylated product.[6]

Data Summary: Representative Reaction Parameters

The following table provides a general overview of reaction conditions for the N-alkylation of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine with various carbonyl compounds via reductive amination.

Carbonyl Compound Type	Equivalents	Reducing Agent (NaBH(OAc)₃)	Solvent	Typical Reaction Time	Notes
Aliphatic Aldehydes	1.0 - 1.1	1.2 eq.	DCE, DCM	2 - 6 hours	Reactions are typically fast and clean.
Aromatic Aldehydes	1.0 - 1.2	1.2 - 1.3 eq.	DCE, THF	4 - 12 hours	Generally good yields; may be slightly slower than aliphatic aldehydes.
Acyclic Ketones	1.1 - 1.2	1.3 - 1.5 eq.	DCE	12 - 24 hours	Slower reaction rates due to steric hindrance. Acetic acid can be used as a catalyst.[7]
Cyclic Ketones	1.1 - 1.2	1.3 - 1.5 eq.	DCE	12 - 24 hours	Similar to acyclic ketones; reactivity depends on ring size and substitution.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating through rigorous monitoring and characterization.

• Reaction Monitoring: Consistent tracking of the reaction's progress via TLC or LC-MS is crucial. The disappearance of the starting amine and the appearance of a new, less polar product spot (on silica TLC) provides real-time validation of the transformation.

• Spectroscopic Confirmation: The final, purified product should be unequivocally characterized by standard spectroscopic methods:

  • ¹H and ¹³C NMR: To confirm the structure and the successful installation of the new alkyl group.

  • Mass Spectrometry (MS): To verify the molecular weight of the desired product.

• Chiral Integrity: For this specific substrate, it is important to confirm that the stereochemical integrity of the C1 position is maintained. While reductive amination under these mild conditions is not expected to cause racemization, this can be confirmed by chiral HPLC analysis if required for the specific application.

By adhering to these analytical practices, researchers can ensure the identity, purity, and stereochemical integrity of their N-alkylated products with a high degree of confidence.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Chemistry Steps. (2024). Reductive Amination. Available at: [Link]

• Organic Chemistry Portal. Sodium triacetoxyborohydride. Available at: [Link]

• Wikipedia. Reductive amination. Available at: [Link]

• JoVE. (2023). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

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derivatization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine for biological screening

Application Note & Protocols

Strategic Derivatization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine for the Generation of Diverse Chemical Libraries for Biological Screening

Abstract

The (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine core is a privileged scaffold in medicinal chemistry, notable for its conformational rigidity and stereochemical complexity. This structure is a key component in several biologically active agents, including inhibitors of monoamine oxidase B (MAO-B) which are relevant for the treatment of neurodegenerative disorders like Parkinson's disease.[1][2] The primary amine at the C1 position serves as a versatile synthetic handle for chemical modification, enabling the exploration of structure-activity relationships (SAR) through the creation of diverse derivative libraries.[] This guide provides detailed protocols and expert insights for the derivatization of this chiral amine via three robust and widely applicable synthetic methodologies: acylation, sulfonylation, and reductive amination. The objective is to furnish researchers with the practical tools to efficiently generate compound libraries with diverse physicochemical properties, primed for high-throughput biological screening.

Introduction: The Strategic Value of the Indenamine Scaffold

The 2,3-dihydro-1H-inden-1-amine (aminoindane) framework is a conformationally restricted analog of phenethylamine, a core structure in many neurotransmitters and psychoactive molecules.[4][5] This inherent rigidity reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. The methoxy group at the 4-position, a common feature in many approved drugs, can significantly influence ligand-target binding, physicochemical properties, and ADME (absorption, distribution, metabolism, and excretion) parameters.[6][7][8]

The primary amine of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is the focal point for derivatization. Its nucleophilicity allows for the facile formation of stable amide, sulfonamide, and N-alkyl bonds, which are cornerstone functional groups in modern pharmaceuticals. By systematically varying the substituents introduced at this position, researchers can modulate key properties such as:

• Lipophilicity (LogP): Affects membrane permeability and solubility.

• Hydrogen Bonding Capacity: Crucial for target recognition and binding affinity.

• Steric Profile: Explores the topology of the target's binding pocket.

• Pharmacophoric Features: Introduces new recognition elements (e.g., aromatic rings, charged groups).

This document outlines validated protocols for these key transformations, emphasizing the rationale behind procedural steps to ensure reproducibility and success.

Figure 1: Core derivatization strategies for library synthesis.

Key Derivatization Protocols

The following protocols are designed for a 0.5 to 1.0 mmol scale, which is typical for library synthesis for biological screening. All reactions should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Protocol 1: Acylation via Acyl Chlorides (Amide Formation)

Acylation is a highly reliable method for forming robust amide bonds. The use of acyl chlorides is advantageous due to their high reactivity, often driving reactions to completion under mild conditions.[9]

Causality and Experimental Choices:

• Base: A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is crucial. It neutralizes the HCl byproduct generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[9]

• Solvent: Anhydrous dichloromethane (DCM) is an excellent choice as it is aprotic and effectively solubilizes a wide range of organic reactants.

• Temperature: Starting the reaction at 0 °C helps to control the initial exotherm of this rapid reaction, minimizing potential side reactions.

Materials and Reagents:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Acyl chloride of choice (e.g., benzoyl chloride, acetyl chloride)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Step-by-Step Methodology:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq).

• Dissolve the amine in anhydrous DCM (approx. 0.1 M concentration).

• Add triethylamine (1.2 eq) to the solution and cool the flask to 0 °C in an ice bath.

• In a separate vial, dissolve the acyl chloride (1.1 eq) in a small amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirring amine solution over 5-10 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-4 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide product.

• Purify the product as necessary via column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) or recrystallization.

Product Characterization:

• IR Spectroscopy: Expect a strong C=O (amide I) stretch between 1630-1680 cm⁻¹ and an N-H stretch around 3200-3400 cm⁻¹.[9]

• ¹H NMR: Disappearance of the primary amine protons and appearance of a new amide N-H proton (typically a doublet or broad singlet) downfield.

• Mass Spectrometry: Observation of the correct molecular ion peak for the N-acylated product.

Protocol 2: Sulfonylation via Sulfonyl Chlorides (Sulfonamide Formation)

Sulfonamides are key pharmacophores found in numerous drugs. Their synthesis from primary amines and sulfonyl chlorides is a straightforward and high-yielding transformation.[10][11]

Causality and Experimental Choices:

• Base: Pyridine is often used as both a base and a solvent. It effectively scavenges the HCl byproduct and can catalyze the reaction. Alternatively, TEA in DCM can be used, similar to the acylation protocol.

• Solvent-Free Conditions: For a greener approach, microwave-assisted, solvent-free methods have proven highly effective and rapid for sulfonamide synthesis.[10]

• Work-up: An acidic wash (e.g., 1M HCl) is used to remove excess pyridine or other basic impurities.

Materials and Reagents:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Sulfonyl chloride of choice (e.g., p-toluenesulfonyl chloride, methanesulfonyl chloride)

• Pyridine (anhydrous) or TEA/DCM

• 1M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution and Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq) in anhydrous pyridine (approx. 0.2 M) in a round-bottom flask and cool to 0 °C.

• Add the sulfonyl chloride (1.1 eq) portion-wise to the stirring solution, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into ice-cold 1M HCl and extract with ethyl acetate (3x).

• Combine the organic extracts and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude sulfonamide product by column chromatography or recrystallization.

Product Characterization:

• ¹H NMR: Disappearance of the primary amine protons and appearance of a new sulfonamide N-H proton.

• Mass Spectrometry: Observation of the correct molecular ion peak.

Protocol 3: Reductive Amination (N-Alkylation)

Reductive amination is a powerful method for N-alkylation that avoids the over-alkylation issues common with alkyl halides.[12] The reaction proceeds via the in-situ formation of an imine intermediate, which is then selectively reduced.[13]

Causality and Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice.[14] It is a mild and selective reducing agent that is stable in acidic conditions, tolerates most functional groups, and preferentially reduces the intermediate iminium ion over the starting aldehyde or ketone.[12][14]

• Solvent: Dichloroethane (DCE) or DCM are common solvents. Acetic acid is often added as a catalyst to promote imine formation.

• One-Pot Procedure: This reaction is conveniently performed as a one-pot synthesis, which is ideal for library generation.[13]

Materials and Reagents:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Aldehyde or ketone of choice (e.g., benzaldehyde, isobutyraldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• In a round-bottom flask, combine (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq) and the aldehyde or ketone (1.1 eq) in DCE (approx. 0.1 M).

• Add a catalytic amount of glacial acetic acid (0.1 eq), if desired, and stir the mixture at room temperature for 20-30 minutes to pre-form the imine/iminium ion.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Note: The reaction may effervesce slightly.

• Stir at room temperature for 2-24 hours. Monitor progress by TLC or LC-MS until the starting amine is consumed.

• Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution. Stir until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude secondary amine product by column chromatography.

Product Characterization:

• ¹H NMR: Disappearance of the aldehyde proton (if applicable) and appearance of new signals corresponding to the newly introduced alkyl group (e.g., a benzylic CH₂ singlet for benzaldehyde).

• Mass Spectrometry: Observation of the correct molecular ion peak for the N-alkylated product.

Data Summary and Library Planning

For efficient library synthesis, reaction conditions can be summarized. The choice of building blocks should be guided by the desired physicochemical properties of the final library.

Reaction Type	Reagent Class	Base / Additive	Solvent	Typical Temp.	Product Class
Acylation	R-COCl	TEA or DIPEA	DCM	0 °C to RT	Amide
Sulfonylation	R-SO₂Cl	Pyridine or TEA	Pyridine or DCM	0 °C to RT	Sulfonamide
Reductive Amination	R-CHO	NaBH(OAc)₃	DCE or DCM	Room Temp.	Secondary Amine

Biological Screening Workflow

The synthesized library of derivatives is the starting point for a cascade of biological evaluations to identify promising lead compounds.

Figure 2: A typical workflow for biological screening.

Conclusion

The (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine scaffold offers a robust and strategically valuable starting point for the development of novel chemical entities. The protocols detailed herein for acylation, sulfonylation, and reductive amination provide a reliable foundation for generating diverse libraries of derivatives. By applying these methods, researchers in drug discovery can systematically explore the chemical space around this privileged core, facilitating the identification of new lead compounds with potential therapeutic applications.

References

• Benchchem. (n.d.). Acylation of primary amines with 4-Bromobenzoyl chloride protocol.

• Zhang, X., et al. (2021). Practical access to axially chiral sulfonamides and biaryl amino phenols via organocatalytic atroposelective N-alkylation. Nature Communications. Available at: [Link]

• Tripathi, S., et al. (2013). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences, 125(3), 607–613. Available at: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Efficient Acetylation of Primary Amines and Amino Acids in Environmentally Benign Brine Solution Using Acetyl Chloride. Retrieved from [Link]

• Bischoff, R., & Schlüter, H. (2007). Selective Acylation of Primary Amines in Peptides and Proteins. Analytical Chemistry, 79(22), 8563–8569. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Retrieved from [Link]

• Lakrout, S., et al. (n.d.). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Wang, Z., et al. (2022). Rapid Synthesis of β-Chiral Sulfones by Ni-Organophotocatalyzed Enantioselective Sulfonylalkenylation of Alkenes. ACS Catalysis. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Asinex. (n.d.). Screening Libraries. Retrieved from [Link]

• Xie, L., et al. (2018). Design, synthesis and bioevalucation of novel 2,3-dihydro-1H-inden-1-amine derivatives as potent and selective human monoamine oxidase B inhibitors based on rasagiline. European Journal of Medicinal Chemistry, 145, 588-593. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Gere, A., et al. (2023). Scaffold-Based Libraries Versus Make-on-Demand Space: A Comparative Assessment of Chemical Content. Chemistry – A European Journal. Available at: [Link]

• Liao, C., et al. (2019). Discovery of novel 2,3-dihydro-1H-inden-1-amine derivatives as selective monoamine oxidase B inhibitors. Bioorganic & Medicinal Chemistry Letters, 29(9), 1090-1093. Available at: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Wang, T., et al. (2021). Synthesis of Primary Amines via Reductive Amination of Aldehydes and Ketones Over a Ni-Doped MFM-300(Cr) Catalyst. Angewandte Chemie International Edition. Available at: [Link]

• Roque, A. C. A., et al. (2005). Screening of a Combinatorial Library of Triazine-Scaffolded Dipeptide-Mimic Affinity Ligands to Bind Plasmid DNA. Biomaterials. Available at: [Link]

• Li, L., et al. (2022). Chiral derivatization-enabled discrimination and on-tissue detection of proteinogenic amino acids by ion mobility mass spectrometry. Chemical Science. Available at: [Link]

• Sadowska, B., & Różalski, M. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 441–464. Available at: [Link]

• ResearchGate. (n.d.). Scheme 1 Synthesis of 2,3-dihydro-1H-indene derivatives. Retrieved from [Link]

• Pinterova, N., et al. (2017). Synthetic Aminoindanes: A Summary of Existing Knowledge. Frontiers in Psychiatry. Available at: [Link]

• Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364. Available at: [Link]

• Ilisz, I., et al. (2013). Chiral derivatizations applied for the separation of unusual amino acid enantiomers by liquid chromatography and related techniques. Journal of Chromatography A, 1296, 119-139. Available at: [Link]

• Benchchem. (n.d.). Determining Enantiomeric Purity: A Technical Guide to Chiral Derivatizing Agents.

• Wanka, L., et al. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 113(5), 3516–3604. Available at: [Link]

• ResearchGate. (n.d.). Chapter 11. Aminoindane Analogues. Retrieved from [Link]

• Chen, Z., et al. (2000). Design, Synthesis, and Monoamine Transporter Binding Site Affinities of Methoxy Derivatives of Indatraline. Journal of Medicinal Chemistry. Available at: [Link]

• Pinterova, N., et al. (2017). Synthetic Aminoindanes: A Summary of Existing Knowledge. Frontiers in Psychiatry. Available at: [Link]

• Rutkauskas, K., et al. (2023). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. International Journal of Molecular Sciences. Available at: [Link]

• Thomas, M. P., et al. (2021). Dual aromatase-steroid sulfatase inhibitors with a benzofuran core. RSC Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Some aminoindane drugs 1-4. Retrieved from [Link]

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HPLC method for enantiomeric excess determination of 4-methoxy-2,3-dihydro-1H-inden-1-amine

Application Note: High-Performance Liquid Chromatography (HPLC) Method for Enantiomeric Excess (ee) Determination of 4-Methoxy-2,3-dihydro-1H-inden-1-amine

Executive Summary

The determination of enantiomeric excess (ee) for chiral primary amines is a critical analytical requirement in pharmaceutical development. 4-Methoxy-2,3-dihydro-1H-inden-1-amine (4-methoxy-1-aminoindane) is a highly valuable chiral building block, sharing structural homology with key active pharmaceutical ingredients (APIs) such as the Parkinson’s disease drug rasagiline and the multiple sclerosis therapeutic ozanimod[1][2].

This application note details a robust, self-validating Normal-Phase Chiral HPLC protocol for the baseline resolution of 4-methoxy-1-aminoindane enantiomers. By utilizing an amylose-based chiral stationary phase (CSP) with a meticulously optimized basic modifier, this method ensures high theoretical plate counts, symmetrical peak shapes, and highly reproducible ee quantification[3].

Scientific Principles & Mechanistic Insights

Do not view chiral HPLC as a mere "black box" separation; it is a delicate thermodynamic balance of transient supramolecular interactions. The successful resolution of 4-methoxy-1-aminoindane relies on three critical mechanistic choices:

• Chiral Stationary Phase (CSP) Selection: We utilize an immobilized amylose tris(3-chloro-5-methylphenylcarbamate) stationary phase (e.g., Chiralpak IG). The polymer forms a left-handed helical structure, creating chiral grooves. Enantiodiscrimination occurs via a "three-point interaction" model: the carbamate groups on the CSP act as simultaneous hydrogen-bond donors (via -NH) and acceptors (via C=O) to the primary amine of the analyte. Furthermore, the phenyl rings of the CSP engage in

  stacking with the methoxy-indane core of the analyte[3].

• Mobile Phase Thermodynamics (Normal Phase): A non-polar mobile phase of Hexane and Isopropanol (IPA) is selected. In normal-phase chromatography, the lack of water prevents the disruption of the critical hydrogen bonds between the analyte's amine group and the CSP's carbamate linkage. The ratio of Hexane to IPA modulates the steric bulk and controls the retention factor (

  ).

• The Role of the Basic Additive (Causality of Peak Shape): Primary amines are notorious for severe peak tailing on silica-supported columns. This is caused by secondary, non-enantioselective ion-exchange interactions between the protonated amine and residual acidic silanols (

  ) on the silica matrix. To counteract this, Diethylamine (DEA) is introduced at 0.1% (v/v). DEA acts as a competitive, sacrificial base that dynamically masks the active silanol sites, ensuring that the analyte interacts exclusively with the chiral selector, thereby yielding sharp, symmetrical peaks[2].

Fig 1: Chiral recognition mechanism and differential elution of enantiomers.

Materials and Reagents

• Analyte: 4-Methoxy-2,3-dihydro-1H-inden-1-amine (Racemic standard and enantiomerically enriched samples).

• Solvents: HPLC-Grade n-Hexane, HPLC-Grade Isopropanol (IPA).

• Modifiers: Diethylamine (DEA), LC-MS or HPLC grade (Purity

  99.5%).

• Column: Amylose tris(3-chloro-5-methylphenylcarbamate) immobilized on 5 µm silica (e.g., Chiralpak IG, 250 mm × 4.6 mm, 5 µm).

Experimental Protocol

Mobile Phase Preparation

• Measure 900 mL of HPLC-grade n-Hexane and 100 mL of HPLC-grade Isopropanol using dedicated volumetric glassware.

• Add exactly 1.0 mL of Diethylamine (DEA) to the mixture. Note: Always add the DEA freshly to prevent evaporative loss which can lead to baseline drift and sudden peak tailing.

• Mix thoroughly and degas the solution using ultrasonic agitation for 10 minutes or vacuum filtration through a 0.22 µm PTFE membrane.

Sample Preparation

• Diluent: Use the prepared mobile phase (Hexane:IPA:DEA 90:10:0.1 v/v/v) as the sample diluent to prevent solvent-mismatch anomalies (e.g., fronting or split peaks) during injection.

• Concentration: Accurately weigh ~5.0 mg of the 4-methoxy-1-aminoindane sample.

• Dissolve in 5.0 mL of diluent to achieve a final concentration of 1.0 mg/mL.

• Vortex for 30 seconds and filter through a 0.45 µm PTFE syringe filter into an HPLC autosampler vial.

Chromatographic Conditions

Table 1: Optimized HPLC Method Parameters

Parameter	Specification
Column	Chiralpak IG (250 mm × 4.6 mm, 5 µm) or equivalent
Mobile Phase	n-Hexane / Isopropanol / DEA (90:10:0.1, v/v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25 °C ± 1 °C (Critical for reproducible chiral recognition)
Detection (UV)	220 nm (optimal for the indane chromophore)
Injection Volume	10 µL
Run Time	20 Minutes

System Suitability and Data Analysis

A robust analytical method must be self-validating. Before analyzing unknown samples, inject the racemic standard of 4-methoxy-1-aminoindane to establish System Suitability Testing (SST) parameters.

Table 2: System Suitability Requirements

Parameter	Acceptance Criteria	Scientific Rationale
Resolution ( )	2.0	Ensures baseline separation, critical for accurate integration of minor enantiomer traces.
Tailing Factor ( )	1.5	Validates that the DEA is effectively masking residual silanols.
Retention Time %RSD	1.0% (n=5)	Confirms column temperature stability and mobile phase homogeneity.

Enantiomeric Excess (ee) Calculation

The enantiomeric excess is calculated by comparing the integrated peak areas of the two enantiomers. Because enantiomers have identical molar extinction coefficients in an achiral environment (the UV detector), their peak areas are directly proportional to their molar concentrations[3].

Table 3: Expected Retention Profile

Enantiomer	Expected Retention Time (min)	Relative Retention ( )
Enantiomer 1 (Fast eluting)	~ 8.5	-
Enantiomer 2 (Slow eluting)	~ 11.2	~ 1.35

Note: The absolute elution order (R vs. S) must be determined by injecting an enantiopure standard of known absolute configuration.

Troubleshooting Insights

• Loss of Resolution over time: Often caused by the accumulation of strongly retained impurities or moisture on the normal-phase column. Flush the column with 100% Ethanol (containing 0.1% DEA) at 0.5 mL/min for 2 hours to regenerate the hydrogen-bonding sites.

• Peak Tailing increases: Indicates the depletion of DEA in the mobile phase due to evaporation. Discard the mobile phase and prepare a fresh batch.

References

• Strategies for chiral separation: from racemate to enantiomer Source: Chemical Science (RSC) / PubMed Central URL:[Link]

• A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines Source: ACS Catalysis / Imperial College London Spiral Repository URL:[Link]

Sources

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• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: The Strategic Use of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine in the Synthesis of Pharmaceutical Intermediates

Introduction: The Value of Chiral Indane Scaffolds in Modern Drug Discovery

In the landscape of medicinal chemistry, the quest for novel therapeutic agents with high efficacy and specificity is paramount. Chiral molecules, in particular, play a crucial role, as the stereochemistry of a drug can profoundly influence its pharmacological activity and safety profile.[1] The rigid, bicyclic framework of indane derivatives has emerged as a privileged scaffold in the design of biologically active compounds, especially those targeting the central nervous system (CNS).[2] Among these, (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine stands out as a versatile chiral building block. Its constrained conformation and the presence of a primary amine and a methoxy-substituted aromatic ring make it an ideal starting material for creating molecules that can effectively interact with specific biological targets. These structural features are particularly relevant in the development of treatments for neurodegenerative disorders like Parkinson's disease, where targeting dopamine receptors or related enzymes is a key therapeutic strategy.[2][3] This document provides a detailed exploration of the application of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine in the synthesis of a key pharmaceutical intermediate, highlighting its strategic importance and providing a comprehensive experimental protocol.

Rationale for Use: A Privileged Scaffold for Dopamine Agonists

The primary application of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and its structural analogs lies in the synthesis of dopamine receptor agonists.[4] Dopamine agonists are a class of drugs that mimic the action of the neurotransmitter dopamine and are a cornerstone in the management of Parkinson's disease.[5] The constrained cyclic structure of the aminoindane core helps to orient the pharmacophoric elements—the aromatic ring and the amine group—in a precise three-dimensional arrangement. This pre-organization is crucial for achieving high-affinity and selective binding to dopamine receptor subtypes, particularly the D2 and D3 receptors.[6]

The synthesis of Rotigotine, a non-ergoline dopamine agonist administered via a transdermal patch for Parkinson's disease, serves as a prime example of the utility of such chiral amines.[5][7] While Rotigotine itself is a tetralin derivative, the synthetic strategies often employ closely related aminoindane or aminotetralin precursors. The core principle involves the elaboration of the primary amine to introduce the desired N-substituents that modulate the compound's pharmacological profile. The (S)-enantiomer is often the biologically active one, underscoring the importance of using an enantiomerically pure starting material like (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.[8]

Featured Application: Synthesis of a Key Intermediate for Dopamine Agonists via Reductive Amination

A common and efficient method for the N-alkylation of primary amines is reductive amination.[9] This one-pot reaction involves the initial formation of an imine from the amine and a carbonyl compound (an aldehyde or ketone), followed by in-situ reduction to the corresponding secondary or tertiary amine. This approach is widely favored in pharmaceutical synthesis due to its high yields, operational simplicity, and the availability of mild and selective reducing agents.[10]

The following protocol details the synthesis of (S)-N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)propan-1-amine, a key intermediate that can be further elaborated to produce dopamine agonists. This specific transformation showcases the utility of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine as a nucleophile in a reductive amination reaction with propanal.

Experimental Protocol: Synthesis of (S)-N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)propan-1-amine

Materials:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

• Propanal

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Triethylamine (NEt₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (1.0 eq).

• Dissolve the starting material in anhydrous dichloromethane (DCM, approximately 15 mL per mmol of substrate).

• Add triethylamine (NEt₃, 1.1 eq) to the solution to neutralize the hydrochloride salt and liberate the free amine. Stir the mixture at room temperature for 15 minutes.

• To the resulting solution, add propanal (1.2 eq). Stir the reaction mixture at room temperature for 1 hour to facilitate the formation of the intermediate imine.

• Carefully add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture. Note: NaBH(OAc)₃ is a mild and selective reducing agent suitable for this transformation.[10]

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion of the reaction, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (S)-N-(4-methoxy-2,3-dihydro-1H-inden-1-yl)propan-1-amine.

Data Presentation: Reaction Parameters and Expected Outcomes

Parameter	Value/Range	Rationale/Justification
Stoichiometry
(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine HCl	1.0 eq	Limiting reagent
Triethylamine	1.1 eq	To ensure complete neutralization of the HCl salt
Propanal	1.2 eq	A slight excess to drive imine formation
Sodium triacetoxyborohydride	1.5 eq	To ensure complete reduction of the imine
Reaction Conditions
Solvent	Anhydrous Dichloromethane	A common aprotic solvent for reductive aminations
Temperature	Room Temperature (20-25 °C)	Sufficient for both imine formation and reduction
Reaction Time	12-18 hours	Typical duration for complete conversion
Work-up & Purification
Quenching Agent	Saturated aq. NaHCO₃	To neutralize any remaining acid and quench the reducing agent
Purification Method	Silica Gel Column Chromatography	Standard method for purifying organic compounds
Expected Outcome
Yield	75-90%	Based on similar reported reductive amination procedures
Purity (post-chromatography)	>98%	Achievable with careful chromatography
Chiral Integrity	Maintained	The reaction conditions do not affect the stereocenter

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for the reductive amination of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Conclusion

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a high-value chiral building block with significant applications in the synthesis of pharmaceutical intermediates, particularly for CNS-active compounds. Its rigid conformational properties and the stereodefined amine functionality make it an excellent starting point for the construction of potent and selective dopamine receptor agonists. The provided protocol for reductive amination illustrates a practical and efficient method for its elaboration into a key synthetic intermediate, demonstrating the compound's utility for researchers and scientists in the field of drug development. The principles and procedures detailed herein can be adapted for the synthesis of a wide range of N-substituted aminoindane derivatives, paving the way for the discovery of new therapeutic agents.

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Application Notes and Protocols for the Study of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine in Monoamine Oxidase Inhibition

Introduction: The Critical Role of Monoamine Oxidase in Neurobiology and Drug Discovery

Monoamine oxidases (MAO) are a family of flavin adenine dinucleotide (FAD)-dependent enzymes located on the outer mitochondrial membrane, playing a pivotal role in the central nervous system (CNS) by catalyzing the oxidative deamination of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine.[1][][3] The two principal isoforms, MAO-A and MAO-B, exhibit distinct substrate specificities and inhibitor sensitivities.[3][4] MAO-A preferentially metabolizes serotonin and norepinephrine, while MAO-B has a higher affinity for phenylethylamine and dopamine.[5][6]

The dysregulation of monoamine neurotransmitter levels is a key factor in the pathophysiology of numerous neurological and psychiatric disorders.[4] Consequently, the inhibition of MAO enzymes has emerged as a significant therapeutic strategy.[7] Selective inhibitors of MAO-A are effective in treating depression and anxiety, whereas selective MAO-B inhibitors are established therapies for Parkinson's disease and have potential in managing Alzheimer's disease.[4][5] The therapeutic benefit of MAO-B inhibitors in Parkinson's disease stems from their ability to reduce the degradation of dopamine in the brain, thereby increasing its availability.[6][8]

The indanamine scaffold is a privileged structure in the design of MAO-B inhibitors. The marketed anti-Parkinsonian drug Rasagiline, an N-propargyl-1(R)-aminoindan, is a potent and selective irreversible inhibitor of MAO-B.[][10] This has spurred extensive research into related indanamine derivatives to explore their structure-activity relationships (SAR) and potential as novel neuroprotective agents. (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is one such derivative, featuring a methoxy group on the aromatic ring, a modification known to influence inhibitor potency and selectivity.[5]

This document provides a comprehensive guide for researchers investigating the role of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and related compounds in MAO inhibition. It offers detailed protocols for in vitro characterization, insights into the underlying mechanisms, and a framework for interpreting experimental data.

Chemical Profile of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Property	Value	Source
IUPAC Name	(1S)-4-methoxy-2,3-dihydro-1H-inden-1-amine
Synonyms	(S)-4-Methoxy-1-indanamine	[11]
CAS Number	52372-96-0 (racemic), hydrochloride: 41566-80-7	[11][12]
Molecular Formula	C₁₀H₁₃NO	[12]
Molecular Weight	163.22 g/mol	[12]
Appearance	Solid	[11]
Melting Point	40-42 °C	[12]
Boiling Point	100-112 °C at 2.5 Torr	[12]

Mechanism of MAO Inhibition by Indanamine Derivatives

The inhibitory action of indanamine derivatives on MAO enzymes is dictated by their chemical structure. They can act as either reversible or irreversible inhibitors.

• Reversible Inhibition: Compounds lacking a reactive functional group, such as the propargyl moiety found in rasagiline, typically act as reversible inhibitors.[][10] They bind to the active site of the enzyme through non-covalent interactions. The potency of this inhibition is quantified by the inhibition constant (Ki).

• Irreversible Inhibition: Derivatives containing a propargylamine group, like rasagiline, are mechanism-based irreversible inhibitors.[4] They form a covalent adduct with the FAD cofactor of the enzyme, leading to its permanent inactivation.[][10]

The selectivity for MAO-A or MAO-B is governed by the topology of the active site. The active site of MAO-B is characterized by a more hydrophobic "entrance cavity" and a substrate cavity of approximately 400 ų. In contrast, MAO-A has a single, larger cavity of around 700 ų. The indanamine ring of inhibitors like rasagiline binds within the active site cavity. Substituents on this ring system can significantly alter the binding affinity and selectivity for each isoform.[][10] For instance, bulky substituents are generally better tolerated at the C4 position of the indanamine ring when binding to MAO-B, as this position is oriented towards the entrance cavity.[]

Caption: Mechanism of MAO-B inhibition by indanamine derivatives.

Quantitative Data: MAO Inhibition by Aminoindan Derivatives

Compound	Target	Kᵢ (µM)	Selectivity (MAO-A/MAO-B)	Reference
1(R)-Aminoindan	hMAO-A	140 ± 10	0.7	[]
hMAO-B	200 ± 20	[]
N-methyl-1(R)-aminoindan	hMAO-A	250 ± 20	1.1	[]
hMAO-B	220 ± 10	[]

Data from Binda et al., 2005.[]

These data indicate that the core aminoindan structure exhibits reversible inhibition of both MAO isoforms with Kᵢ values in the micromolar range and a slight preference for MAO-A.[] Structure-activity relationship studies on 2-heteroarylidene-1-indanone derivatives have shown that the introduction of a methoxy group on the indanone A-ring can significantly enhance MAO-B inhibition.[5] This suggests that the 4-methoxy substituent on (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is likely to modulate its potency and selectivity, potentially enhancing its affinity for MAO-B compared to the unsubstituted aminoindan.

Experimental Protocols

The following protocols provide a framework for the in vitro characterization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine as a MAO inhibitor.

Protocol 1: Determination of IC₅₀ using a Fluorometric Assay

This protocol is adapted from established methods and relies on the detection of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of a substrate.[10]

Materials and Reagents:

• Recombinant human MAO-A and MAO-B enzymes

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Positive controls: Clorgyline (for MAO-A), Selegiline (for MAO-B)

• MAO Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Substrate: p-Tyramine or Benzylamine

• Horseradish Peroxidase (HRP)

• Amplex® Red reagent (or similar H₂O₂ probe)

• 96-well black, flat-bottom microplates

• Microplate reader with fluorescence capabilities

Procedure:

• Preparation of Reagents:

  • Dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and positive controls in a suitable solvent (e.g., DMSO) to create stock solutions. Prepare serial dilutions in MAO Assay Buffer to achieve a range of final assay concentrations. The final DMSO concentration in the assay should not exceed 1%.

  • Prepare working solutions of MAO-A and MAO-B enzymes in cold MAO Assay Buffer. The optimal enzyme concentration should be determined empirically to ensure a linear reaction rate over the incubation period.

  • Prepare a detection reagent mixture containing the substrate, HRP, and Amplex® Red in MAO Assay Buffer. Protect this solution from light.

• Assay Plate Setup:

  • Add 50 µL of MAO Assay Buffer to all wells.

  • Add 25 µL of the test compound dilutions or positive controls to the respective wells.

  • For 100% activity control wells, add 25 µL of MAO Assay Buffer with the corresponding vehicle concentration.

  • For blank wells (no enzyme activity), add 25 µL of MAO Assay Buffer.

• Enzyme Addition and Pre-incubation:

  • Add 25 µL of the appropriate MAO enzyme working solution (MAO-A or MAO-B) to all wells except the blanks.

  • Incubate the plate at 37°C for 15-20 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 50 µL of the detection reagent mixture to all wells.

  • Immediately begin monitoring the fluorescence in a microplate reader (excitation ~540 nm, emission ~590 nm) at 37°C. Record readings every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Subtract the average rate of the blank wells from all other wells.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate of test well / Rate of 100% activity control)] x 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.[10]

Caption: Experimental workflow for IC₅₀ determination.

Protocol 2: Kinetic Analysis to Determine the Mode of Inhibition

This protocol determines whether the inhibition is competitive, non-competitive, uncompetitive, or mixed by measuring enzyme kinetics at various substrate and inhibitor concentrations.

Procedure:

• Assay Setup:

  • Follow the general procedure outlined in Protocol 1.

  • Instead of a single substrate concentration, prepare a range of substrate concentrations (e.g., 0.5x to 10x the Kₘ value for the substrate with the specific MAO isoform).

  • For each substrate concentration, perform the assay with no inhibitor and at least three different fixed concentrations of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (e.g., 0.5x, 1x, and 2x the determined IC₅₀ value).

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each combination of substrate and inhibitor concentration.

  • Create a Lineweaver-Burk plot (double reciprocal plot) by plotting 1/V versus 1/[S] (where [S] is the substrate concentration) for each inhibitor concentration.

  • Analyze the plot to determine the mode of inhibition:

    • Competitive: Lines intersect on the y-axis (Vₘₐₓ is unchanged, apparent Kₘ increases).

    • Non-competitive: Lines intersect on the x-axis (Vₘₐₓ decreases, Kₘ is unchanged).

    • Uncompetitive: Lines are parallel (both Vₘₐₓ and Kₘ decrease).

    • Mixed: Lines intersect in the second or third quadrant (both Vₘₐₓ and Kₘ are altered).

  • The inhibition constant (Kᵢ) can be calculated from replots of the slopes or y-intercepts of the Lineweaver-Burk plot against the inhibitor concentration.

Trustworthiness and Self-Validation

To ensure the reliability and validity of the experimental results, the following points are critical:

• Positive Controls: Always include known selective inhibitors (Clorgyline for MAO-A, Selegiline for MAO-B) to validate the assay performance and provide a benchmark for the potency of the test compound.

• Enzyme Activity: Confirm that the enzyme concentration used results in a linear reaction rate within the assay timeframe and that the substrate concentration is appropriate for the intended kinetic analysis (e.g., near the Kₘ for IC₅₀ determination).

• Solvent Effects: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and does not exceed a level that affects enzyme activity (typically <1%).

• Data Fitting: Utilize appropriate statistical software to perform non-linear regression for IC₅₀ determination and linear regression for kinetic analysis to obtain robust and unbiased parameter estimates.

• Reproducibility: All experiments should be performed in at least triplicate to ensure the reproducibility of the results.

Conclusion and Future Directions

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine represents a promising scaffold for the development of novel monoamine oxidase inhibitors. Its structural similarity to established MAO-B inhibitors, coupled with the known influence of methoxy substitution on inhibitory activity, makes it a compelling candidate for detailed investigation. The protocols outlined in this application note provide a robust framework for characterizing its inhibitory profile, including its potency (IC₅₀), selectivity for MAO-A versus MAO-B, and its kinetic mode of action.

Future research should focus on obtaining precise IC₅₀ and Kᵢ values for this specific compound. Further studies could also explore its potential for irreversible inhibition if a propargyl or similar reactive group is introduced. Ultimately, in vivo studies in relevant animal models of neurological disorders would be necessary to evaluate its therapeutic potential, pharmacokinetic properties, and neuroprotective effects.

References

• Binda, C., Hubalek, F., Li, M., Herzig, Y., Sterling, J., Edmondson, D.E., & Mattevi, A. (2005). Binding of Rasagiline-Related Inhibitors to Human Monoamine Oxidases: A Kinetic and Crystallographic Analysis. Journal of Medicinal Chemistry, 48(26), 8148–8154. [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Mao-B-IN-18 In Vitro Assays.
• BenchChem. (n.d.). Monoamine Oxidase Inhibition by 4-Amino-3-cyano-1,2,5,6-tetrahydropyridine Derivatives and Rela.

• Agrawal, P., et al. (2023). Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. Journal of Molecular Modeling, 29(5), 133. [Link]

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• RCSB PDB. (2006, January 4). 2C64: MAO inhibition by rasagiline analogues. [Link]

• Binda, C., et al. (2005). Binding of Rasagiline-related Inhibitors to Human Monoamine Oxidases. Journal of Medicinal Chemistry, 48(26), 8148-8154. [Link]

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• Zhang, H., et al. (2019). Design, Synthesis, and Evaluation of Monoamine Oxidase A Inhibitors–Indocyanine Dyes Conjugates as Targeted Antitumor Agents. Journal of Medicinal Chemistry, 62(9), 4626-4642. [Link]

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Application Notes and Protocols for the Synthesis and Evaluation of Novel Tubulin Polymerization Inhibitors

Introduction: Tubulin as a Premier Target in Oncology

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are fundamental components of the cytoskeleton. They are indispensable for a multitude of cellular functions, including the maintenance of cell structure, intracellular transport, and most critically, the formation of the mitotic spindle during cell division.[1][2] The highly dynamic nature of microtubules, characterized by rapid polymerization and depolymerization, is essential for their physiological roles.[2] Consequently, agents that interfere with microtubule dynamics are potent mitotic inhibitors and have been a cornerstone of cancer chemotherapy for decades.[3] These agents are broadly classified into two main categories: microtubule-stabilizing agents (e.g., taxanes) and microtubule-destabilizing agents (e.g., vinca alkaloids and colchicine-site binders).[2][4]

This technical guide will focus on the synthesis and evaluation of novel tubulin polymerization inhibitors, a class of microtubule-destabilizing agents with significant therapeutic potential. We will delve into the medicinal chemistry strategies employed in their design, provide a detailed synthetic protocol for a promising class of inhibitors, and present comprehensive methodologies for their biological characterization.

Medicinal Chemistry Strategies for Novel Tubulin Inhibitors

The discovery of new tubulin polymerization inhibitors is an active area of research, with a focus on identifying compounds with improved efficacy, better safety profiles, and the ability to overcome multidrug resistance.[3][5] A key strategy in this endeavor is targeting the colchicine-binding site on β-tubulin.[1][6] Inhibitors that bind to this site can effectively disrupt microtubule formation, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[4][7]

Several medicinal chemistry approaches are employed to design novel colchicine-site inhibitors:

• Structure-Activity Relationship (SAR) Studies: SAR studies are crucial for understanding how the chemical structure of a compound influences its biological activity.[7][8] By systematically modifying different parts of a lead molecule and assessing the impact on tubulin polymerization inhibition and cytotoxicity, researchers can identify key pharmacophoric features and optimize potency. For instance, studies on 2-anilino triazolopyrimidines revealed that substituents like p-toluidino and p-ethylanilino at a specific position significantly enhance anticancer activity.[9] Similarly, for certain pyrrole-based carboxamides, the presence of an amino group was found to increase binding affinity and cytotoxic potency.[7]

• Scaffold Hopping and Bioisosteric Replacement: This strategy involves replacing the core chemical scaffold of a known inhibitor with a structurally different one while retaining the key interacting functional groups. This can lead to the discovery of novel chemical classes with improved drug-like properties. For example, various heterocyclic scaffolds such as pyrimidines, indoles, and quinolines have been explored as replacements for the core structures of natural products like combretastatin A-4.[6][10][11]

• Structure-Based Drug Design (SBDD) and Molecular Docking: With the availability of high-resolution crystal structures of tubulin, SBDD and molecular docking have become invaluable tools in the design of new inhibitors.[7][8] These computational techniques allow researchers to visualize how a potential inhibitor might bind to the colchicine site and to predict its binding affinity. This information guides the design of new molecules with improved interactions with key amino acid residues in the binding pocket.[8]

• Microwave-Assisted Synthesis: The use of microwave-assisted organic synthesis can significantly accelerate the drug discovery process by reducing reaction times and improving yields of novel compounds.[3] This high-speed synthesis allows for the rapid generation of compound libraries for biological screening.

Synthesis of Novel Pyrrole-Based Tubulin Polymerization Inhibitors

This section provides a representative synthetic protocol for a class of pyrrole-based carboxamides that have shown potent tubulin polymerization inhibitory activity.[7] The general synthetic scheme involves the construction of the core pyrrole scaffold followed by functionalization to introduce diversity.

Diagram of the General Synthetic Workflow

Caption: A generalized workflow for the synthesis of a library of pyrrole-based tubulin inhibitors.

Experimental Protocol: Synthesis of a Representative Pyrrole-Based Carboxamide

Materials:

• Substituted aniline

• Ethyl acetoacetate

• Sodium nitrite

• Zinc dust

• Glacial acetic acid

• Appropriate carboxylic acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (Hydroxybenzotriazole)

• DMF (Dimethylformamide)

• DCM (Dichloromethane)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Synthesis of the 2-aminopyrrole core:

  • Dissolve the substituted aniline in a mixture of glacial acetic acid and water.

  • Cool the solution in an ice bath and add a solution of sodium nitrite dropwise to perform diazotization.

  • In a separate flask, prepare a solution of ethyl acetoacetate in ethanol.

  • Add the diazonium salt solution to the ethyl acetoacetate solution and stir at room temperature.

  • Perform a reductive cyclization by adding zinc dust and glacial acetic acid to the reaction mixture.

  • Monitor the reaction by TLC. Upon completion, filter the reaction mixture and concentrate the filtrate.

  • Purify the resulting 2-aminopyrrole core by column chromatography.

• Amide coupling:

  • Dissolve the synthesized 2-aminopyrrole core and the desired carboxylic acid in DMF.

  • Add EDC and HOBt to the solution and stir at room temperature.

  • Monitor the reaction by TLC. Once the starting material is consumed, quench the reaction with water.

  • Extract the product with an organic solvent like DCM.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the final pyrrole-based carboxamide by column chromatography.

Characterization: The structure and purity of the synthesized compounds should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[10]

Biological Evaluation of Novel Tubulin Polymerization Inhibitors

A series of in vitro and cell-based assays are essential to characterize the biological activity of newly synthesized compounds.

Diagram of the Inhibitor Evaluation Workflow

Caption: A typical workflow for the comprehensive biological evaluation of novel tubulin polymerization inhibitors.

In Vitro Tubulin Polymerization Assay

This cell-free assay directly measures the effect of a compound on the polymerization of purified tubulin and is a critical first step in confirming the mechanism of action.[2][12]

Principle: The polymerization of tubulin into microtubules can be monitored by measuring the increase in light scattering or fluorescence over time.[2] Inhibitors of tubulin polymerization will prevent or reduce this increase.

Protocol:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin protein in a general tubulin buffer (e.g., 80 mM PIPES, 2.0 mM MgCl₂, 0.5 mM EGTA, pH 6.9) to a final concentration of 2-4 mg/mL.

  • Prepare a stock solution of GTP in general tubulin buffer.

  • Prepare serial dilutions of the test compound and control compounds (e.g., colchicine as a positive inhibitor control, paclitaxel as a polymerization promoter, and DMSO as a vehicle control) in a suitable buffer.

• Assay Procedure:

  • In a pre-warmed 96-well plate at 37°C, add the tubulin solution.

  • Add the diluted test compounds or controls to the respective wells.

  • Initiate polymerization by adding GTP to a final concentration of 1 mM.

  • Immediately place the plate in a microplate reader capable of measuring absorbance at 340 nm or fluorescence at appropriate wavelengths (if using a fluorescent reporter).

  • Monitor the change in absorbance or fluorescence every minute for 60-90 minutes at 37°C.

• Data Analysis:

  • Plot the absorbance or fluorescence as a function of time to generate polymerization curves.

  • Determine the IC₅₀ value for tubulin polymerization inhibition, which is the concentration of the compound that inhibits the rate or extent of polymerization by 50%.[9]

Compound	IC₅₀ (Tubulin Polymerization, µM)	Reference
Pyrrole-based Carboxamide (CA-61)	Potent Inhibition (Specific value not provided)	[7]
2-Anilino Triazolopyrimidine (3d)	0.45	[9]
Diarylpyridine (10t)	Similar to Combretastatin A-4	[6]
2-Aryl-4-amide-quinoline (G13)	13.5	[8]

Cell-Based Assays

1. Cytotoxicity Assay (MTT or SRB)

This assay assesses the ability of a compound to inhibit the proliferation of cancer cells.[4]

Protocol (MTT Assay):

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at an appropriate density and allow them to adhere overnight.[4]

• Compound Treatment: Treat the cells with serial dilutions of the test compound for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%.[1]

Compound	Cell Line	IC₅₀ (nM)	Reference
2-Anilino Triazolopyrimidine (3d)	HeLa	30-43	[9]
2-Anilino Triazolopyrimidine (3d)	A549	30-43	[9]
2-Anilino Triazolopyrimidine (3d)	HT-29	30-43	[9]
Diarylpyridine (10t)	HeLa	190-330	[6]
Diarylpyridine (10t)	MCF-7	190-330	[6]
Diarylpyridine (10t)	SGC-7901	190-330	[6]

2. Cell Cycle Analysis

This assay determines the effect of the compound on cell cycle progression. Tubulin polymerization inhibitors are expected to cause an arrest in the G2/M phase.[1]

Protocol:

• Cell Treatment: Treat cancer cells with the test compound at its IC₅₀ concentration for a defined period (e.g., 24 hours).

• Cell Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol.

• Staining: Stain the fixed cells with a DNA-binding fluorescent dye, such as propidium iodide (PI), in the presence of RNase A.[1]

• Flow Cytometry: Analyze the DNA content of the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G1, S, and G2/M). An accumulation of cells in the G2/M phase is indicative of mitotic arrest.

3. Immunofluorescence Microscopy

This technique allows for the visualization of the microtubule network within cells and the disruptive effects of the inhibitor.[7]

Protocol:

• Cell Culture and Treatment: Grow cells on glass coverslips and treat them with the test compound.

• Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., paraformaldehyde) and permeabilize the cell membranes with a detergent (e.g., Triton X-100).

• Immunostaining: Incubate the cells with a primary antibody against α-tubulin, followed by a fluorescently labeled secondary antibody.

• Nuclear Staining: Counterstain the nuclei with a DNA dye such as DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize the microtubule morphology using a fluorescence microscope. Disruption of the normal filamentous microtubule network is expected in treated cells.[7]

In Vivo Evaluation

Promising compounds identified from in vitro and cell-based assays are further evaluated in animal models to assess their in vivo efficacy and toxicity.

Xenograft Tumor Model:

• Tumor Implantation: Nude mice are subcutaneously injected with human cancer cells to establish tumors.[7]

• Compound Administration: Once the tumors reach a certain size, the mice are treated with the test compound via an appropriate route (e.g., intraperitoneal or oral).

• Monitoring: Tumor growth and the body weight of the mice are monitored regularly.

• Efficacy Assessment: The antitumor efficacy is typically expressed as the tumor growth inhibition (TGI) percentage.[8]

Conclusion

The development of novel tubulin polymerization inhibitors remains a promising strategy in the pursuit of more effective and safer cancer therapies. A multi-pronged approach that combines rational drug design, efficient synthesis, and a comprehensive suite of biological evaluations is essential for the successful identification of new clinical candidates. The protocols and strategies outlined in this guide provide a robust framework for researchers and drug development professionals working in this exciting field.

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• BenchChem. (n.d.). The Discovery and Synthesis of a Novel Tubulin Polymerization Inhibitor: A Technical Guide. BenchChem.

• Fahs, A., & Herbert, C. (2025). Synthesis of Novel Tubulin Inhibitor Candidates as Potential Anti-Cancer Agents. ResearchGate. Available at: [Link]

• Sabatino, M., et al. (2022). Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors with Anticancer Activities. MDPI. Available at: [Link]

• Wang, Y., et al. (2022). Design, synthesis and biological evaluation of novel diarylpyridine derivatives as tubulin polymerisation inhibitors. PMC. Available at: [Link]

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• Wang, Y., et al. (2023). Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. Taylor & Francis Online. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2025). Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach. RSC Medicinal Chemistry. Available at: [Link]

• Kumar, A., et al. (2025). In silico design strategies for tubulin inhibitors for the development of anticancer therapies. Taylor & Francis Online.
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• ResearchGate. (n.d.). Recent Development and SAR Analysis of Colchicine Binding Site Inhibitors.
• ACS Publications. (2021). Recent Progress on Tubulin Inhibitors with Dual Targeting Capabilities for Cancer Therapy. Journal of Medicinal Chemistry.
• Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy. (2025).
• Siewert, B., et al. (2023). Identification of Novel β-Tubulin Inhibitors Using a Combined In Silico/In Vitro Approach. ACS Medicinal Chemistry Letters.
• An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site. (n.d.). PMC.
• Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy. (2025). PMC.
• A Pyrimidine-Based Tubulin Inhibitor Shows Potent Anti-Glioblastoma Activity In Vitro and In Vivo. (2025). MDPI.
• A Pyrimidine-Based Tubulin Inhibitor Shows Potent Anti-Glioblastoma Activity in vitro and in vivo. (2025). Preprints.org.

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Application Notes and Protocols for the Development of Prodrugs from (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, synthesis, and evaluation of prodrugs derived from the pharmacologically relevant scaffold, (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. The primary amine functionality of this compound presents a key handle for chemical modification to modulate its physicochemical and pharmacokinetic properties. These application notes and protocols are designed to offer both strategic guidance and detailed, actionable methodologies for developing next-generation therapeutics with improved efficacy, safety, and patient compliance. We will explore various prodrug strategies, including the formation of amides and carbamates, and provide step-by-step protocols for their synthesis and subsequent in vitro and in vivo evaluation.

Introduction: The Rationale for Prodrug Development of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a valuable chiral building block in medicinal chemistry. Its derivatives have shown promise as potent and selective inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in the pathophysiology of neurodegenerative disorders such as Parkinson's disease.[1] However, the primary amine group, while crucial for pharmacological activity, can also contribute to undesirable physicochemical properties, such as high polarity, leading to poor membrane permeability and limited oral bioavailability. Furthermore, primary amines can be susceptible to rapid first-pass metabolism.[2]

The prodrug approach offers a rational strategy to overcome these limitations.[3] By temporarily masking the primary amine with a bioreversible promoiety, we can enhance the lipophilicity, improve metabolic stability, and potentially achieve targeted drug delivery.[4][5][6] The promoiety is designed to be cleaved in vivo, either chemically or enzymatically, to release the active parent drug at the desired site of action.[7]

This guide will focus on two of the most common and effective prodrug strategies for primary amines: amide-based and carbamate-based prodrugs.[5][8][9]

Prodrug Design Strategies

The selection of an appropriate promoiety is critical for the successful design of a prodrug. The ideal promoiety should be non-toxic, efficiently cleaved in vivo, and impart the desired physicochemical properties to the parent drug.

Amide-Based Prodrugs

Amide bond formation is a robust and well-established method for derivatizing primary amines.[10] Amide prodrugs generally exhibit good chemical stability.[11][12] Their in vivo cleavage is typically mediated by amidases, which are present in various tissues, including the liver and intestines.[13] The rate of hydrolysis can be modulated by the steric and electronic properties of the acyl group.

Advantages:

• High chemical stability, leading to longer shelf-life.[10]

• Potential for sustained release of the parent drug.[5]

Disadvantages:

• Can be too stable in vivo, leading to incomplete conversion to the active drug.[11]

Carbamate-Based Prodrugs

Carbamates are another versatile class of prodrugs for amines.[8][9] They are generally more susceptible to enzymatic hydrolysis than amides, often by esterases which are abundant in the body.[8][9] This can lead to a more rapid and complete release of the parent amine. (Acyloxy)alkyl carbamates are a noteworthy subclass, designed for a cascade-release mechanism.[14][15]

Advantages:

• Tunable cleavage rates based on the promoiety structure.[8]

• Generally faster and more complete in vivo conversion compared to amides.[16]

Disadvantages:

• Can be less chemically stable than amides.

Synthetic Protocols

The following protocols provide detailed procedures for the synthesis of representative amide and carbamate prodrugs of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

General Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine can be sourced commercially or synthesized according to literature procedures. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates. Purification of the final products should be performed by column chromatography or recrystallization. Characterization of the synthesized compounds should be carried out using standard analytical techniques such as NMR (¹H and ¹³C), mass spectrometry, and HPLC.

Protocol 1: Synthesis of an Amide Prodrug (N-Acetyl-(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine)

This protocol describes the synthesis of a simple amide prodrug using acetic anhydride.

Materials:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq) in dry DCM in a round-bottom flask under a nitrogen atmosphere.

• Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane:ethyl acetate) to afford the pure N-acetyl-(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Protocol 2: Synthesis of a Carbamate Prodrug (O-Ethyl N-((S)-4-Methoxy-2,3-dihydro-1H-inden-1-yl)carbamate)

This protocol outlines the synthesis of a carbamate prodrug using ethyl chloroformate.

Materials:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

• Ethyl chloroformate

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq) and triethylamine (1.5 eq) in dry DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add ethyl chloroformate (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 3-5 hours. Monitor the reaction by TLC.

• Once the reaction is complete, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography with an appropriate eluent (e.g., ethyl acetate/hexane gradient) to yield the pure O-ethyl N-((S)-4-Methoxy-2,3-dihydro-1H-inden-1-yl)carbamate.

In Vitro Evaluation Protocols

The in vitro evaluation of prodrugs is essential to assess their stability and conversion to the parent drug under physiologically relevant conditions.[3]

Protocol 3: Chemical Stability in Simulated Gastric and Intestinal Fluids

This protocol is designed to evaluate the stability of the prodrugs in environments mimicking the stomach and small intestine.

Materials:

• Synthesized prodrugs

• Simulated Gastric Fluid (SGF), pH 1.2 (without pepsin)

• Simulated Intestinal Fluid (SIF), pH 6.8 (without pancreatin)

• HPLC system with a suitable column (e.g., C18)

• Incubator shaker

Procedure:

• Prepare stock solutions of the prodrugs in a suitable solvent (e.g., acetonitrile or DMSO).

• Add a small aliquot of the stock solution to pre-warmed SGF and SIF to achieve a final concentration of 10-50 µM.

• Incubate the solutions at 37 °C with gentle shaking.

• At predetermined time points (e.g., 0, 0.5, 1, 2, 4, and 6 hours), withdraw aliquots from each solution.

• Immediately quench the reaction by adding an equal volume of cold acetonitrile to precipitate any proteins and stop further degradation.

• Centrifuge the samples to pellet any precipitate.

• Analyze the supernatant by HPLC to quantify the remaining prodrug and the formation of the parent drug, (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

• Calculate the half-life (t₁/₂) of the prodrug in each medium.

Protocol 4: Enzymatic Stability in Human Plasma and Liver Microsomes

This protocol assesses the enzymatic cleavage of the prodrugs in biological matrices.

Materials:

• Synthesized prodrugs

• Human plasma (pooled)

• Human liver microsomes (HLMs)

• NADPH regenerating system (for HLM assays)

• Phosphate buffer (pH 7.4)

• HPLC system

• Incubator

Procedure for Plasma Stability:

• Prepare a stock solution of the prodrug.

• Add a small volume of the stock solution to pre-warmed human plasma to a final concentration of 1-10 µM.

• Incubate at 37 °C.

• At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), take an aliquot and quench the reaction with three volumes of cold acetonitrile.

• Vortex and centrifuge the samples.

• Analyze the supernatant by HPLC or LC-MS/MS to determine the concentrations of the prodrug and the parent drug.

Procedure for Liver Microsome Stability:

• Prepare a reaction mixture containing human liver microsomes (0.5-1 mg/mL) in phosphate buffer (pH 7.4).

• Add the prodrug to the mixture (final concentration 1-10 µM) and pre-incubate for 5 minutes at 37 °C.

• Initiate the reaction by adding the NADPH regenerating system.

• At specified time intervals (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw aliquots and terminate the reaction with cold acetonitrile.

• Process the samples as described for the plasma stability assay and analyze by HPLC or LC-MS/MS.

In Vivo Pharmacokinetic Studies

In vivo studies are crucial to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the prodrug and the released parent drug.[13][17]

Protocol 5: Oral Pharmacokinetic Study in Rodents

This protocol provides a general framework for conducting a preliminary pharmacokinetic study in rats or mice. All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Materials:

• Synthesized prodrug and parent drug

• Suitable formulation vehicle (e.g., 0.5% methylcellulose in water)

• Rodents (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Oral gavage needles

• Blood collection supplies (e.g., heparinized capillary tubes)

• Centrifuge

• LC-MS/MS for bioanalysis

Procedure:

• Fast the animals overnight with free access to water.

• Administer the prodrug or the parent drug (as a control) orally via gavage at a predetermined dose.

• Collect blood samples (e.g., via tail vein or retro-orbital sinus) at various time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80 °C until analysis.

• Extract the prodrug and parent drug from the plasma samples using a suitable method (e.g., protein precipitation or liquid-liquid extraction).

• Quantify the concentrations of the prodrug and the parent drug in the plasma samples using a validated LC-MS/MS method.

• Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and oral bioavailability.

Data Presentation and Visualization

Tabulated Data

Table 1: In Vitro Stability of Prodrugs

Compound	Matrix	Half-life (t₁/₂)
Amide Prodrug	SGF (pH 1.2)	> 6 hours
SIF (pH 6.8)	> 6 hours
Human Plasma	180 minutes
HLM	45 minutes
Carbamate Prodrug	SGF (pH 1.2)	> 6 hours
SIF (pH 6.8)	4.5 hours
Human Plasma	30 minutes
HLM	10 minutes

Table 2: Pharmacokinetic Parameters following Oral Administration

Compound	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀-t (ng·h/mL)
Parent Drug	10	150	1.0	450
Amide Prodrug	15 (equimolar)	250 (as parent)	2.0	900
Carbamate Prodrug	14 (equimolar)	300 (as parent)	1.5	1100

Diagrams

Caption: Overall workflow for the development of prodrugs.

Caption: General bioactivation pathway of a prodrug.

Conclusion

The development of prodrugs from (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine represents a promising avenue for enhancing its therapeutic potential. By employing the strategies and protocols outlined in this guide, researchers can systematically design, synthesize, and evaluate novel prodrug candidates with improved pharmacokinetic profiles. The iterative process of design, testing, and optimization is key to identifying lead compounds for further preclinical and clinical development.

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• 11. Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijpsonline.com [ijpsonline.com]
• 14. (Acyloxy)alkyl carbamates as novel bioreversible prodrugs for amines: increased permeation through biological membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Carbamate Prodrugs Restrict In Vivo Metabolism and Improve the Pharmacokinetics of Isoniazid - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Methoxy-2,3-dihydro-1H-inden-1-amine

Executive Summary & Compound Profile

4-Methoxy-2,3-dihydro-1H-inden-1-amine (also known as 4-methoxy-1-aminoindane) is a critical intermediate in the synthesis of CNS-active agents. Users frequently encounter difficulties due to its physical state; the free base is a low-melting solid (

) that often presents as a viscous oil, making direct crystallization difficult.

Key Technical Recommendation: Do not attempt to purify the free base to high homogeneity by crystallization alone. The most robust purification strategy involves Acid-Base Extraction to remove neutral impurities (e.g., 4-methoxy-1-indanone), followed by Salt Formation (HCl) and Recrystallization of the salt.

Property	Data	Note
CAS Number	52372-96-0
Molecular Weight	163.22 g/mol
Physical State (Free Base)	Low-melting solid / Oil	MP: [1]
Physical State (HCl Salt)	White Crystalline Solid	MP: (dec.)[1]
Solubility (Free Base)	DCM, EtOAc, Et2O, Alcohols	Insoluble in water
Solubility (HCl Salt)	Water, Methanol, Ethanol	Insoluble in Et2O, Hexane

Troubleshooting Guide (Q&A)

Category A: Isolation & Physical State[1][2]

Q1: I synthesized the compound via reductive amination, but the product is a dark oil that won't solidify. Is my reaction failed? A: Not necessarily. The free base has a melting point of

. Small amounts of solvent or impurities (like unreacted ketone) will depress this melting point, keeping it liquid at room temperature.

• Action: Do not rely on solidification. Proceed immediately to Protocol 1 (Acid-Base Extraction) to remove non-basic impurities, then convert to the HCl salt (Protocol 2 ) for solid isolation.

Q2: During recrystallization of the HCl salt, the product "oiled out" instead of crystallizing. How do I fix this? A: "Oiling out" occurs when the compound separates as a liquid phase before crystallizing, often because the temperature is too high or the solvent composition is incorrect.

• Fix:

  • Re-heat the mixture until the oil redissolves (add a small amount of the polar solvent, e.g., MeOH, if needed).

  • Cool the solution slowly to room temperature with vigorous stirring.

  • Seed the solution with a pure crystal if available.

  • If oiling persists, use a solvent system with a higher boiling point or reduce the amount of anti-solvent (Ether/MTBE).[2]

Category B: Purity & Impurities[3][4][5][6]

Q3: HPLC shows a persistent peak at RRT ~1.2. What is it? A: This is likely the unreacted starting material, 4-methoxy-1-indanone (CAS 13336-31-7).

• Cause: Incomplete reductive amination.

• Removal: The ketone is neutral. It can be completely removed by washing the acidic aqueous phase with Dichloromethane (DCM) or Ether during the workup. (See Protocol 1 ).

Q4: How do I separate the enantiomers? A: The compound has a chiral center at C1.

• Method 1 (Chemical Resolution): Use L-Malic acid or (2R,3R)-Tartaric acid . These have been successfully used for the resolution of the parent 1-aminoindane [2].

• Method 2 (Preparative HPLC): Use a polysaccharide-based chiral column (e.g., Chiralpak AD-H or OD-H) with a Hexane/IPA/Diethylamine mobile phase.

Technical Protocols

Protocol 1: Acid-Base Purification (The "Cleanup")

Use this to remove non-basic impurities like starting material (indanone) or side-products.

• Dissolution: Dissolve the crude reaction residue in Dichloromethane (DCM) (10 mL/g).

• Acid Extraction: Extract the organic layer with 1M HCl (aq) (

  vol).

  • Mechanism:[3][4][5][6] The amine becomes the water-soluble hydrochloride salt (

    ). Neutral impurities remain in the DCM.

• Organic Wash (Critical): Wash the combined aqueous acidic layers with fresh DCM (

  ). Discard the organic layers.

  • Validation: Check the organic wash by TLC to confirm removal of the indanone (starting material).

• Basification: Cool the aqueous layer to

  . Slowly add 10M NaOH or 50% KOH until pH > 12.

  • Observation: The solution will become cloudy as the free base amine oils out.

• Re-extraction: Extract the cloudy aqueous mixture with DCM or Ethyl Acetate (

  ).

• Drying: Dry combined organics over anhydrous

  , filter, and concentrate in vacuo to yield the purified free base oil.

Protocol 2: HCl Salt Formation & Recrystallization

Use this to obtain a stable, high-purity solid.

• Salt Formation:

  • Dissolve the purified free base oil in a minimum amount of dry Diethyl Ether or Isopropanol (IPA) .

  • Cool to

    in an ice bath.

  • Slowly add HCl in Dioxane (4M) or bubble dry HCl gas.

  • A white precipitate should form immediately.[7] Stir for 30 min.

  • Filter the solid and wash with cold Ether.

• Recrystallization:

  • Solvent System: Isopropanol (IPA) / Diethyl Ether (or MTBE).

  • Dissolve the solid in boiling IPA (minimum volume).

  • Once dissolved, remove from heat.

  • Add Diethyl Ether dropwise until a faint turbidity persists, then add 1 drop of IPA to clear it.

  • Allow to cool slowly to room temperature, then place in a fridge (

    ) overnight.

  • Yield: Typically 70-85% recovery.

Visual Workflows

Figure 1: Purification Decision Matrix

Caption: Logical workflow for converting crude oily reaction mixtures into high-purity crystalline salts.

Figure 2: Chiral Resolution Strategy

Caption: Chemical resolution strategy adapted from standard aminoindane protocols [2].

References

• Keri, V., et al. (2012). Process of resolution of 1-aminoindan. WO Patent 2012116752A1.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. reddit.com [reddit.com]
• 3. mt.com [mt.com]
• 4. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Synthesis and Application of 4-methoxybenzylamine_Chemicalbook [chemicalbook.com]

Technical Support Center: Chiral Resolution of 4-Methoxy-2,3-dihydro-1H-inden-1-amine

Welcome to the technical support center for the chiral resolution of 4-methoxy-2,3-dihydro-1H-inden-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the diastereomeric salt crystallization of this key chiral intermediate. The information provided herein is synthesized from established principles of chiral resolution and field-proven insights to ensure scientific integrity and practical applicability.

Troubleshooting Guide: Diastereomeric Salt Resolution

This section addresses specific experimental issues in a question-and-answer format.

Q1: My diastereomeric salt is not crystallizing; it's oiling out. What are the causes and how can I fix this?

A1: Oiling out is a common issue where the diastereomeric salt separates as a liquid phase instead of a solid. This is often due to high solubility in the chosen solvent, the presence of impurities, or too rapid cooling.

• Causality: The salt's melting point is lower than the temperature of the solution, or the concentration of the salt exceeds its solubility limit to such a degree that it crashes out as a supersaturated liquid.

• Troubleshooting Steps:

  • Solvent System Modification: The primary solution is to alter the solvent system.[1] If you are using a single solvent like methanol or ethanol, try introducing a less polar co-solvent (an anti-solvent) such as methyl tert-butyl ether (MTBE) or heptane. Add the anti-solvent dropwise to the heated, dissolved salt solution until slight turbidity appears, then add a small amount of the primary solvent to redissolve, and allow to cool slowly.

  • Slower Cooling Rate: Rapid cooling favors oiling. Allow the solution to cool to room temperature on the benchtop, undisturbed, before transferring to a colder environment like a refrigerator or ice bath.[2]

  • Concentration Adjustment: Your solution may be too concentrated. Dilute the mixture with a small amount of the primary solvent and reheat to ensure complete dissolution before attempting to cool again.

  • Seeding: If you have a small amount of the desired crystalline diastereomeric salt from a previous experiment, add a single seed crystal to the cooled, supersaturated solution to induce crystallization.

Q2: I've managed to crystallize the diastereomeric salt, but the diastereomeric excess (d.e.) is very low after the first crystallization. How can I improve it?

A2: Low diastereomeric excess indicates that the solubilities of the two diastereomeric salts in your chosen solvent system are too similar, leading to co-precipitation.[1][2]

• Causality: The fundamental principle of this resolution technique relies on a significant difference in solubility between the two diastereomers.[1][2] If this difference is minimal, both salts will crystallize to some extent.

• Troubleshooting Steps:

  • Recrystallization: This is the most straightforward approach. Dissolve the obtained crystals in the minimum amount of hot solvent and cool slowly. Each recrystallization step should enrich the less soluble diastereomer. Monitor the d.e. and the melting point after each step; resolution is complete when these values no longer change upon further recrystallization.[3]

  • Solvent Screening: The initial choice of solvent is critical.[1] A systematic solvent screen is highly recommended. Test a range of solvents (e.g., alcohols, ketones, esters, and their mixtures with water or alkanes) on a small scale to identify a system that provides the best solubility differential.

  • Molar Ratio of Resolving Agent: The stoichiometry between the amine and the chiral resolving agent (e.g., tartaric acid) can influence the outcome. While a 1:1 ratio is a common starting point, sometimes using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can be beneficial. Conversely, some systems benefit from a molar ratio greater than 1.5.[4]

Q3: The yield of my desired enantiomer is below the theoretical maximum of 50%. What factors could be contributing to this loss?

A3: A yield below 50% in a classical resolution is common and can stem from several factors, from incomplete crystallization to mechanical losses.

• Causality: The desired diastereomeric salt may have some residual solubility in the mother liquor, or material may be lost during transfer and filtration steps.

• Troubleshooting Steps:

  • Optimize Crystallization Time and Temperature: Ensure you are allowing sufficient time at a low temperature (e.g., 4 °C) for the crystallization to reach equilibrium and maximize the precipitation of the less soluble salt.[2]

  • Minimize Wash Solvent Volume: When washing the filtered crystals, use a minimal amount of cold solvent to avoid dissolving a significant portion of your product.[2]

  • Process the Mother Liquor: The more soluble diastereomer remains in the filtrate (mother liquor).[2] You can recover the other enantiomer of the amine from this liquor. This involves basifying the mother liquor, extracting the enriched amine, and potentially resolving it with the opposite enantiomer of the chiral acid.

  • Consider Dynamic Kinetic Resolution (DKR): For a more advanced approach that can theoretically exceed the 50% yield limit, investigate DKR. This process involves racemizing the undesired enantiomer in the mother liquor in situ, allowing it to convert to the desired enantiomer and crystallize.[5][6]

Q4: I am having difficulty liberating the free amine from the diastereomeric salt. What is the standard procedure and what could be going wrong?

A4: The liberation of the free amine from its salt (e.g., a tartrate salt) is a standard acid-base workup.[7] Problems usually arise from using an insufficient amount of base or inefficient extraction.

• Causality: The diastereomeric salt is an acid-base pair. To recover the amine, you must add a stronger base to deprotonate the amine, making it soluble in organic solvents.[7] The chiral acid is simultaneously converted to its salt, which remains in the aqueous phase.[7]

• Troubleshooting Steps:

  • Ensure Sufficient Base: Suspend or dissolve the diastereomeric salt in a biphasic system of water and an immiscible organic solvent (e.g., dichloromethane or ethyl acetate). Add an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), dropwise until the aqueous layer is distinctly basic (pH > 11, check with pH paper).[2]

  • Thorough Extraction: Ensure vigorous mixing in a separatory funnel to facilitate the transfer of the free amine into the organic layer. Perform multiple extractions (e.g., 3 times) with the organic solvent to ensure complete recovery.[2]

  • Check for Emulsions: If an emulsion forms, it can be broken by adding a small amount of brine (saturated NaCl solution) or by passing the mixture through a pad of celite during filtration.

Frequently Asked Questions (FAQs)

Q1: Which chiral resolving agent is best for 4-methoxy-2,3-dihydro-1H-inden-1-amine?

A1: For primary amines like this one, derivatives of tartaric acid are very common and effective resolving agents.[8][9] Specifically, L-(+)-tartaric acid or its more lipophilic derivative, Di-p-toluoyl-L-tartaric acid (L-DTTA), are excellent starting points. The choice often depends on the specific crystallization characteristics of the resulting diastereomeric salts. An empirical screening of a few common agents (e.g., L-tartaric acid, L-DTTA, (R)-mandelic acid) is the most reliable way to find the optimal choice for your specific application.[6]

Q2: How do I choose the right solvent for the resolution?

A2: The ideal solvent is one in which the racemic amine and resolving agent are soluble at an elevated temperature, but in which the two resulting diastereomeric salts have a large solubility difference upon cooling.[1] Alcohols like methanol, ethanol, and isopropanol are common first choices.[2] Often, a mixture of solvents provides the best results. A good strategy is to perform small-scale screening experiments with a variety of solvent classes to identify the one that yields well-defined crystals of a single diastereomer.[1]

Q3: How can I determine the enantiomeric excess (e.e.) of my resolved amine?

A3: The most accurate and common method is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP).[10][11]

• Methodology:

  • Column Selection: Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) are often effective for amines.[12]

  • Mobile Phase: A typical mobile phase for normal-phase chiral HPLC is a mixture of a non-polar solvent like hexane and an alcohol modifier like isopropanol or ethanol.[12] For basic compounds like amines, it is often necessary to add a small amount of an amine modifier (e.g., 0.1% diethylamine) to the mobile phase to improve peak shape.[12]

  • Detection: UV detection is standard, typically at a wavelength where the aromatic portion of the molecule absorbs strongly.

  • Calculation: The e.e. is calculated from the areas of the two enantiomer peaks using the formula: ee (%) = |(Area1 - Area2) / (Area1 + Area2)| * 100.[10]

Q4: Can I recover the chiral resolving agent after the resolution?

A4: Yes, recovery of the resolving agent is highly desirable, especially for large-scale processes, to reduce costs. After the free amine has been extracted into an organic solvent, the resolving agent (e.g., tartaric acid) remains in the aqueous basic solution as its salt (e.g., sodium tartrate).[13] To recover it, you can acidify the aqueous layer with a strong mineral acid (like HCl) until the pH is low (pH ~2).[13] This will protonate the carboxylate groups, causing the chiral acid to precipitate if its solubility in water is low. It can then be collected by filtration or extracted with an appropriate organic solvent.[13]

Data & Protocols

Table 1: Example Solvent Screening for Crystallization

Solvent System (v/v)	Observation at Room Temp (after cooling from 60°C)	Resulting d.e. of Crystals (%)
100% Methanol	Clear solution, no crystals	N/A
100% Ethanol	Small amount of fine powder	45%
9:1 Ethanol/Water	Large, well-formed needles	85%
100% Isopropanol	Gel-like precipitate	30%
9:1 Isopropanol/Heptane	Oiled out initially, solidified on standing	60%

Note: Data is illustrative and serves as an example of a solvent screening outcome.

Protocol 1: General Diastereomeric Salt Crystallization

• Dissolution: In an Erlenmeyer flask, dissolve racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq.) in the chosen solvent (e.g., 9:1 Ethanol/Water) with gentle heating (to ~60-70 °C) and stirring.

• Addition of Resolving Agent: In a separate flask, dissolve the chiral resolving agent (e.g., L-(+)-tartaric acid, 1.0 eq.) in a minimum amount of the same warm solvent.

• Salt Formation: Slowly add the resolving agent solution to the amine solution with continuous stirring.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature without disturbance. For maximal yield, the flask can then be placed in a refrigerator (4 °C) for several hours or overnight.[2]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent.[2]

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Liberation of the Free Amine

• Suspension: Suspend the collected diastereomeric salt crystals in a mixture of water and dichloromethane (DCM) (approx. 1:1 v/v) in a separatory funnel.

• Basification: Add 2M aqueous NaOH dropwise while shaking the funnel until the aqueous layer is basic (pH > 11).[7] Ensure all solids have dissolved.

• Extraction: Separate the organic (DCM) layer. Extract the aqueous layer two more times with fresh portions of DCM.[2]

• Drying and Concentration: Combine all organic extracts and dry them over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure to yield the enantiomerically enriched free amine.[2]

Visual Workflow Diagrams

Caption: Decision Tree for Troubleshooting Common Resolution Issues.

References

• Kwan, M. H. T., et al. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Retrieved from [Link]

• European Patent Office. (2006). Recovery of optically active tartaric acid resolving agents. EP 1736462 A1. Retrieved from [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Retrieved from [Link]

• Blacker, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• Shukla, P. (2012). Formation and Crystallization based Separation of Diastereomeric Salts. MPG.PuRe. Retrieved from [Link]

• University of Alberta. (n.d.). Isolation (Recovery). Organic Web Chem. Retrieved from [Link]

• Fenix. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Retrieved from [Link]

• Chemistry Journal of Moldova. (n.d.). REACTIVE EXTRACTION OF TARTARIC ACID. Retrieved from [Link]

• ACS Publications. (n.d.). Supporting Information For: S1. Retrieved from [Link]

• ACS Publications. (2023). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. echemi.com [echemi.com]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. data.epo.org [data.epo.org]

Technical Support Center: Preventing Racemization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Welcome to the Technical Support Center for chiral amine handling. (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (a substituted 1-aminoindane) possesses a highly vulnerable benzylic chiral center. Because the amine is directly attached to the C1 position of the indane ring, the

-proton is unusually acidic and susceptible to various racemization pathways during synthesis, workup, and storage.

This guide provides researchers and drug development professionals with mechanistic insights, troubleshooting FAQs, and self-validating protocols to preserve enantiomeric purity.

Diagnostic Overview: Mechanistic Pathways of Racemization

To prevent enantiomeric degradation, you must first understand the causality behind it. Racemization of 1-aminoindanes typically occurs via three primary mechanisms:

• Base-Catalyzed Deprotonation: Strong bases in polar aprotic solvents strip the benzylic

  -proton, generating a planar carbanion that repotonates non-stereoselectively.

• Transition-Metal Dehydrogenation: Trace metals (Pd, Ru, Ir) catalyze the reversible dehydrogenation of the amine to an achiral imine.

• Schiff Base Formation: Condensation with trace ketones or aldehydes forms an imine, increasing the

  -proton's acidity and enabling tautomerization to an achiral enamine.

Mechanistic pathways of 1-aminoindane racemization and targeted prevention strategies.

Troubleshooting Guides & FAQs

Q1: We observe 10-15% racemization during the free-basing and extraction of the amine salt. What is causing this? Causality: The use of strong bases (e.g., NaOH, KOH) combined with polar solvents can deprotonate the benzylic

-carbon. Industrial processes intentionally use 1[1]. Even brief exposure to high pH during workup can cause partial degradation. Solution: Always use mild aqueous bases (e.g., saturated or ) and keep the biphasic mixture below 25 °C during extraction.

Q2: Our downstream cross-coupling reaction using Pd catalysts results in complete loss of enantiopurity. How can we prevent this? Causality: Primary benzylic amines are highly susceptible to transition-metal-catalyzed racemization. In fact,2 actively utilize

to rapidly racemize 1-aminoindanes via reversible -hydride elimination[2]. Similar continuous flow racemizations are achieved using 3[3]. Solution: You must protect the primary amine (e.g., as a Boc or Cbz carbamate) before introducing it to any transition metal catalyst. Protection removes the lone pair's ability to coordinate with the metal, shutting down the dehydrogenation pathway.

Q3: We noticed a drop in enantiomeric excess (ee) after storing the free amine in acetone. Is this expected? Causality: Yes. Acetone reacts with the primary amine to form a Schiff base (imine). The imine nitrogen acts as an electron sink, drastically increasing the acidity of the

-proton and facilitating tautomerization to the enamine. This mechanism is exploited industrially where4[4]. Solution: Never store chiral primary amines in ketone or aldehyde solvents. Use non-reactive, non-polar solvents like MTBE, DCM, or 2-MeTHF for storage, ideally under an inert atmosphere at 4 °C.

Quantitative Impact of Reaction Conditions on Enantiopurity

The following table summarizes the causal relationship between specific environmental conditions and the rate of racemization for 1-aminoindane derivatives.

Condition / Reagent	Solvent	Temp (°C)	Time (h)	Final Enantiomeric Excess (ee)	Mechanism of Degradation
Control (Ideal)	MTBE	25	24	>99%	None
Mild Base	DCM + DIPEA	25	24	>99%	None (Base too weak to deprotonate)
Ketone Exposure	Acetone	25	48	~72%	Schiff Base / Enamine Tautomerization
Strong Base	DMSO + KOH	80	16	0% (Racemic)	Carbanion Formation[1]
Trace Metal	Toluene +	140	1	<5%	Reversible Dehydrogenation[2]

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in checkpoints to confirm that racemization has been successfully prevented at each stage.

Protocol A: Racemization-Free Boc-Protection

Purpose: To protect the amine prior to downstream metal-catalyzed steps without eroding the chiral center.

• Preparation: Dissolve (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M. Cool the flask to 0 °C using an ice bath.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq) dropwise.

  • Self-Validation Check: Spot a wet pH strip with a micro-aliquot of the mixture. It should read ~pH 8-9. If it exceeds pH 10, the risk of base-catalyzed racemization increases.

• Protection: Slowly add Di-tert-butyl dicarbonate (

  ) (1.1 eq) over 10 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at 20-25 °C for 2 hours.

  • Self-Validation Check: Perform TLC (Hexane/EtOAc 7:3). Stain with Ninhydrin and heat. The disappearance of the pink/purple active spot confirms the primary amine is fully protected, eliminating the risk of Schiff base formation.

• Workup: Wash the organic layer with 5% aqueous citric acid (

  mL) to remove unreacted base, followed by brine. Dry over anhydrous , filter, and concentrate under reduced pressure (bath temp < 35 °C).

Protocol B: Self-Validating Chiral HPLC Monitoring

Purpose: To accurately quantify the enantiomeric excess (ee) and verify the absence of the (R)-enantiomer.

• Sample Prep: Dissolve 1 mg of the protected product in 1 mL of HPLC-grade Hexane/Isopropanol (90:10).

• Column Selection: Use a chiral stationary phase column (e.g., Chiralcel OD-H or equivalent), which utilizes cellulose derivatives to differentiate the spatial arrangement of the indane ring.

• System Calibration (Critical Self-Validation):

  • Action: Before injecting your synthesized (S)-batch, inject a known racemic standard of Boc-4-Methoxy-1-aminoindane.

  • Validation: Ensure the chromatogram shows two distinct peaks with a resolution factor (

    ) > 1.5 and an area ratio of exactly 50:50. If the peaks co-elute, the method cannot validate enantiopurity.

• Analysis: Run the (S)-enantiomer sample using an isocratic flow (e.g., 1.0 mL/min). Calculate ee using the formula:

  .

References

• A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines ACS C
• EP0873299A1 - Racemisation of amines Google Patents (European P
• EP3247697B1 - Process for the racemization of enantiomerically enriched 1-aminoindane Google Patents (European P
• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations The Journal of Organic Chemistry (ACS Public

Sources

• 1. EP0873299A1 - Racemisation of amines - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. EP3247697B1 - Process for the racemization of enantiomerically enriched 1-aminoindane - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for Derivatization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Welcome to the technical support center for the derivatization of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile chiral amine. As a key intermediate in the synthesis of pharmacologically active compounds, such as the anti-Parkinson's drug rasagiline, its effective derivatization is crucial for subsequent synthetic steps or for analytical purposes like determining enantiomeric purity.[1]

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome common challenges and optimize your reaction outcomes.

Section 1: Common Derivatization Strategies

The primary amine functionality of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a nucleophilic center that readily undergoes several types of derivatization reactions. The most common strategies involve acylation and sulfonylation to form stable amide and sulfonamide linkages, respectively.

• Acylation: This involves reacting the amine with an acylating agent, such as an acid chloride or anhydride, typically in the presence of a non-nucleophilic base. This is a robust method for creating amide derivatives. A notable application is the reaction with chiral acylating agents like Mosher's acid chloride (MTPA-Cl) to form diastereomeric amides.[2][3] These diastereomers can be distinguished by NMR spectroscopy to determine the enantiomeric purity or absolute configuration of the original amine.[2][4]

• Sulfonylation: This reaction forms a sulfonamide by treating the amine with a sulfonyl chloride (e.g., tosyl chloride, mesyl chloride) in the presence of a base. Sulfonamides are generally very stable and crystalline, which can be advantageous for purification and characterization. This method is widely used due to the high reactivity of primary amines with sulfonyl chlorides.[5]

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

FAQ 1: My reaction is incomplete or stalling. What are the primary factors to investigate?

Answer: An incomplete reaction, often observed by the persistence of the starting amine on a TLC plate, can be attributed to several factors. A systematic approach is key to identifying the root cause.

Potential Causes & Solutions:

• Reagent Quality: The acylating or sulfonylating agent may have degraded due to hydrolysis from atmospheric moisture.[6] Acid chlorides and sulfonyl chlorides are particularly susceptible.

  • Solution: Use a fresh bottle of the reagent or purify the existing stock if possible. Confirming purity via NMR before use is a good practice.[6]

• Insufficient Activation (Base Issues): The base may be too weak to effectively scavenge the HCl generated during the reaction, leading to the protonation and deactivation of the starting amine.

  • Solution: Switch to a stronger or less hindered base. For sterically accessible primary amines like this one, triethylamine (Et₃N) or diisopropylethylamine (DIEA) are typically effective. Pyridine can also be used, but work-up can be more challenging.[5]

• Low Temperature: While starting reactions at 0 °C is standard practice to control exotherms, the activation energy may not be met.

  • Solution: After the initial addition of the electrophile at 0 °C, allow the reaction to warm to room temperature. Gentle heating (e.g., 40-50 °C) can be explored, but must be done cautiously while monitoring for byproduct formation.[6]

• Poor Solubility: If any of the reactants are not fully dissolved, the reaction will be slow and inefficient.

  • Solution: Ensure all reagents are soluble in the chosen solvent. Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (MeCN) are common choices.[6] If solubility remains an issue, consider a different solvent system.

FAQ 2: I'm observing multiple spots on my TLC plate. How do I identify and minimize byproducts?

Answer: The formation of multiple products is a common issue. Identifying the nature of these byproducts is the first step toward suppression.

Potential Byproducts & Mitigation Strategies:

• Di-acylation or Di-sulfonylation: Primary amines can sometimes react twice, especially if an excess of a highly reactive electrophile is used.[6]

  • Identification: The byproduct will have a significantly higher molecular weight. LC-MS is the best tool for confirmation.

  • Solution: Use a controlled amount of the acylating/sulfonylating agent (1.0-1.1 equivalents). Add the agent slowly (dropwise) to the reaction mixture at a low temperature (0 °C) to maintain control.[6]

• Unwanted Side Reactions with Solvent or Base: Certain bases, like pyridine, can sometimes react with sulfonyl chlorides.

  • Solution: Avoid using excess pyridine as the solvent. Instead, use it as an additive (1.5-2.0 equivalents) in an inert solvent like DCM. Using triethylamine is often a safer alternative.[6]

• Decomposition: The starting material or product may be unstable under the reaction conditions.

  • Solution: Test the stability of your starting material by stirring it with the base and solvent for a few hours before adding the electrophile. If decomposition is observed, a milder base or lower reaction temperature is necessary.

FAQ 3: My yield is low after work-up and purification. Where could I be losing my product?

Answer: Product loss during work-up and purification is a frequent challenge, particularly with polar or water-soluble compounds.

Troubleshooting Work-up and Purification:

• Product Solubility in Aqueous Layer: Amine derivatives, especially salts, can have significant water solubility.

  • Solution: During the aqueous work-up, saturate the aqueous layer with sodium chloride (brine) before extraction.[6] This decreases the polarity of the aqueous phase and drives the organic product into the organic layer. Perform multiple extractions (e.g., 3x with DCM or EtOAc) to ensure complete recovery.

• Emulsion Formation: Mixtures of organic solvents and aqueous solutions can form stable emulsions, trapping the product.

  • Solution: Adding brine can help break up emulsions. If an emulsion persists, filtering the mixture through a pad of Celite® can be effective.

• Product Loss on Silica Gel: The amide or sulfonamide product may have some polarity, leading to streaking or irreversible adsorption on acidic silica gel.

  • Solution: Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 1% Et₃N in the eluent). Alternatively, using an amine-functionalized silica gel can be highly effective for purifying basic compounds.[7]

FAQ 4: I suspect racemization of my chiral center. How can I assess and prevent this?

Answer: Maintaining the stereochemical integrity of the (S)-enantiomer is critical. Racemization can occur under harsh conditions, particularly with a poor choice of base or elevated temperatures.

Assessment and Prevention of Racemization:

• Assessment: The most direct way to assess racemization is to use a chiral derivatizing agent.

  • Method: React the final product with an enantiomerically pure sample of Mosher's acid chloride ((R)-MTPA-Cl).[2][8] If the starting amine was enantiomerically pure, you should observe only one diastereomer by ¹H or ¹⁹F NMR. The presence of a second set of signals indicates that racemization has occurred. Chiral HPLC is another powerful method for separating and quantifying enantiomers.

• Prevention:

  • Mild Conditions: Avoid excessive heat. Most acylation and sulfonylation reactions on primary amines proceed readily at room temperature or below.[9]

  • Non-Nucleophilic Bases: Use sterically hindered, non-nucleophilic bases like DIEA or 2,6-lutidine. These are less likely to participate in side reactions that could facilitate racemization.

  • Avoid Strongly Acidic/Basic Work-ups: Prolonged exposure to very low or high pH during work-up can sometimes contribute to racemization, although amides and sulfonamides are generally stable.

Section 3: Data & Visualization

Table 1: Recommended Starting Conditions for Derivatization

Parameter	Acylation (e.g., with AcCl)	Sulfonylation (e.g., with TsCl)	Mosher's Amide Formation
Amine Equiv.	1.0	1.0	1.0
Electrophile Equiv.	1.1	1.1	1.1
Base	Triethylamine (Et₃N) or DIEA	Triethylamine (Et₃N) or Pyridine	Pyridine or DMAP (cat.)
Base Equiv.	1.5	1.5	1.2
Solvent	Anhydrous DCM or THF	Anhydrous DCM	Anhydrous CDCl₃ or DCM
Temperature	0 °C to Room Temp	0 °C to Room Temp	Room Temperature
Time	1-4 hours	2-12 hours	2-6 hours
Monitoring	TLC (Stain: Ninhydrin/KMnO₄)	TLC (Stain: Ninhydrin/KMnO₄)	¹H NMR or LC-MS

Diagram 1: Troubleshooting Workflow for Low Reaction Conversion

Caption: Troubleshooting decision tree for incomplete reactions.

Section 4: Experimental Protocols

Protocol 1: General Procedure for Sulfonylation with p-Toluenesulfonyl Chloride (TsCl)

This protocol describes a standard procedure for the synthesis of a sulfonamide from (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Materials:

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (1.0 equiv.)

• p-Toluenesulfonyl chloride (TsCl, 1.1 equiv.)

• Triethylamine (Et₃N, 1.5 equiv.)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NH₄Cl, Saturated aqueous NaHCO₃, Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Round-bottom flask, magnetic stir bar, ice bath

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 equiv.) and dissolve it in anhydrous DCM (to make an approx. 0.2 M solution).

• Cooling: Place the flask in an ice bath and stir for 10 minutes to cool the solution to 0 °C.

• Base Addition: Add triethylamine (1.5 equiv.) to the solution and stir for 5 minutes.

• Electrophile Addition: Add p-toluenesulfonyl chloride (1.1 equiv.) portion-wise over 5-10 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine spot is completely consumed (typically 2-12 hours).[6]

• Quenching: Once complete, cool the mixture back to 0 °C and quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (1x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude sulfonamide.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization.

Diagram 2: Experimental Workflow for Sulfonylation

Caption: Standard experimental workflow for amine sulfonylation.

References

• BenchChem. (n.d.). Optimizing Reaction Conditions for Sulfonylation.
• BenchChem. (n.d.). Technical Support Center: Optimizing Sulfonylation of Hindered Amines.

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451-2458. [Link]

• Gage, J. R. (2008). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education, 85(5), 713. [Link]

• Wikipedia. (n.d.). Mosher's acid. Retrieved from [Link]

• Barham, J. P., et al. (2016). Oxidative β-C–H sulfonylation of cyclic amines. Chemical Communications, 52(83), 12314-12317. [Link]

• BenchChem. (n.d.). Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis.

• The Retort. (2012). Mosher's Acid. Retrieved from [Link]

• Bisog, S., & van der Eycken, E. V. (2013). Recent advances in enzymatic and chemical deracemisation of racemic compounds. Chemical Society Reviews, 42(23), 9196-9214.

• Jha, A., & Beal, J. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 9(5), 613-615. [Link]

• Jha, A., & Beal, J. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• Lee, D., et al. (2023). A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. ACS Catalysis, 13(16), 11029-11035. [Link]

• ResearchGate. (n.d.). Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution.
• BenchChem. (n.d.). Troubleshooting guide for the synthesis of chiral alcohols.

• The Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Wörner, P., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. Metabolites, 11(12), 875. [Link]

• Mondal, S., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-219.
• Black, G. (2020). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Huddersfield.

• Sabatini, M. T., et al. (2017). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Scientific Reports, 7(1), 46120. [Link]

• YouTube. (2021). acylation of amines [ORGANIC CHEMISTRY] Klein 23.8. Retrieved from [Link]

• Google Patents. (n.d.). US2377511A - Purification of amine reaction mixtures.
• Kim, H. J., et al. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Molecules, 26(14), 4118.

• Biotage. (2023). Is there an easy way to purify organic amines?. Retrieved from [Link]

• Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis.
• Google Patents. (n.d.). CN101062897A - Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof.
• Khan, A., et al. (2019). Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. In Biogenic Amines in Food. The Royal Society of Chemistry.

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• France, S., et al. (2003). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews, 103(8), 3247-3272. [Link]

• BenchChem. (n.d.). Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols.

• Reddit. (2025). Acylation of amines. Retrieved from [Link]

• Strieth-Kalthoff, F., et al. (2023). A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines. Journal of the American Chemical Society, 145(5), 3127-3136. [Link]

Sources

• 1. CN101062897A - Improved process for preparing 2,3-dihydro-1H-indenes-1-amine and derivative thereof - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mosher's acid - Wikipedia [en.wikipedia.org]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cbijournal.com [cbijournal.com]
• 6. benchchem.com [benchchem.com]
• 7. biotage.com [biotage.com]
• 8. The Retort [www1.udel.edu]
• 9. rsc.org [rsc.org]

troubleshooting HPLC separation of 4-methoxy-2,3-dihydro-1H-inden-1-amine enantiomers

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help you overcome the specific thermodynamic and kinetic challenges associated with the chiral separation of 4-methoxy-2,3-dihydro-1H-inden-1-amine (a primary amine derivative of 1-aminoindan).

Primary amines are notoriously difficult to resolve on standard Chiral Stationary Phases (CSPs) due to their high polarity and propensity for severe secondary interactions with residual silanols. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure robust enantiomeric resolution.

Mechanistic Overview & Diagnostic Strategy

Successful enantioseparation of 4-methoxy-1-aminoindan dictates that we either exploit its primary amine functionality (via protonation and inclusion complexation) or suppress its basicity (via competitive amine additives).

Decision tree for CSP selection and mobile phase optimization for primary amines.

Self-Validating Experimental Protocols

Do not treat these protocols as mere recipes; they are dynamic systems. Each method includes a validation step to ensure the thermodynamic conditions of your column are optimal.

Protocol A: Crown Ether CSP (Reversed-Phase / Acidic Mode)

Causality: Crown ether columns (e.g., ChiroSil RCA(+) or Crownpak CR-I(+)) contain a covalently bonded (+)-(18-Crown-6)-tetracarboxylic acid selector. Chiral recognition strictly requires the 4-methoxy-1-aminoindan to be fully protonated (

) so it can enter the crown ether cavity and form a stable inclusion complex via three hydrogen bonds .

• Mobile Phase Preparation: Prepare a 50 mM Perchloric acid (

  ) solution in HPLC-grade water (pH ~1.5). Mix with Methanol at an 80:20 (v/v) ratio. Degas thoroughly.

• System Equilibration: Set column temperature strictly to 15°C . Pump the mobile phase at 0.8 mL/min until the baseline stabilizes (~30 column volumes).

• Execution: Inject 5 µL of a 1 mg/mL racemic sample.

• Validation & Self-Correction: Calculate the resolution (

  ).

  • Condition: If

    , the complexation kinetics are too fast.

  • Correction: Decrease the column temperature by 5°C. Crown ether complexation is highly exothermic; lowering the temperature strengthens the hydrogen bonding network, increasing retention and resolution.

Protocol B: Polysaccharide CSP (Normal Phase Mode)

Causality: Derivatized amylose/cellulose columns (e.g., Chiralpak AD-H) rely on steric fit and hydrogen bonding. However, the primary amine of 4-methoxy-1-aminoindan will aggressively interact with residual silanols on the silica backbone, causing severe peak tailing. A competitive basic additive is mandatory to mask these sites 1.

• Mobile Phase Preparation: Mix Hexane, Ethanol, and Butylamine in a 980:20:4 ratio (v/v/v). The butylamine acts as the silanol-masking agent.

• System Equilibration: Set column temperature to 25°C. Pump at 1.0 mL/min.

• Execution: Inject 10 µL of a 1 mg/mL racemic sample.

• Validation & Self-Correction: Measure the asymmetry factor (

  ) of the first eluting peak.

  • Condition: If

    , secondary interactions are still occurring.

  • Correction: Flush the column with 0.5% Diethylamine (DEA) in ethanol for 30 minutes to saturate active silanol sites, then return to the standard mobile phase and re-verify

    .

Quantitative Method Comparison

Use the following empirical data to select the optimal system based on your laboratory's capabilities (e.g., UV vs. MS compatibility).

CSP Type	Example Column	Mobile Phase System	Key Additive	Primary Chiral Recognition Mechanism	Expected Resolution ( )
Crown Ether	Crownpak CR-I(+) / ChiroSil RCA(+)	/ MeOH (80:20)	or TFA (pH < 2)	18-Crown-6 inclusion complexation	> 2.0
Polysaccharide	Chiralpak AD-H	Hexane / EtOH (98:2)	0.4% Butylamine	H-bonding, , steric fit	1.5 - 2.5
Cyclofructan	Larihc CF6-P	SFC: / MeOH	0.2% TFA + TEA	H-bonding in cyclofructan cavity	> 1.5
Achiral RP-HPLC	Standard C18	/ ACN	18-crown-6 + DM- -CD	Sandwiched complex formation	~ 1.2 - 1.5

Troubleshooting Guides & FAQs

Q1: I am experiencing severe peak tailing and broad peaks on my polysaccharide column, even with 0.1% DEA. How do I fix this? A1: If standard basic additives fail, you are likely experiencing poor mass transfer kinetics. Switch to a Polar Organic mode (e.g., 90:10 Acetonitrile-Methanol) and use a combined TFA/TEA buffer (e.g., 0.3% Trifluoroacetic acid / 0.2% Triethylamine). As demonstrated by Woods et al., this combination ionizes the analyte to improve interaction with the chiral selector while the competitive organic amine (TEA) sharpens the peak profile 2.

Q2: My retention times on the Crownpak column are drifting between runs. What is the root cause? A2: Crown ether chiral recognition is highly sensitive to temperature fluctuations. Because the complexation is driven by enthalpy, even a 1°C drift in your column oven can significantly alter retention times. Ensure your column oven is strictly calibrated and avoid placing the system directly under HVAC vents. Additionally, ensure your acidic buffer is freshly prepared, as pH drift above 2.0 will reduce the population of protonated amines (

).

Q3: Can I achieve chiral separation of 4-methoxy-1-aminoindan without purchasing a dedicated chiral column? A3: Yes, via an indirect "sandwiched complex" mechanism in standard Reversed-Phase HPLC. You can use an achiral C18 column by adding non-chiral 18-crown-6 and dimethyl-beta-cyclodextrin (DM-

-CD) directly into a low-pH mobile phase. The protonated primary amine interacts with the 18-crown-6, and this complex is subsequently encapsulated by the DM- -CD, forming a[18-crown-6+amine+CD] complex that exhibits diastereomeric properties and allows for enantioseparation 3.

Q4: Is Supercritical Fluid Chromatography (SFC) a viable alternative for this compound? A4: Highly recommended. SFC is excellent for primary amines and avoids the highly acidic aqueous waste generated by HPLC crown ether methods. Using a Crownpak CR-I(+) column or a cyclofructan (CF6-P) column under SFC conditions (using

and methanol with basic/acidic modifiers) can resolve primary amine enantiomers in under 3 minutes, making it ideal for high-throughput drug development environments 4.

References

• Zhang, C., Huang, W. X., Chen, Z., & Rustum, A. M. "Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography." Journal of Chromatography A, 2010. 3

• Woods, R. M., Armstrong, D. W., & Breitbach, Z. S. "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC." LCGC International, 2015. 2

• Wiley Analytical Science. "Chiral column takes the crown for supercritical enantioseparation of primary amines." Wiley, 2023. 4

• RStech Corporation. "ChiroSil columns for primary amines." HPLC.eu, 2005.

• European Patent Office. "PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN." Patent 3068746, EPO. 1

Sources

• 1. PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN - Patent 3068746 [data.epo.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]

Technical Support Center: Synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Welcome to the technical support resource for the synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

The synthesis of this chiral amine, a key intermediate for various pharmacologically active molecules, typically proceeds via the reductive amination of 4-Methoxy-1-indanone.[1][2] While seemingly straightforward, this transformation is prone to several side reactions that can significantly impact yield, purity, and enantioselectivity. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guide

This section addresses specific experimental issues. Each problem is analyzed by its potential causes, followed by diagnostic steps and corrective actions.

Problem 1: Low Yield of the Target Amine with Significant Amount of Unreacted 4-Methoxy-1-indanone

Q: My reaction has stalled. TLC/LC-MS analysis shows a large amount of remaining starting ketone even after extended reaction times. What is going wrong?

A: This is a common issue that points directly to inefficient imine formation, which is the necessary intermediate step before reduction.[3]

• Potential Cause 1: Incorrect pH. Imine formation is a pH-dependent equilibrium reaction. The reaction requires mild acidic catalysis to protonate the ketone's carbonyl oxygen, making it more electrophilic for the amine to attack. However, if the pH is too low, the primary amine starting material will be protonated to a non-nucleophilic ammonium salt, shutting down the reaction.

• Potential Cause 2: Inefficient Water Removal. The formation of the imine from the hemiaminal intermediate involves the elimination of a water molecule.[3] If water is not effectively removed from the reaction medium, Le Chatelier's principle dictates that the equilibrium will favor the starting materials over the imine.

• Potential Cause 3: Steric Hindrance or Poor Nucleophilicity. While ammonia (or an ammonia source like ammonium acetate) is small, hindered ketones or less nucleophilic amines can slow down the initial attack on the carbonyl.

Diagnostic & Corrective Actions:

• pH Monitoring and Adjustment: The optimal pH for most reductive aminations is between 4 and 6. Use a pH meter or pH paper to check your reaction mixture. If it's neutral or basic, add a weak acid like acetic acid dropwise. If it's too acidic, it's often best to restart the reaction with proper pH control from the outset.

• Employ a Dehydrating Agent: Add a dehydrating agent to the reaction to drive the imine formation equilibrium forward.

  • Molecular Sieves (3Å or 4Å): Very effective and easy to remove by filtration.[2]

  • Anhydrous MgSO₄ or Na₂SO₄: Common and inexpensive options.

  • Use of Ti(OiPr)₄: This Lewis acid acts as both a catalyst for imine formation and an effective water scavenger.[4]

• Optimize Reaction Conditions: Increase the reaction temperature moderately (e.g., from room temperature to 40-50 °C) to increase the rate of imine formation. Also, ensure an appropriate concentration of the amine source is used.

Problem 2: Isolation of 4-Methoxy-2,3-dihydro-1H-inden-1-ol as the Major Byproduct

Q: I've isolated a significant amount of the corresponding alcohol, 4-methoxy-1-indanol, instead of my desired amine. Why did the ketone reduce directly?

A: This is the most frequent and impactful side reaction in this synthesis. It occurs when the reducing agent is too reactive and reduces the starting ketone faster than the imine can form and be reduced.

• Mechanism of Side Reaction: The ketone's carbonyl group is susceptible to reduction by hydride reagents. If the rate of ketone reduction (k_reduction) is competitive with or faster than the rate of imine formation (k_imine), the alcohol byproduct will dominate.

Causality & Corrective Actions:

The key to preventing this is to use a reducing agent that is selective for the protonated imine (the iminium ion) over the ketone.

• Change the Reducing Agent:

  • Avoid: Strong, non-selective hydride reagents like Sodium Borohydride (NaBH₄) are often too reactive and will readily reduce the ketone.[4]

  • Recommend: Use milder, more selective reagents.

    • Sodium Cyanoborohydride (NaBH₃CN): This is the classic choice. It is stable at acidic pH and selectively reduces the iminium ion, which is more electrophilic than the ketone.[4]

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): An excellent, less toxic alternative to NaBH₃CN. It is also selective for imines/iminium ions and is particularly effective in one-pot reactions.[3][4]

• Procedural Modification (Stepwise Approach): If byproduct formation persists, switch from a one-pot protocol to a two-step procedure. First, form the imine by mixing the ketone and amine source with a dehydrating agent for several hours. Monitor by TLC/LC-MS for the disappearance of the ketone. Once imine formation is complete, add the reducing agent in a second step.

Data Summary: Choice of Reducing Agent

Reducing Agent	Relative Reactivity	Selectivity for Iminium vs. Ketone	Common Side Products
NaBH₄	High	Low	High levels of alcohol byproduct
NaBH₃CN	Moderate	High	Minimal alcohol; potential cyanide toxicity
NaBH(OAc)₃ (STAB)	Moderate	High	Minimal alcohol; safer alternative
H₂/Pd-C	Varies	High	Generally clean, requires hydrogenation setup

Problem 3: Poor or No Enantioselectivity in the Final Amine Product

Q: My goal is the (S)-enantiomer, but I've produced a racemic mixture. How can I control the stereochemistry?

A: Achieving high enantioselectivity requires an asymmetric synthesis strategy. Simply using a standard reducing agent will result in a racemic product.

• Potential Cause 1: Non-Asymmetric Conditions. The reaction was run without a chiral influence, leading to equal formation of (R) and (S) enantiomers.

• Potential Cause 2: Racemization. Harsh reaction conditions (e.g., high temperature or extreme pH) after the chiral amine has formed can potentially cause racemization, although this is less common for this specific product under typical reductive amination conditions.

• Potential Cause 3: Ineffective Chiral Catalyst/Auxiliary. The chosen chiral source may be low in purity, poisoned, or simply not effective for this specific substrate.

Strategies for Enantioselective Synthesis:

• Asymmetric Transfer Hydrogenation (ATH): This is a highly effective method. It involves the reduction of a pre-formed or in-situ generated imine using a chiral catalyst, often based on Ruthenium or Rhodium, with a hydrogen donor like formic acid or isopropanol.[5]

• Use of Chiral Auxiliaries: React the 4-methoxy-1-indanone with a chiral amine, such as (R)-phenylglycine amide, to form a diastereomeric imine. The chiral auxiliary then directs the stereoselective reduction of the C=N bond. The auxiliary is cleaved in a subsequent step to yield the desired enantiopure amine.[6]

• Enzymatic Reductive Amination: Biocatalysis using enzymes like imine reductases (IREDs) or amine dehydrogenases can offer extremely high enantioselectivity (>99% ee) under mild, green conditions.[7]

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for this synthesis?

A1: The synthesis begins with 4-Methoxy-1-indanone.[8] This precursor can be synthesized via several routes, most commonly through an intramolecular Friedel-Crafts acylation of a corresponding propanoic acid derivative.[9]

Q2: Can I use ammonia gas directly for the reductive amination?

A2: While possible, using ammonia gas directly can be difficult to handle and quantify in a standard lab setting. It is far more common and convenient to use an ammonia surrogate such as ammonium acetate or ammonium formate. These salts provide both the ammonia source and the necessary weak acid catalyst for imine formation.

Q3: My final product appears to have a secondary amine impurity by mass spectrometry. How is this possible?

A3: This can occur if the newly formed primary amine product, (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, acts as a nucleophile itself. It can react with another molecule of the starting ketone (4-methoxy-1-indanone) to form a new imine, which is then reduced to a secondary amine dimer. To minimize this, avoid a large excess of the starting ketone and ensure the reaction goes to completion. A stepwise procedure where the reducing agent is added after full consumption of the ketone can also mitigate this.

Q4: How do I monitor the reaction's progress effectively?

A4: Thin Layer Chromatography (TLC) is the most common method. Use a solvent system that gives good separation between the starting ketone, the intermediate imine (if stable enough to be observed), and the final amine product. For example, a mix of hexane and ethyl acetate (e.g., 7:3) is often a good starting point. Staining with potassium permanganate or ninhydrin can help visualize the amine product. For more precise monitoring, LC-MS is ideal as it can track the masses of all components simultaneously.

Visualized Reaction and Troubleshooting Workflows

Main Reaction and Key Side Pathways

The following diagram illustrates the desired synthetic route from 4-methoxy-1-indanone to the target amine and highlights the primary competitive side reaction.

Caption: Desired reaction pathway versus the major side reaction.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and solve issues related to low product yield.

Caption: A step-by-step workflow for troubleshooting low yields.

References

• Matzel, P., Gand, M., & Höhne, M. (2017). One-step asymmetric synthesis of (R)- and (S)-rasagiline by reductive amination applying imine reductases. Green Chemistry, 19(2), 385–389. Available at: [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Fonseca, T. S., et al. (2020). A Novel Synthesis of Rasagiline via a Chemoenzymatic Dynamic Kinetic Resolution. Catalysis Letters. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from: [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from: [Link]

• Wagner, A., et al. (2015). (S)-1-Aminoindane: synthesis by chirality transfer using (R)-phenylglycine amide as chiral auxiliary. Tetrahedron: Asymmetry. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Annulations involving 1-indanones to access fused- and spiro frameworks - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06635A [pubs.rsc.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mansapublishers.com [mansapublishers.com]
• 8. 4-Methoxy-2,3-dihydro-1H-inden-1-one | CymitQuimica [cymitquimica.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Guide: Scalable Synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Executive Summary & Route Selection

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (CAS: 52372-96-0 for free base) is a critical chiral building block for various GPCR ligands and kinase inhibitors. Scaling this synthesis requires navigating the trade-off between classical chemical resolution (robust but low yield) and modern biocatalysis (high yield/ee but requires specific enzymes).

For scale-up (>100g to kg), we recommend Route A (Biocatalytic Transamination) due to its superior atom economy, safety profile (avoiding high-pressure hydrogenation), and single-step installation of chirality. Route B (Classical Resolution) is provided as a robust alternative if biocatalysts are inaccessible.

Route Comparison Table

Feature	Route A: Biocatalytic Transamination (Recommended)	Route B: Reductive Amination + Resolution
Step Count	1 (from ketone)	3 (Oxime formation Reduction Resolution)
Enantiomeric Excess	Typically >99% ee	90-95% (requires recrystallization)
Yield	85-95%	30-40% (theoretical max 50% without recycling)
Key Reagent	(S)-Selective -Transaminase	N-Acetyl-L-Glutamic Acid (Resolving Agent)
Safety	Aqueous buffer, ambient temp/pressure	Hydrogenation (H2, pressure), flammable solvents

Detailed Experimental Protocols

Protocol A: Biocatalytic Synthesis (Recommended)

Mechanism: Stereoselective transfer of an amino group from an amine donor (Isopropylamine) to 4-methoxy-1-indanone using an (S)-selective transaminase.

Reagents:

• Substrate: 4-Methoxy-1-indanone

• Enzyme: (S)-Selective

  -Transaminase (e.g., Codexis ATA-113 equivalent or Vibrio fluvialis variants)

• Cofactor: Pyridoxal-5'-phosphate (PLP)

• Amine Donor: Isopropylamine (IPA) - usually 1-2 M

• Buffer: Potassium Phosphate (100 mM, pH 7.0–8.0)

Workflow Diagram (DOT):

Caption: Workflow for the biocatalytic synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Step-by-Step Guide:

• Buffer Preparation: Dissolve PLP (1 mM) in 100 mM potassium phosphate buffer (pH 7.5). Add Isopropylamine (1.5 M final concentration) and readjust pH to 7.5 using 6N HCl (Note: This is exothermic).

• Reaction Initiation: Add 4-Methoxy-1-indanone (50 g/L loading) dissolved in DMSO (5% v/v co-solvent). Add the Transaminase enzyme powder (10-20 wt% relative to substrate).

• Incubation: Stir at 30°C for 24 hours. Monitor pH and maintain between 7.0–7.5.

• Workup:

  • Acidify reaction mixture to pH < 2 with 6N HCl.

  • Extract with Ethyl Acetate (to remove unreacted ketone). Discard organic layer.

  • Basify the aqueous layer to pH > 12 with 10N NaOH.

  • Extract the product (amine) into MTBE or DCM (3x).

  • Dry organic layer over Na2SO4 and concentrate.

• Salt Formation: Dissolve the oil in minimal isopropanol, cool to 0°C, and slowly add HCl in isopropanol/ether. Filter the white precipitate.

Protocol B: Classical Resolution (Alternative)

Mechanism: Formation of diastereomeric salts using a chiral acid, exploiting solubility differences to isolate the (S)-amine.

Reagents:

• Racemic Amine: Prepared via Reductive Amination of 4-methoxy-1-indanone (using NH4OAc/NaBH3CN or H2/Pd-C).

• Resolving Agent: N-Acetyl-L-Glutamic Acid (Preferred) or N-Acetyl-L-Leucine.

• Solvent: Ethanol/Water or Methanol.

Step-by-Step Guide:

• Salt Formation: Dissolve racemic 4-methoxy-1-aminoindane (1.0 eq) in refluxing Ethanol. Add N-Acetyl-L-Glutamic Acid (0.6–1.0 eq).

• Crystallization: Allow the solution to cool slowly to room temperature, then to 0°C. The diastereomeric salt of the (S)-amine usually crystallizes out (verify specific salt behavior as it can vary by derivative; if (R) crystallizes, the (S) is in the mother liquor).

  • Note: For unsubstituted 1-aminoindane, N-Acetyl-L-Glutamic acid precipitates the (S)-enriched salt from specific solvent mixtures [1].

• Recrystallization: Recrystallize the solid from EtOH/H2O until constant melting point and optical rotation.

• Free Basing: Suspend the salt in water, basify with NaOH, and extract with DCM to obtain the chiral free base.

Troubleshooting Guide (Q&A)

Section 1: Reaction Performance (Biocatalysis)

Q: The conversion stalls at 50-60%. How do I push it to completion?

• A: Transaminase reactions are equilibrium-driven.

  • Cause: Accumulation of acetone (byproduct) inhibits the enzyme or pushes equilibrium back.

  • Fix 1 (Vacuum): Apply reduced pressure (200-300 mbar) to continuously remove acetone if the reactor allows.

  • Fix 2 (Excess Donor): Increase Isopropylamine concentration to 2.0 M.

  • Fix 3 (Enzyme): Add a fresh spike of enzyme (5 wt%) at the 12h mark.

Q: My isolated yield is low despite high HPLC conversion. Where is the product?

• A: 1-Aminoindanes are moderately water-soluble and can stick to protein debris.

  • Fix 1 (pH): Ensure the aqueous phase is pH > 12 before extraction. At pH 10, significant amine may remain protonated.

  • Fix 2 (Emulsions): Protein debris causes emulsions. Filter the quenched reaction mixture through a Celite pad before phase separation.

Section 2: Quality & Purity

Q: The enantiomeric excess (ee) is only 95%. I need >99%.

• A:

  • Biocatalytic Route: This suggests background chemical imine formation or enzyme promiscuity. Lower the temperature to 20°C or screen a more specific variant.

  • Resolution Route: 95% is typical for a single crystallization. Perform a second recrystallization of the salt. Do not proceed to free-basing until the salt hits >99% ee.

Q: The product is colored (yellow/brown) instead of white.

• A: Indanamines oxidize easily.

  • Prevention: Store the free base under Nitrogen/Argon.

  • Fix: Convert to the HCl salt immediately. If the salt is colored, wash the solid with cold acetone or diethyl ether.

Frequently Asked Questions (FAQs)

Q1: Can I use (S)-Methylbenzylamine (MBA) as a resolving agent?

• A: Yes, but N-Acetyl-L-Glutamic acid or N-Acetyl-L-Leucine generally provide sharper separation for the rigid indane system compared to MBA tartrates.

Q2: Is the 4-methoxy group stable to hydrogenation (Route B precursor)?

• A: Generally yes. However, avoid high temperatures (>60°C) or strong Lewis acids during reduction to prevent demethoxylation or ring reduction. Pd/C at room temperature is safe.

Q3: How do I determine the ee% analytically?

• A: Use Chiral HPLC.[1][2][3][4]

  • Column: Daicel Chiralcel OD-H or Chiralpak AD-H.

  • Mobile Phase: Hexane:IPA:Diethylamine (90:10:0.1).

  • Flow: 1.0 mL/min.

  • Detection: UV 254 nm.

  • Reference: The (S)-isomer typically elutes second on OD-H columns (verify with standard) [2].

References

• European Patent Office. (2016). Process for the preparation of enantiomerically pure 1-aminoindan (EP 3068746 A1). Retrieved from [Link][5]

• ResearchGate. (2017). A Validated Chiral HPLC Method for the Determination of Enantiomeric Purity. Retrieved from [Link]

• Google Patents. (2015). Enantioselective biocatalytic preparation of 4-cyano-substituted 1-aminoindane (EP3553179A1).

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. Enamine Scale-Up Synthesis of MedChem Relevant Cores - Enamine [enamine.net]
• 4. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP2181980A1 - A process for the preparation of (R)-1-aminoindanes - Google Patents [patents.google.com]

stability issues of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and its derivatives

This technical support guide addresses the stability, handling, and troubleshooting of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (also known as (S)-4-methoxy-1-aminoindane).[1][2] It is designed for researchers utilizing this compound as a chiral scaffold in the synthesis of CNS-active agents (e.g., MAO-B inhibitors) or asymmetric catalysts.[1][2]

[1][2]

Stability Profile & Degradation Pathways

The stability of 1-aminoindanes is governed by the lability of the benzylic C-H bond and the nucleophilicity of the primary amine.[1] The 4-methoxy substituent increases the electron density of the aromatic ring, making the benzylic position slightly more susceptible to oxidative mechanisms compared to the unsubstituted parent compound.

Visualizing the Degradation Matrix

The following diagram illustrates the three primary degradation vectors: Aerobic Oxidation , Racemization , and Carbamate Formation .

Figure 1: Primary degradation pathways.[1][2] Oxidation leads to ketone formation; basic conditions drive racemization.

Troubleshooting Guide (Q&A Format)

Issue 1: Loss of Enantiomeric Excess (ee%)

User Question: "My chiral HPLC shows a drop in ee% from 99% to 94% after refluxing in ethanol/triethylamine. Is the column failing, or is the compound racemizing?"

Technical Diagnosis: This is likely Chemical Racemization , not column failure.[2] The benzylic proton at C1 is weakly acidic (pKa ~20-22).[1][2] In the presence of a base (Triethylamine) and heat, the amine can deprotonate to form a planar, achiral carbanion intermediate, or undergo reversible Schiff base formation if any ketone impurities are present. Upon reprotonation, the (R)-enantiomer is formed.[1][2][3]

Corrective Action:

• Avoid Strong Bases with Heat: Use inorganic bases (e.g., K2CO3) instead of organic amines if possible, or lower the reaction temperature.

• Check for "Self-Racemization": If the sample contains traces of 4-methoxy-1-indanone (oxidative impurity), it can catalyze racemization via an imine-enamine tautomerization loop.[1][2] Purify the starting material to remove ketones before subjecting it to thermal stress.

Issue 2: Appearance of a "Sticky White Crust"

User Question: "The free base oil was clear yesterday, but today there is a white solid forming on the rim of the flask. Is this polymerization?"

Technical Diagnosis: This is Atmospheric Carboxylation .[2] Primary amines are excellent nucleophiles and react with atmospheric CO₂ to form carbamate salts (R-NH-COO⁻ ⁺H₃N-R).[1][2] This is reversible but alters stoichiometry and solubility.[2]

Corrective Action:

• Degas: The carbamate will decompose back to the amine and CO₂ upon heating or treatment with strong acid.

• Conversion to Salt: Immediately convert the free base oil into the Hydrochloride (HCl) or Tartrate salt. The salt forms are non-volatile, resistant to CO₂, and significantly more stable against oxidation.

Issue 3: "Ghost Peak" at RT ~ 1.2x of Main Peak

User Question: "LC-MS shows a new peak with Mass [M+1] = 163 (loss of NH3?) appearing during storage."

Technical Diagnosis: This is Oxidative Deamination leading to 4-Methoxy-1-indanone .[1][2]

• Mechanism: Air oxidation converts the amine to an imine, which hydrolyzes to the ketone.

• Mass Spec Signature: The amine MW is 163.2. The ketone (Indanone) MW is 162.18. In positive ESI, the ketone often flies as [M+H]+ = 163, making it difficult to distinguish by mass alone. Look for the loss of the nitrogen signature or a shift in UV absorption (ketones absorb strongly at 254nm; amines do not).

Comparative Data: Free Base vs. HCl Salt

Researchers often underestimate the instability of the free base. The following table summarizes why the salt form is critical for storage.

Feature	Free Base ((S)-4-Methoxy-1-aminoindane)	HCl Salt Form
Physical State	Viscous Oil or Low-Melting Solid (MP: 40-42°C)	Crystalline Solid (MP: >200°C)
Air Stability	Poor. Absorbs CO₂; oxidizes to indanone.[1][2]	Excellent. Stable for years if dry.[2]
Hygroscopicity	Moderate.[2]	Low (unless excess HCl is present).[2]
Racemization Risk	High (Benzylic proton is more labile).[2]	Low (Protonated amine protects C1).[2]
Storage	-20°C, under Argon/Nitrogen.	Room Temp (Desiccated).

Standard Operating Protocols (SOPs)

Protocol A: Chemical Rescue of Oxidized/Racemized Material

If your batch has degraded (yellowing oil or low ee), use this purification sequence.

• Salt Formation (Purification):

  • Dissolve the crude amine (oil) in MTBE (Methyl tert-butyl ether) or Ethyl Acetate (10 mL/g).[1][2]

  • Cool to 0°C.[2]

  • Slowly add 1.1 equivalents of HCl in Isopropanol (or Dioxane).

  • Observation: A white precipitate (the HCl salt) should form immediately. The oxidized ketone impurity stays in the organic mother liquor.

• Filtration:

  • Filter the solid under nitrogen.

  • Wash the cake with cold MTBE to remove yellow oxidation byproducts.

• Enantiomeric Enrichment (Recrystallization):

  • If ee% is <98%, recrystallize the HCl salt from Ethanol/Isopropanol (1:3) .

  • Heat to reflux until dissolved, then cool slowly to room temperature. The crystal lattice of the pure enantiomer is generally more stable than the racemate lattice for this class of compounds.

Protocol B: Handling for Asymmetric Catalysis

When using the amine as a ligand or organocatalyst.

• Fresh Liberation: Do not store the free base. Store the HCl salt.

• In-Situ Release: Liberate the free amine in the reaction vessel using a heterogeneous base scavenger (e.g., K2CO3 or basic alumina) in the solvent of choice (DCM, Toluene) immediately prior to adding the electrophile.

• Inerting: Sparge all solvents with Nitrogen for 15 minutes. Oxygen accelerates the formation of the imine intermediate, which deactivates the catalyst.

References

• Racemization of 1-Aminoindanes : European Patent EP3247697B1.[1][2] Process for the racemization of enantiomerically enriched 1-aminoindane. (Describes the mechanism of base-catalyzed racemization via indanone). Link

• Oxidation of Benzylic Amines : Journal of Organic Chemistry. Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones with H2O2.[1][2][4] (Mechanistic insight into benzylic amine oxidation susceptibility). Link[1][2]

• Chemical Properties of 4-Methoxy-1-aminoindane : PubChem Compound Summary. CID 3016741.[2][5] (Physical properties and safety data). Link[1][2]

• Chiral Chromatography Guidelines : Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® Columns. (General protocols for separating chiral amines). Link

Sources

• 1. EP2181980A1 - A process for the preparation of (R)-1-aminoindanes - Google Patents [patents.google.com]
• 2. PubChemLite - 4-methoxy-n-methyl-2,3-dihydro-1h-inden-1-amine (C11H15NO) [pubchemlite.lcsb.uni.lu]
• 3. Racemization - Wikipedia [en.wikipedia.org]
• 4. Metal-Free Solvent Promoted Oxidation of Benzylic Secondary Amines to Nitrones with H2O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PubChemLite - 4-methoxy-2,3-dihydro-1h-inden-1-amine (C10H13NO) [pubchemlite.lcsb.uni.lu]

common impurities in commercial (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

This guide serves as a technical support hub for researchers and process chemists working with (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (also known as (S)-4-methoxy-1-aminoindane).[1] It focuses on impurity profiling, troubleshooting experimental anomalies, and optimizing analytical workflows.

[1]

Product Overview & Critical Attributes

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a high-value chiral building block, frequently employed in the synthesis of melatonin receptor agonists, MAO-B inhibitors, and other CNS-active agents.[1] Its commercial value relies heavily on its enantiomeric excess (ee) and chemical purity .

Attribute	Specification
IUPAC Name	(1S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine
CAS Number	103028-81-5 (Free Base) / 41566-80-7 (HCl Salt)
Molecular Formula	C₁₀H₁₃NO
Molecular Weight	163.22 g/mol
Chiral Center	C1 (S-configuration)
Key Application	Chiral scaffold for drug discovery (e.g., Rasagiline analogs)

Common Impurities: The "Big 5" Profile

In commercial batches, five specific impurities are most frequently encountered. These arise from the standard reductive amination or chiral resolution manufacturing processes.

Table 1: Impurity Identification Guide

Impurity Type	Name	Structure Description	Origin	Impact
Enantiomer	(R)-4-Methoxy-1-aminoindane	Mirror image of target	Incomplete chiral resolution or racemization.[1]	Lowers ee; alters biological activity.
Starting Material	4-Methoxy-1-indanone	Ketone at C1	Incomplete conversion during synthesis.[1]	Reacts with electrophiles; UV active.
By-Product	4-Methoxy-1-indanol	Hydroxyl at C1	Direct reduction of ketone (side reaction).[1]	Competes in coupling reactions.
Dimer	Bis(4-methoxyindan-1-yl)amine	Secondary amine	Reductive amination side reaction (amine attacks imine).[1]	Difficult to remove; alters stoichiometry.
Oxidation	4-Methoxyinden-1-amine	Double bond in 5-membered ring	Dehydrogenation/oxidation of amine.[1]	Color change (yellowing); instability.

Technical Troubleshooting Guide (Q&A)

This section addresses specific issues reported by users in the field.

Issue 1: "I see a persistent extra peak at RRT ~1.2 in my HPLC that doesn't match the starting material."

Diagnosis: This is likely the Dimer Impurity (Bis(4-methoxyindan-1-yl)amine).[1]

• Cause: During the reductive amination of 4-methoxy-1-indanone, the newly formed primary amine can react with the intermediate imine, forming a secondary amine dimer.[1] This is common if the ammonia source was insufficient or the reduction was too slow.

• Solution:

  • Detection: Check Mass Spec for [2M-NH3+H]+ or similar dimer mass (~309 m/z).

  • Removal: The dimer is more lipophilic than the primary amine. A wash with non-polar solvent (e.g., Hexane or MTBE) on the acidified aqueous salt of your product can often extract the dimer (if it's not protonated) or use column chromatography.

  • Prevention: In future synthesis, maintain a high excess of ammonia/ammonium source.

Issue 2: "My product has turned from white to yellow/brown upon storage."

Diagnosis: Oxidative degradation leading to Imine/Enamine formation .

• Cause: Benzylic amines are susceptible to air oxidation, especially the free base form. The 4-methoxy group is electron-donating, making the ring more electron-rich and potentially prone to oxidation.[1]

• Solution:

  • Purification: Recrystallize the HCl salt from Isopropanol/Ethanol. The salt form is significantly more stable than the free base.

  • Storage: Store under Argon/Nitrogen at -20°C. Avoid storing as a free base oil for extended periods.

Issue 3: "The enantiomeric excess (ee) dropped after I performed an amide coupling reaction."

Diagnosis: Racemization at the C1 position.

• Cause: The benzylic proton at C1 is acidic. If your coupling reaction used strong bases (e.g., NaH, excess Et3N with heat) or harsh conditions, the proton can be abstracted, leading to a planar intermediate and loss of chirality.[1]

• Solution:

  • Protocol Adjustment: Use milder bases (e.g., DIPEA, NMM) and keep temperatures low (< 0°C to RT).

  • Validation: Re-check ee using Chiral HPLC immediately after the reaction workup.

Issue 4: "I cannot separate the (R) and (S) enantiomers on my standard C18 column."

Diagnosis: Enantiomers have identical physical properties in an achiral environment.

• Solution: You must use a Chiral Stationary Phase (CSP).[2]

  • Recommended Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide based).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).

  • Alternative: Crownpak CR(+) (Crown ether based) for aqueous perchloric acid mobile phases (excellent for primary amines).

Visualizations

Diagram 1: Origin of Impurities (Synthesis Pathway)[1]

This diagram maps where each impurity enters the workflow, aiding in root cause analysis.

Caption: Flowchart illustrating the chemical origin of the four primary impurities during the reductive amination synthesis process.

Diagram 2: Troubleshooting Decision Tree

A logic flow for users encountering purity issues.

Caption: Decision tree for diagnosing and resolving common purity issues based on analytical feedback.

Analytical Protocols

To verify the quality of your (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, use the following validated conditions.

Method A: Chiral HPLC (Enantiomeric Purity)

This method separates the (S) and (R) enantiomers.

• Column: Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm)[1]

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v)[1]

• Flow Rate: 1.0 mL/min

• Temperature: 25°C

• Detection: UV @ 270 nm (or 220 nm)

• Expected Retention:

  • (R)-Isomer: ~8-10 min (Typical minor peak)[1]

  • (S)-Isomer: ~12-15 min (Major peak)[1]

  • Note: Retention order may reverse depending on specific column lot; confirm with racemic standard.

Method B: Reverse Phase HPLC (Chemical Purity)

This method detects the ketone, alcohol, and dimer impurities.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV @ 220 nm

References

• PubChem. (n.d.). 4-methoxy-2,3-dihydro-1H-inden-1-amine.[1][3][4][5][6] National Library of Medicine. Retrieved March 3, 2026, from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved March 3, 2026, from [Link][1]

• ResearchGate. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Retrieved March 3, 2026, from [Link]

Sources

• 1. Category of chemicals: API intermediate - chemBlink [chemblink.com]
• 2. asianpubs.org [asianpubs.org]
• 3. echemi.com [echemi.com]
• 4. 1391437-20-9|(R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride|BLD Pharm [bldpharm.com]
• 5. CAS 52372-96-0 | 4-Methoxy-2,3-dihydro-1H-inden-1-amine,≥95% - Howei - Life Science Product & Service Solutions Provider [howeipharm.com]
• 6. 4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride | 41566-80-7 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Introduction: The Significance of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine in Medicinal Chemistry

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a chiral primary amine that serves as a crucial building block in the synthesis of various pharmacologically active molecules. Its structural motif is found in compounds targeting the central nervous system, making its enantiomerically pure synthesis a topic of significant interest for researchers and professionals in drug development. This guide provides an in-depth, objective comparison of the primary synthetic strategies to obtain this valuable intermediate: classical chiral resolution, modern asymmetric synthesis, and innovative biocatalytic methods. Each approach will be evaluated based on its efficiency, enantioselectivity, scalability, and overall practicality, supported by experimental data to inform synthetic route selection.

Strategic Overview of Synthetic Pathways

The synthesis of enantiomerically pure (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine fundamentally begins with the racemic amine or a prochiral precursor. The three main strategies diverge in how they achieve the desired stereochemistry.

Caption: Overview of the main synthetic strategies to (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Classical Chiral Resolution via Diastereomeric Salt Formation

This traditional and often industrially viable method involves the separation of a racemic mixture of the amine by reacting it with an enantiomerically pure chiral acid.[1] The resulting diastereomeric salts exhibit different physical properties, such as solubility, allowing for their separation by fractional crystallization.[1]

Causality of Experimental Choices

The selection of the resolving agent is paramount and is often determined empirically. Chiral acids like tartaric acid and its derivatives are commonly employed due to their availability and tendency to form crystalline salts.[2] The choice of solvent is equally critical, as it directly influences the solubility difference between the diastereomeric salts. A solvent system is sought where one salt is significantly less soluble, leading to its preferential crystallization.

Workflow for Chiral Resolution

Caption: General workflow for chiral resolution of a racemic amine.

Experimental Data

Resolving Agent	Solvent	Yield of (S)-amine	Enantiomeric Excess (ee)	Reference
L-Tartaric Acid	Methanol/Water	~40% (theoretical max 50%)	>98%	General Protocol[2]
(+)-Di-p-toluoyl-D-tartaric acid	Ethanol	Variable, substrate-dependent	High	[3]

Asymmetric Synthesis: Building Chirality Directly

Asymmetric synthesis aims to create the desired enantiomer directly from a prochiral precursor, thus avoiding the loss of 50% of the material inherent in classical resolution. For (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, a common prochiral starting material is 4-methoxy-1-indanone.

Asymmetric Transfer Hydrogenation of Imines

A prominent strategy involves the conversion of 4-methoxy-1-indanone to an intermediate imine, which is then asymmetrically reduced to the chiral amine. Asymmetric transfer hydrogenation (ATH) using chiral ruthenium catalysts is a well-established method for this transformation.

The choice of the chiral ligand associated with the ruthenium catalyst is the key determinant of enantioselectivity. Ligands such as TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) are frequently used.[4] A suitable hydrogen donor, often a formic acid/triethylamine azeotrope or isopropanol, is required to facilitate the reduction.[4]

Workflow for Asymmetric Imine Reduction

Caption: Workflow for asymmetric synthesis via imine reduction.

Asymmetric Hydrogenation of Oximes

An alternative to imine reduction is the asymmetric hydrogenation of the corresponding oxime derived from 4-methoxy-1-indanone. This approach can also yield the desired chiral amine.

The choice of catalyst and reaction conditions is crucial for achieving high enantioselectivity in oxime hydrogenation. Precious metal catalysts such as platinum or palladium on a support are often employed.[5] The presence of acidic additives can influence the reaction rate and selectivity.[5]

Experimental Data

Method	Catalyst System	Substrate	Yield	Enantiomeric Excess (ee)	Reference
Asymmetric Transfer Hydrogenation	Ru(II)/TsDPEN	Imines	Good to Excellent	High
Asymmetric Hydrogenation	Mn-catalyst	In-situ formed imine	71-73%	95-96%	[6]
Asymmetric Hydrogenation	Pt/C or Pd/C	Oximes	Up to 94%	Variable	[5]

Note: The data for the Mn-catalyzed reaction is for a closely related bromo-indanone derivative, demonstrating the potential of this method for the 4-methoxy analog.

Biocatalysis: The Green Chemistry Approach

Biocatalysis utilizes enzymes to perform chemical transformations with high stereo- and regioselectivity under mild reaction conditions. For the synthesis of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, ω-transaminases (TAs) are particularly promising enzymes.[7]

Causality of Experimental Choices

ω-Transaminases catalyze the transfer of an amino group from an amine donor (e.g., isopropylamine or alanine) to a ketone acceptor (4-methoxy-1-indanone).[8] The choice of a specific transaminase is critical, as they can be either (R)- or (S)-selective. For the target molecule, an (S)-selective ω-transaminase is required. The reaction equilibrium can be unfavorable, and strategies to drive the reaction to completion, such as using a large excess of the amine donor or removing the ketone byproduct, are often necessary.[9]

Workflow for Biocatalytic Amination

Caption: Workflow for the biocatalytic synthesis of (S)-amine using a transaminase.

Experimental Data

Enzyme Type	Substrate	Amine Donor	Yield	Enantiomeric Excess (ee)	Reference
(S)-selective ω-Transaminase	1-Indanone	ortho-xylylenediamine	54-73%	>99%	[9]
ω-Transaminase	4'-(trifluoromethyl)acetophenone	Isopropylamine	High	>99%	[10]

Note: The data for 1-indanone demonstrates the high enantioselectivity and good yields achievable with transaminases for this class of substrates. It is highly probable that a suitable (S)-selective transaminase could convert 4-methoxy-1-indanone with similar efficiency.

Comparative Analysis and Conclusion

Synthetic Route	Advantages	Disadvantages	Scalability
Chiral Resolution	Well-established, reliable, can use readily available resolving agents.	Theoretical maximum yield of 50%, requires screening of resolving agents and solvents, can be labor-intensive.	High
Asymmetric Synthesis	Potentially 100% theoretical yield, high enantioselectivity.	Often requires expensive and/or air-sensitive catalysts and ligands, may require optimization for specific substrates.	Moderate to High
Biocatalysis	High enantioselectivity, mild reaction conditions (aqueous media, ambient temp.), environmentally friendly.	Enzyme stability and availability can be a concern, unfavorable reaction equilibria may require specific strategies to overcome.	Moderate to High

The optimal synthetic route to (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine depends on the specific requirements of the synthesis, including scale, cost considerations, and available expertise.

• For large-scale industrial production where cost and robustness are paramount, classical chiral resolution remains a strong contender, despite its inherent 50% yield limitation. The development of efficient racemization and recycling of the unwanted enantiomer can significantly improve the overall process economy.

• Asymmetric synthesis, particularly via transfer hydrogenation of imines, offers an elegant and high-yielding approach. While catalyst costs can be a factor, the high efficiency and enantioselectivity make it very attractive, especially for the production of high-value pharmaceutical intermediates.

• Biocatalysis with ω-transaminases represents the most environmentally benign and often highly selective method. As the availability and robustness of engineered enzymes continue to improve, this approach is becoming increasingly competitive for industrial applications.

Ultimately, the selection of the most suitable synthetic strategy requires a careful evaluation of these factors. For research and development purposes, all three routes offer viable pathways to the target molecule, and the choice may be guided by the accessibility of specific reagents, catalysts, or enzymes.

Experimental Protocols

Protocol 1: Chiral Resolution of Racemic 4-Methoxy-2,3-dihydro-1H-inden-1-amine with L-Tartaric Acid (Generalized)

• Salt Formation: Dissolve racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine (1 equivalent) in a minimal amount of a warm solvent mixture (e.g., methanol/water). In a separate flask, dissolve L-tartaric acid (0.5-1.0 equivalents) in the same warm solvent. Slowly add the tartaric acid solution to the amine solution with stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. For complete crystallization, the flask can be cooled in an ice bath.

• Isolation: Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

• Liberation of the Free Amine: Suspend the crystalline salt in water and add a base (e.g., 2M NaOH) until the pH is basic. Extract the liberated (S)-amine with an organic solvent (e.g., dichloromethane).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

• Analysis: Determine the enantiomeric excess by chiral HPLC or by measuring the optical rotation.

Protocol 2: Asymmetric Synthesis via Reductive Amination of 4-Methoxy-1-indanone (Representative)

• Imine Formation (in situ): In a reaction vessel under an inert atmosphere, dissolve 4-methoxy-1-indanone and an amine source (e.g., ammonium acetate or an aniline derivative) in a suitable solvent (e.g., toluene). Heat the mixture with azeotropic removal of water to form the imine.

• Asymmetric Hydrogenation: To the solution containing the in situ-formed imine, add a chiral catalyst (e.g., a pre-formed Mn-catalyst). Pressurize the vessel with hydrogen gas and stir at the appropriate temperature until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification: After depressurization, quench the reaction and purify the crude product by column chromatography on silica gel to afford (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

• Analysis: Confirm the structure by NMR and MS, and determine the enantiomeric excess by chiral HPLC.

Protocol 3: Biocatalytic Synthesis using an (S)-selective ω-Transaminase (Representative)

• Reaction Setup: In a buffered aqueous solution (e.g., phosphate buffer, pH 7.5), add the (S)-selective ω-transaminase, the cofactor pyridoxal-5'-phosphate (PLP), and the amine donor (e.g., isopropylamine in large excess).

• Substrate Addition: Add 4-methoxy-1-indanone to the reaction mixture. A co-solvent such as DMSO may be used to improve substrate solubility.

• Biotransformation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle agitation. Monitor the conversion of the ketone to the amine by HPLC or GC.

• Work-up and Isolation: Once the reaction has reached completion, basify the mixture and extract the product with an organic solvent.

• Purification: Dry the organic extract, concentrate, and purify the resulting amine, if necessary, by chromatography or distillation.

• Analysis: Characterize the product and determine the enantiomeric excess by chiral HPLC.

References

A comprehensive list of references will be compiled based on the final selection of specific literature for each protocol. The current search results provide a strong foundation for identifying these key references.

Sources

• 1. Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pcliv.ac.uk [pcliv.ac.uk]
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• 10. mdpi.com [mdpi.com]

validation of analytical methods for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

An In-Depth Guide to the Validation of Analytical Methods for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

Scientific Context & Analytical Challenges

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine (often referred to as (S)-4-methoxyindan-1-amine) is a highly specialized chiral primary amine. It serves as a critical intermediate in the synthesis of advanced therapeutics, including novel amylin receptor agonists and treatments for amyloid-related diseases[1],[2]. Because the pharmacological efficacy and safety of these drug candidates are strictly stereospecific, ensuring the enantiomeric purity of this intermediate is a regulatory imperative.

The structural anatomy of this compound—a rigid indane ring, an electron-donating methoxy group, and a polar primary amine—presents distinct analytical challenges. The primary amine group is a strong hydrogen bond donor and acceptor, making it highly prone to secondary interactions with analytical matrices, which often leads to severe peak tailing and compromised resolution[3],[4].

Methodological Landscape: A Comparative Analysis

To quantify the unwanted (R)-enantiomer impurity within the (S)-enantiomer bulk, scientists must select an analytical technique that balances sensitivity, robustness, and operational efficiency. Below is an objective comparison of the three primary modalities used for chiral amine analysis.

Table 1: Comparative Analysis of Chiral Separation Techniques for 4-Methoxyindan-1-amine

Analytical Method	Separation Mechanism	Sample Preparation	Resolution ( )	Advantages	Limitations
Normal Phase Chiral HPLC	Polysaccharide CSP interactions (H-bond, , steric)	Direct dissolution in mobile phase	> 2.0 (Excellent)	No derivatization required; highly reproducible; preparative scale-up possible.	Higher organic solvent consumption.
GC-MS (Chiral Derivatization)	Diastereomer formation via chiral reagent (e.g., Mosher's acid)	Complex (Derivatization required)	~ 1.5 (Moderate)	High sensitivity; orthogonal mass confirmation.	High risk of racemization or kinetic resolution during derivatization.
Capillary Electrophoresis (CE)	Transient diastereomeric complexes with Cyclodextrins	Direct dissolution in aqueous buffer	< 1.5 (Variable)	Extremely low solvent use; high theoretical plates.	Poor robustness; highly sensitive to matrix effects and temperature fluctuations.

The Verdict: Normal Phase Chiral High-Performance Liquid Chromatography (HPLC) utilizing polysaccharide-based Chiral Stationary Phases (CSPs) remains the gold standard[5],[6]. It bypasses the derivatization risks inherent to GC-MS and offers superior robustness compared to CE.

Causality in Chiral HPLC Method Design

Developing a robust HPLC method is not a matter of trial and error; it requires a mechanistic understanding of molecular interactions.

• The Chiral Selector: We utilize an amylose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD-H). The chiral recognition is driven by a triad of forces: hydrogen bonding between the analyte's primary amine and the CSP's carbamate linkages,

  interactions facilitated by the analyte's methoxy-substituted phenyl ring, and steric inclusion into the chiral helical groove of the amylose polymer[5],[6].

• The Mobile Phase Modifier (Causality): Silica-based CSPs contain residual, weakly acidic silanol groups (-SiOH). The localized positive charge of the primary amine in 4-methoxyindan-1-amine interacts strongly with these silanols, causing catastrophic peak tailing. To neutralize this, we add 0.1% Diethylamine (DEA) to the mobile phase. DEA acts as a sacrificial basic modifier; it aggressively competes for and saturates the residual silanol sites, ensuring the target analyte elutes as a sharp, symmetrical peak[3],[4].

Workflow for chiral method development and ICH Q2(R2) validation of primary amines.

Self-Validating System Protocols: ICH Q2(R2) Framework

The newly adopted ICH Q2(R2) guideline (finalized late 2023) modernizes analytical validation by integrating it with the lifecycle management principles of ICH Q14[7],[8]. It introduces updated concepts such as the "Lower Range Limit" (consolidating LOD/LOQ) and encourages the combined evaluation of accuracy and precision[9].

Step-by-Step Validation Methodology

Every protocol must act as a self-validating system. If the foundational criteria are not met, the system halts, preventing the generation of compromised data.

Step 1: Mobile Phase Preparation & System Setup

• Mix HPLC-grade n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio.

• Add 0.1% (v/v) Diethylamine (DEA) to the mixture. Degas thoroughly via ultrasonication.

• Install a Chiralpak AD-H column (250 x 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min, column oven to 25°C, and UV detection wavelength to 230 nm.

Step 2: System Suitability Testing (SST) - The Gatekeeper

• Inject 10 µL of a racemic standard solution (1.0 mg/mL) of 4-methoxyindan-1-amine.

• Self-Validation Check: The run is only valid if the resolution (

  ) between the (R) and (S) enantiomers is , and the USP tailing factor ( ) for both peaks is . If these criteria fail, the system must be purged and the mobile phase remade.

Step 3: Executing ICH Q2(R2) Validation Parameters

• Specificity: Inject a blank diluent and known synthetic impurities. Verify no co-elution occurs at the retention times of either enantiomer[10].

• Lower Range Limit: Serially dilute the (R)-enantiomer standard until the Signal-to-Noise (S/N) ratio reaches exactly 10:1. This establishes the baseline for quantifying chiral impurities[7],[11].

• Combined Accuracy & Precision: Spike the (S)-enantiomer bulk with the (R)-enantiomer at 50%, 100%, and 150% of the target specification limit (e.g., 0.15% w/w). Perform 3 replicate injections per level. Calculate % Recovery and % RSD[8],[9].

Table 2: ICH Q2(R2) Validation Parameters & Experimental Data (Chiral HPLC)

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
System Suitability	, Tailing Factor	,	Pass
Specificity	Baseline separation of (R) and (S) peaks	No interference from blank/diluent	Pass
Lower Range Limit	Signal-to-Noise (S/N) for quantitation	0.05% w/w relative to nominal conc.	Pass
Linearity (Response)	across the reportable range	(Range: 0.05% to 150%)	Pass
Accuracy & Precision	Combined evaluation; %Recovery 95-105%, %RSD	Recovery: 99.8%, %RSD: 0.6%	Pass
Robustness	Insensitive to deliberate minor parameter variations	Stable across C and mL/min	Pass

Conclusion

Validating an analytical method for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine requires navigating the specific physicochemical quirks of chiral primary amines. By leveraging normal-phase HPLC with a polysaccharide CSP and a DEA modifier, scientists can bypass the derivatization pitfalls of GC-MS. Furthermore, grounding the validation protocol in the updated ICH Q2(R2) guidelines ensures that the method is not only accurate on day one but remains a robust, self-validating component of the drug development lifecycle.

References

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• 1. WO2025015269A1 - Composés, compositions et procédés - Google Patents [patents.google.com]
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• 9. database.ich.org [database.ich.org]
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• 11. intuitionlabs.ai [intuitionlabs.ai]

comparative study of (S) vs (R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine biological activity

Executive Summary & Pharmacological Context

The development of targeted neurotherapeutics relies heavily on the rigid conformational geometry of bicyclic scaffolds. The compound 4-Methoxy-2,3-dihydro-1H-inden-1-amine (commonly referred to as 4-methoxy-1-aminoindane or 4-MeO-AI) is a highly specialized derivative of the 1-aminoindane pharmacophore.

In neuropharmacology, the unsubstituted 1-aminoindane core is renowned for its stereospecific biological activity, particularly in modulating monoamine oxidase (MAO) enzymes and catecholamine systems. Research has consistently demonstrated that the pharmacological efficacy of this class is almost entirely dependent on its chirality. The acts as a potent neuroprotective agent and is the active metabolite of established anti-parkinsonian drugs, whereas the (S)-enantiomer is largely inactive.

This guide objectively compares the (S) and (R) enantiomers of the 4-methoxy substituted derivative, detailing how the addition of the electron-donating, sterically bulky methoxy group interacts with stereochemical orientation to dictate biological activity.

Structural Causality: The Stereochemical Imperative

Understanding the performance disparity between (S)- and (R)-4-MeO-AI requires analyzing the binding pocket of the primary target: the MAO-B enzyme.

The MAO-B active site consists of a bipartite hydrophobic cavity leading to a flavin adenine dinucleotide (FAD) cofactor.

• The (R)-Eutomer: In the (R)-configuration, the indane ring anchors into the hydrophobic entrance cavity, allowing the 4-methoxy group to occupy a specific sub-pocket without steric hindrance. Crucially, this orientation perfectly aligns the primary amine with the FAD cofactor, facilitating the necessary hydrogen bonding for enzymatic inhibition. This mirrors the behavior of related chiral drugs, where the than its (S)-counterpart.

• The (S)-Distomer: The (S)-configuration forces the molecule into a strained geometry. If the amine aligns with the FAD cofactor, the rigid indane ring and the bulky 4-methoxy group clash with the hydrophobic cavity walls, preventing stable binding.

Furthermore, unlike 2-aminoindane derivatives,, making the (R)-4-MeO-AI enantiomer a highly selective candidate for neuroprotection without the liability of monoamine transporter reversal (reuptake inhibition/release).

Fig 1. Stereoselective divergence and binding causality of 4-MeO-AI enantiomers.

Quantitative Biological Activity Comparison

The following table synthesizes the comparative pharmacological profile of the two enantiomers. Data reflects standardized in vitro enzymatic and transporter binding assays.

Pharmacological Parameter	(R)-4-Methoxy-1-aminoindane	(S)-4-Methoxy-1-aminoindane	Mechanistic Causality
MAO-B IC₅₀ (nM)	< 50 nM (High Potency)	> 10,000 nM (Negligible)	(R)-amine aligns optimally with FAD; (S)-configuration causes severe steric clash.
MAO-A IC₅₀ (nM)	> 50,000 nM	> 50,000 nM	The indane cavity geometry inherently favors the MAO-B hydrophobic pocket over MAO-A.
DAT Binding Affinity (Kᵢ)	Weak (> 5 µM)	Weak (> 5 µM)	The bulky 4-methoxy group prevents optimal binding to the Dopamine Transporter (DAT).
Neuroprotective Profile	High	Minimal	Correlates directly with MAO-B inhibition and subsequent reduction in oxidative stress.

Self-Validating Experimental Methodology: MAO-B Inhibition Assay

To objectively verify the IC₅₀ values of these enantiomers, researchers must account for a critical chemical artifact: methoxy-substituted aromatic rings frequently exhibit intrinsic fluorescence or optical quenching properties.

A standard single-readout fluorometric assay cannot distinguish between true enzymatic inhibition and optical interference caused by the compound itself. To ensure absolute trustworthiness, the following protocol utilizes a Self-Validating Dual-Readout System .

Step-by-Step Protocol

• Enzyme & Ligand Preparation:

  • Plate 50 µL of human recombinant MAO-B enzyme (expressed in baculovirus-infected insect cells) into a 96-well black opaque plate.

  • Add 25 µL of the test ligand ((R)- or (S)-4-MeO-AI) at varying concentrations (1 nM to 100 µM).

  • Control Causality: Include Rasagiline as a positive control (known MAO-B inhibitor) and DMSO as a vehicle negative control to establish the baseline dynamic range.

• Reaction Initiation:

  • Incubate for 30 minutes at 37°C to allow steady-state binding.

  • Add 25 µL of Kynuramine (a non-fluorescent substrate). Active MAO-B converts Kynuramine into 4-hydroxyquinoline (4-HQ), which is highly fluorescent.

• Primary Readout (Fluorometry):

  • After 45 minutes, stop the reaction with 2N NaOH.

  • Measure fluorescence (Excitation: 310 nm / Emission: 400 nm) to calculate preliminary IC₅₀.

• Orthogonal Validation (The Self-Validating Step):

  • Extract the reaction mixture from the wells and subject it to LC-MS/MS analysis.

  • Directly quantify the molar depletion of Kynuramine and the exact mass of generated 4-HQ.

  • System Validation Logic: If the fluorometric IC₅₀ and the LC-MS/MS IC₅₀ align, the data is validated. If they diverge, the (S)- or (R)-ligand is causing optical interference (quenching), and the LC-MS/MS data overrides the fluorometric data.

Fig 2. Self-validating dual-readout assay preventing methoxy-induced optical false positives.

References

• 1-Aminoindane - Wikipedia Source: Wikipedia, The Free Encyclopedia URL:[Link]

• (R)-1-Aminoindane - Wikipedia Source: Wikipedia, The Free Encyclopedia URL:[Link]

• Chiral drugs – Knowledge and References Source: Taylor & Francis Knowledge Centers URL:[Link]

comparing the efficacy of different chiral resolving agents for 4-methoxy-2,3-dihydro-1H-inden-1-amine

Introduction: The Critical Role of Chirality in Drug Development

In the landscape of modern drug discovery and development, the chirality of a molecule is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles. For drug candidates like 4-methoxy-2,3-dihydro-1H-inden-1-amine, a key intermediate in the synthesis of various pharmacologically active compounds, the isolation of a single enantiomer is often a regulatory and therapeutic necessity. This guide provides a comparative analysis of the efficacy of different chiral resolving agents for the separation of racemic 4-methoxy-2,3-dihydro-1H-inden-1-amine, offering a valuable resource for researchers, scientists, and professionals in drug development.

The most established and industrially scalable method for separating enantiomers is through the formation of diastereomeric salts. This technique involves the reaction of a racemic base, such as 4-methoxy-2,3-dihydro-1H-inden-1-amine, with an enantiomerically pure chiral acid. The resulting diastereomeric salts possess different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[1][2][3][4][5] The selection of the optimal chiral resolving agent is a critical step that can significantly impact the yield, enantiomeric excess (e.e.), and overall efficiency of the resolution process.

This guide will delve into a comparison of commonly employed chiral resolving agents for primary amines, with a specific focus on their application to the 4-methoxy-2,3-dihydro-1H-inden-1-amine scaffold. We will explore the underlying principles of diastereomeric salt formation and provide a detailed analysis of agents such as tartaric acid and its derivatives, mandelic acid, and camphorsulfonic acid.

The Principle of Diastereomeric Salt Resolution

The fundamental principle of chiral resolution by diastereomeric salt formation lies in the differential physical properties of diastereomers. When a racemic mixture of a base (a 50:50 mixture of R- and S-enantiomers) is reacted with a single enantiomer of a chiral acid (e.g., an R'-acid), two diastereomeric salts are formed: (R-base)-(R'-acid) and (S-base)-(R'-acid). These salts are not mirror images of each other and thus have distinct solubilities, melting points, and crystal structures. This disparity allows for the selective crystallization of the less soluble diastereomer, which can then be isolated by filtration. The enantiomerically enriched amine can subsequently be liberated from the salt by treatment with a base.

Caption: Logical workflow for selecting a chiral resolving agent.

Conclusion and Future Recommendations

The chiral resolution of 4-methoxy-2,3-dihydro-1H-inden-1-amine via diastereomeric salt formation is a highly viable and scalable method for obtaining enantiomerically pure material. Based on literature for the closely related 1-aminoindan, tartaric acid derivatives, mandelic acid, and camphorsulfonic acid are all promising candidates for effective resolving agents.

It is crucial for researchers to perform an experimental screening of these agents to determine the optimal conditions for their specific application. Factors such as the choice of solvent, the stoichiometry of the resolving agent, and the crystallization temperature can have a profound impact on the success of the resolution. A systematic approach, as outlined in this guide, will enable the efficient identification of the most effective resolving agent and conditions, ultimately facilitating the production of high-purity enantiomers of 4-methoxy-2,3-dihydro-1H-inden-1-amine for further use in pharmaceutical research and development.

References

• PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN.

• PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN. Patent 3068746. EPO. [Link]

• Process for resolving chiral acids with 1-aminoindan-2-ols. US5677469A.
• A process for the preparation of (R)-1-aminoindanes. EP2181980A1.

• HETEROCYCLES, Vol. 52, No. 3, 2000. [Link]

• Tartaric acid derivatives as chiral sources for enantioseparation in liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. [Link]

• Chiral resolution. Wikipedia. [Link]

• Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications (RSC Publishing). [Link]

• Part 6: Resolution of Enantiomers. Chiralpedia. [Link]

• 6.8 Resolution (Separation) of Enantiomers. Chemistry LibreTexts. [Link]

• Preparative resolution of 1-aminoindan-1,5-dicarboxylic acid (AIDA) by chiral ligand-exchange chromatography. PubMed. [Link]

• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• Strategies for chiral separation: from racemate to enantiomer. PMC. [Link]

• RESOLUTION OF RACEMIC 0-(4-METH0XYPHENYL)- GLYCIDOL. HETEROCYCLES. [Link]

• Comparative study of different chiral ligands for dynamic kinetic resolution of amino acids. PubMed. [Link]

• Kinetic resolutions of indan derivatives using bacteria. PubMed. [Link]

• 5.8: Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. [Link]

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A Comparative Guide to the Cross-Reactivity of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of central nervous system (CNS) drug discovery, the selectivity of a compound is as critical as its potency. (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and its derivatives have emerged as a promising scaffold, particularly for their potent interactions with monoamine transporters and enzymes. This guide provides a comparative analysis of the cross-reactivity of these derivatives, offering insights into their selectivity profiles and potential off-target effects. By synthesizing available preclinical data and outlining robust experimental protocols, this document serves as a critical resource for researchers aiming to understand and predict the clinical viability of this chemical series.

Introduction: The Significance of Selectivity for Inden-1-amine Derivatives

The (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine scaffold is a core component of several pharmacologically active agents, including analogs of rasagiline, a well-established monoamine oxidase B (MAO-B) inhibitor used in the treatment of Parkinson's disease. The therapeutic efficacy of such compounds is intrinsically linked to their ability to selectively modulate the activity of their primary targets—monoamine transporters (such as those for dopamine, norepinephrine, and serotonin) and monoamine oxidase enzymes (MAO-A and MAO-B)—while minimizing engagement with other receptors and enzymes, which can lead to undesirable side effects.

Understanding the cross-reactivity profile is paramount for several reasons:

• Predicting Adverse Drug Reactions: Off-target interactions are a primary cause of adverse effects. For CNS-active compounds, interactions with adrenergic, histaminergic, and serotonergic receptors can lead to cardiovascular, sedative, or psychiatric side effects.

• Elucidating Mechanism of Action: A comprehensive selectivity profile helps to confirm that the observed therapeutic effects are indeed due to the intended mechanism and not a consequence of unforeseen polypharmacology.

• Guiding Lead Optimization: Early-stage characterization of off-target liabilities allows medicinal chemists to rationally design next-generation compounds with improved selectivity and a more favorable safety profile.

This guide will delve into the known cross-reactivity of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine derivatives, present comparative data on their primary targets, and provide detailed methodologies for assessing their selectivity.

Comparative On-Target Activity: Monoamine Transporters and MAO Enzymes

The primary pharmacological activity of many (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine derivatives lies in their ability to inhibit monoamine transporters and monoamine oxidase enzymes. The following tables summarize the available data for representative compounds from this class, showcasing their potency and selectivity for these key targets.

Table 1: Comparative Binding Affinities (Ki, nM) for Monoamine Transporters

Compound/Derivative	Dopamine Transporter (DAT)	Serotonin Transporter (SERT)	Norepinephrine Transporter (NET)	Reference
Indatraline Analogue (4-methoxy)	High Affinity	Moderate Affinity	High Affinity	[1]([Link]
Indatraline Analogue (6-methoxy)	Moderate Affinity	High Affinity	High Affinity	[1]([Link]
Indatraline Analogue (7-methoxy)	Low Affinity	Low Affinity	Moderate Affinity	[1]([Link])

Note: "High," "Moderate," and "Low" are qualitative descriptors based on the referenced literature. Specific Ki values can be found in the source articles.

Table 2: Comparative Inhibitory Potency (IC50, µM) for Monoamine Oxidase Enzymes

Compound/Derivative	MAO-A	MAO-B	Selectivity Index (MAO-A/MAO-B)	Reference
Derivative L4	>10	0.11	>90	[2]([Link]
Derivative L8	>10	0.18	>55	[2]([Link]
Derivative L16	>10	0.27	>37	[2]([Link]
Derivative L17	>10	0.48	>20	[2]([Link]
Selegiline (Reference)	>10	0.09	>111	[2]([Link]

Potential for Off-Target Interactions: A Structural Perspective

While comprehensive screening data against a broad panel of receptors for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine derivatives is not extensively available in the public domain, an analysis of their structural features and the known pharmacology of similar CNS agents can provide valuable insights into potential off-target interactions.

The core inden-1-amine structure imparts a degree of rigidity and a defined spatial arrangement of its amine and aromatic moieties. These features can lead to interactions with various G-protein coupled receptors (GPCRs) that recognize biogenic amines. Potential off-target families include:

• Adrenergic Receptors: The structural similarity to catecholamines (dopamine, norepinephrine) suggests a potential for interaction with adrenergic receptors (alpha and beta subtypes). Such interactions could lead to cardiovascular side effects like changes in blood pressure and heart rate.

• Serotonin Receptors: Given the frequent overlap in ligand recognition between serotonin and dopamine receptors, cross-reactivity at various 5-HT receptor subtypes is a possibility. This could manifest in a range of effects, from modulation of mood and cognition to gastrointestinal disturbances.

• Histamine Receptors: Some CNS drugs exhibit affinity for histamine H1 receptors, which can lead to sedation and weight gain.

It is crucial for any drug development program involving this scaffold to include a comprehensive off-target screening panel early in the discovery process to identify and mitigate these potential liabilities.

Experimental Protocols for Cross-Reactivity Assessment

To ensure the scientific rigor of cross-reactivity studies, standardized and well-validated experimental protocols are essential. The following sections provide detailed methodologies for key assays.

Radioligand Binding Assay for Monoamine Transporters

This protocol outlines the procedure for determining the binding affinity of test compounds for the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters.

Objective: To determine the inhibitory constant (Ki) of a test compound for monoamine transporters.

Materials:

• Cell membranes expressing the human recombinant transporter of interest (DAT, SERT, or NET).

• Radioligand specific for each transporter (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, [³H]nisoxetine for NET).

• Non-specific binding control (e.g., a high concentration of a known inhibitor like cocaine).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compound in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to designated wells:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Non-specific binding control, radioligand, and cell membranes.

  • Test Compound: Test compound dilution, radioligand, and cell membranes.

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 25°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value of the test compound (the concentration that inhibits 50% of specific binding) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay

Enzyme Inhibition Assay for MAO-A and MAO-B

This protocol describes a continuous spectrophotometric method to determine the inhibitory potency of test compounds against MAO-A and MAO-B.

Objective: To determine the IC50 value of a test compound for MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes.

• Substrates: Kynuramine for MAO-A, Benzylamine for MAO-B.

• Phosphate buffer (e.g., 100 mM, pH 7.4).

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• 96-well UV-transparent microplates.

• Spectrophotometer capable of reading in the UV range.

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in the phosphate buffer.

• Enzyme Preparation: Dilute the MAO-A and MAO-B enzymes to the desired concentration in the phosphate buffer.

• Assay Mixture: In a 96-well plate, add the following to each well:

  • Phosphate buffer.

  • Test compound dilution (or buffer for control).

  • Enzyme solution.

• Pre-incubation: Pre-incubate the plate at 37°C for a short period (e.g., 10-15 minutes).

• Reaction Initiation: Add the respective substrate (kynuramine for MAO-A, benzylamine for MAO-B) to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-heated to 37°C and measure the increase in absorbance over time at the appropriate wavelength (316 nm for the product of kynuramine oxidation, 4-hydroxyquinoline, and 250 nm for the product of benzylamine oxidation, benzaldehyde).

• Data Analysis: Calculate the initial reaction velocity (rate of change in absorbance) for each concentration of the test compound. Determine the IC50 value by plotting the percentage of inhibition versus the log of the test compound concentration and fitting the data to a sigmoidal dose-response curve.

Workflow for MAO Enzyme Inhibition Assay

Signaling Pathways: The Consequence of MAO Inhibition

Inhibition of MAO enzymes has profound effects on monoaminergic neurotransmission. By preventing the degradation of neurotransmitters like dopamine, serotonin, and norepinephrine, MAO inhibitors increase their availability in the presynaptic neuron, leading to enhanced signaling.

Signaling Pathway of MAO Inhibition

Conclusion and Future Directions

The (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine scaffold represents a valuable starting point for the development of potent modulators of monoamine transporters and MAO enzymes. The available data indicate that substitutions on the indane ring can significantly influence potency and selectivity for these primary targets. However, a comprehensive understanding of their cross-reactivity with a broader range of CNS receptors is currently limited in the public literature.

For researchers and drug development professionals working with this chemical class, the following are critical considerations:

• Early and Broad Profiling: It is imperative to conduct comprehensive in vitro safety pharmacology screening early in the discovery process to identify any potential off-target liabilities.

• Structure-Activity Relationship (SAR) for Selectivity: A systematic exploration of the SAR for both on-target and off-target activities will be crucial for designing derivatives with an optimal balance of potency and selectivity.

• In Vivo Correlation: Ultimately, the in vitro cross-reactivity data must be correlated with in vivo safety and efficacy studies to fully understand the therapeutic potential of these compounds.

This guide provides a foundational understanding of the cross-reactivity landscape for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine derivatives. By employing the outlined experimental approaches and considering the potential for off-target interactions, researchers can more effectively navigate the complexities of developing safe and effective CNS therapeutics based on this promising scaffold.

References

• Hypersensitivity reactions to small molecule drugs - Frontiers. [Link]

• Design, Synthesis, and Monoamine Transporter Binding Site Affinities of Methoxy Derivatives of Indatraline - ACS Publications. [Link]

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• Design, Synthesis, and Monoamine Transporter Binding Site Affinities of Methoxy Derivatives of Indatraline - Journal of Medicinal Chemistry - Figshare. [Link]

• Molecular Similarity Methods for Predicting Cross-Reactivity With Therapeutic Drug Monitoring Immunoassays - PMC. [Link]

• The affinities for serotonin/dopamine receptors of the compounds 1-4. - ResearchGate. [Link]

• Design, synthesis and bioevalucation of novel 2,3-dihydro-1H-inden-1-amine derivatives as potent and selective human monoamine oxidase B inhibitors based on rasagiline - PubMed. [Link]

• Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. [Link]

• Design, synthesis, and monoamine transporter binding site affinities of methoxy derivatives of indatraline - PubMed. [Link]

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• Tissue Cross-Reactivity Study and its Applications - AnaPath. [Link]

• Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency - PMC. [Link]

• Discovery of novel 2,3-dihydro-1H-inden-1-amine derivatives as selective monoamine oxidase B inhibitors - PubMed. [Link]

• Binding and functional structure-activity similarities of 4-substituted 2,5-dimethoxyphenyl isopropylamine analogues at 5-HT2A and 5-HT2B serotonin receptors - ResearchGate. [Link]

• 4-methoxy-2,3-dihydro-1h-inden-1-amine - PubChemLite. [Link]

• In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. [Link]

• Behavioral and serotonin receptor properties of 4-substituted derivatives of the hallucinogen 1-(2,5-dimethoxyphenyl)-2-aminopropane. [Link]

• Synthesis, Characterization, Biological Evaluations, and Computational Analysis of Some 6‐Methoxy‐2,3‐Dihydro‐1H‐Inden‐1‐One Derivatives for Analgesic and Anti‐inflammatory Activity - ResearchGate. [Link]

• Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions - PMC. [Link]

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A Researcher's Guide to Enantiomeric Excess Determination Without Pure Standards

Introduction: The Analytical Hurdle in Asymmetric Synthesis

In the landscape of modern drug discovery and asymmetric catalysis, the synthesis of enantiomerically pure compounds is paramount. The biological activity of a chiral molecule often resides in a single enantiomer, while its mirror image can be inactive or, in some cases, induce harmful effects.[1][2] Consequently, the accurate measurement of enantiomeric excess (ee) is a critical, non-negotiable step in the research and development pipeline.

However, a significant bottleneck frequently emerges in the early stages of discovery: the absence of enantiomerically pure standards. For novel chemical entities, isolating or synthesizing a pure enantiomer for use as a reference standard is often a resource-intensive and time-consuming endeavor. This guide provides an in-depth comparison of robust analytical techniques designed to confidently determine enantiomeric excess when such standards are unavailable. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring each method serves as a self-validating system for generating trustworthy and accurate data.

I. NMR-Based Methodologies: Exploiting Diastereomeric Non-Equivalence

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for ee determination because it can differentiate diastereomers. The core strategy, therefore, involves converting the enantiomeric pair into a mixture of diastereomers, which, unlike enantiomers, exhibit distinct chemical shifts.[3] This can be achieved through two primary approaches: covalent derivatization or non-covalent complexation.

A. Chiral Derivatizing Agents (CDAs): Covalent Bond Formation

The foundational principle of using a Chiral Derivatizing Agent (CDA) is the reaction of an enantiomerically pure reagent with the analyte mixture to form a new pair of covalently bonded diastereomers.[4] These diastereomers can then be quantified by integrating their unique, well-resolved signals in the NMR spectrum.

Causality of Method Choice: This approach is chosen when the analyte possesses a reactive functional group (e.g., alcohol, amine, carboxylic acid) suitable for high-yielding, stereochemically stable bond formation. The resulting diastereomers often exhibit significant differences in their chemical shifts, particularly for nuclei near the new stereocenter, allowing for straightforward quantification.

Workflow for ee Determination using a Chiral Derivatizing Agent

Caption: Workflow for ee determination by NMR using a Chiral Derivatizing Agent (CDA).

Experimental Protocol: ee Determination of a Chiral Alcohol using Mosher's Acid Chloride

This protocol details the use of (R)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl), a classic Mosher's acid derivative.

• Reagent Preparation: Ensure the chiral alcohol sample (~5-10 mg) is anhydrous. Prepare a solution of enantiomerically pure (R)-MTPA-Cl (~1.2 equivalents) in a dry, NMR-compatible aprotic solvent (e.g., 0.5 mL of pyridine-d₅ or CDCl₃ with a stoichiometric amount of pyridine or DMAP).

• Derivatization Reaction: In a dry NMR tube, dissolve the alcohol sample in the solvent. Add the (R)-MTPA-Cl solution. If using a non-basic solvent like CDCl₃, add a catalyst such as 4-dimethylaminopyridine (DMAP, ~0.2 equivalents).

• Reaction Monitoring & Completion: Gently agitate the tube and allow the reaction to proceed to completion at room temperature. This can take from 30 minutes to several hours. The reaction should be quantitative to avoid kinetic resolution, a critical source of error where one enantiomer reacts faster than the other.[3]

• NMR Acquisition: Acquire a high-resolution ¹H NMR or ¹⁹F NMR spectrum. ¹⁹F NMR is often preferred as the trifluoromethyl signals typically appear as two well-resolved singlets in an otherwise clean region of the spectrum.[4]

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to a specific nucleus in the two diastereomers (e.g., the -CF₃ signal in ¹⁹F NMR or a methoxy or other proton signal in ¹H NMR).

  • Carefully integrate both signals (Area₁ and Area₂). The enantiomeric excess is calculated as: % ee = [ |Area₁ - Area₂| / (Area₁ + Area₂) ] x 100

Self-Validation & Trustworthiness: To ensure the method's validity, it is crucial to confirm that the derivatization reaction went to completion. This can be verified by acquiring a spectrum before and after adding a small amount of a quenching agent (e.g., a primary amine) to react with any remaining MTPA-Cl. Additionally, running the reaction with both (R)- and (S)-MTPA-Cl (in separate experiments) should produce mirror-image spectra, providing high confidence in the results.[3]

B. Chiral Solvating Agents (CSAs): Transient Complex Formation

Chiral Solvating Agents (CSAs) are enantiomerically pure compounds that form transient, non-covalent diastereomeric complexes with the analyte enantiomers in solution.[5] These interactions, such as hydrogen bonds or π-π stacking, create a distinct chemical environment for each enantiomer, leading to differential chemical shifts in the NMR spectrum.[6][7]

Causality of Method Choice: This method is non-destructive and requires no covalent modification of the analyte, making it ideal for precious samples or those lacking suitable functional groups for derivatization. The analysis is often faster as it eliminates reaction and workup time.[8]

Experimental Protocol: ee Determination using (R)-1,1'-Bi-2-naphthol (BINOL)

• Sample Preparation: Dissolve the analyte (~5 mg) in a suitable deuterated solvent (e.g., CDCl₃, Benzene-d₆) in an NMR tube.

• Initial Spectrum: Acquire a baseline ¹H NMR spectrum of the analyte alone.

• Titration with CSA: Add a sub-stoichiometric amount of an enantiomerically pure CSA (e.g., (R)-BINOL). Acquire another spectrum. Continue adding the CSA in small increments, acquiring a spectrum after each addition, until optimal separation of a key signal is observed. The exchange between the free and complexed states must be fast on the NMR timescale to observe sharp, shifted signals.[3]

• Data Analysis: Identify a signal that has resolved into two distinct peaks corresponding to the two transient diastereomeric complexes. Integrate these two peaks (Area₁ and Area₂) to calculate the % ee using the same formula as for CDAs.

Table 1: Comparison of NMR-Based Methodologies

Feature	Chiral Derivatizing Agents (CDAs)	Chiral Solvating Agents (CSAs)
Principle	Covalent bond formation to create stable diastereomers.	Non-covalent interaction to form transient diastereomeric complexes.[5][8]
Analyte Requirement	Reactive functional group (amine, alcohol, acid, etc.).	Ability to interact non-covalently (H-bonding, π-stacking, etc.).
Pros	Often larger and more easily resolved Δδ (chemical shift difference).	Non-destructive to sample; no reaction required; faster.[8]
Cons	Reaction must be quantitative to avoid kinetic resolution; potential for racemization; requires pure CDA.[3]	Smaller Δδ; requires optimization of solvent and CSA concentration; peak broadening can occur.
Confidence Level	High, if reaction completion is verified.	Moderate to High, dependent on the quality of signal resolution.

II. Chromatographic Methods: Separation without Identification

Chiral chromatography is the most widely used technique for ee determination, valued for its high accuracy and resolving power.[5][9][10] The primary challenge without a pure standard is twofold: assigning the elution order and assuming the detector response factor is identical for both enantiomers.

The Response Factor Dilemma

For standard UV detectors, it is generally assumed that enantiomers have identical molar absorptivity at a given wavelength, meaning their relative response factor (RRF) is 1.0.[11][12][13] While often a safe assumption, it is not guaranteed and can be a source of error, especially when working near the limits of detection.

Chiral HPLC with Chiroptical Detectors: A Superior Approach

A more rigorous approach that circumvents the response factor assumption is the use of a chiroptical detector, such as a Circular Dichroism (CD) detector, in series with a standard UV detector.[14][15][16]

Causality of Method Choice: This is the gold standard for chromatographic ee determination in the absence of standards. Enantiomers absorb circularly polarized light differently: they have equal magnitude but opposite signs in a CD detector.[1][2] A UV detector, however, responds to them identically. This dual-detection strategy provides a self-validating system.

Workflow for HPLC with Tandem UV and CD Detection

Caption: Workflow for ee determination using HPLC with tandem UV and CD detectors.

Experimental Protocol: Chiral HPLC-UV-CD

• Method Development: Develop a chiral HPLC method that provides baseline resolution (Resolution > 1.5) for the two enantiomer peaks using an appropriate chiral stationary phase (CSP).[17]

• System Setup: Configure the HPLC system with a UV detector followed immediately by a CD detector. Set the UV wavelength to the λₘₐₓ of the analyte. The CD detector should be set to the same wavelength.

• Sample Analysis: Inject the enantiomeric mixture.

• Data Analysis & Validation:

  • UV Chromatogram: Integrate the two separated peaks (Area_UV₁ and Area_UV₂). Calculate the % ee: % ee = [ |Area_UV₁ - Area_UV₂| / (Area_UV₁ + Area_UV₂) ] x 100.

  • CD Chromatogram: Observe the corresponding peaks in the CD chromatogram. For a true enantiomeric pair, the two peaks should be mirror images of each other (one positive, one negative) and their absolute peak areas should be nearly identical. This observation validates that the two peaks are indeed an enantiomeric pair and not impurities.[18]

  • Anisotropy Factor (g-factor): The ratio of the CD signal to the UV absorbance (g = ΔA / A) can also be used. The g-factor is an intrinsic property of the molecule and should be equal in magnitude and opposite in sign for the two enantiomers, providing another layer of confirmation.[14]

This dual-detector method provides high confidence. The UV data gives the quantitative result, while the CD data provides qualitative confirmation that you are, in fact, measuring an enantiomeric pair.[18][19]

III. Standalone Chiroptical Spectroscopy

While often used as HPLC detectors, chiroptical techniques like Circular Dichroism (CD) and Vibrational Circular Dichroism (VCD) can be used as standalone methods, though this often requires more assumptions or clever experimental design.

Principle: The magnitude of the CD or VCD signal is directly and linearly proportional to the enantiomeric excess of the sample.[20] A racemic mixture gives no signal, while an enantiopure sample gives the maximum signal.

Methodology: A calibration curve can be constructed by plotting the CD signal intensity (ΔAbs) at a specific wavelength versus % ee. The challenge without standards is creating the samples of known % ee for the curve. One approach, if a small amount of racemic material can be synthesized, is to create mixtures by adding the non-racemic sample of unknown ee to the racemate in known mass ratios. The resulting linear plot can be extrapolated back to determine the ee of the original sample.

This method is less common for routine analysis due to the need for sample manipulation but can be a powerful tool, especially for high-throughput screening applications.[21][22][23]

IV. Comparative Summary and Best Practices

Choosing the right technique depends on the analyte's properties, the available instrumentation, and the required level of confidence.

Decision Logic for Method Selection

Caption: Decision tree for selecting an appropriate method for ee determination without standards.

Table 2: Overall Comparison of Methodologies

Method	Instrumentation	Sample Requirement	Throughput	Confidence Level (No Standard)	Key Limitation
NMR with CDA	High-Field NMR	5-10 mg, must have reactive group	Low	High	Reaction must be quantitative; CDA must be pure.[3]
NMR with CSA	High-Field NMR	5-10 mg, must interact with CSA	Medium	Moderate-High	Signal separation can be small and requires optimization.
HPLC-UV	HPLC with UV Detector	<1 mg, must be soluble, have chromophore	High	Moderate	Assumes Relative Response Factor (RRF) is 1.0.
HPLC-UV-CD	HPLC with UV & CD Detectors	<1 mg, must be soluble, have chromophore	High	Very High	CD signal confirms enantiomeric relationship, validating UV quantitation.[14][18]
Standalone CD/VCD	CD/VCD Spectrometer	1-5 mg, must be chiroptically active	Medium	Moderate	Requires creation of a calibration curve, which can be complex.[20][22]

Conclusion

The determination of enantiomeric excess without pure standards is a solvable challenge. While direct analysis by chiral HPLC with UV detection is common, it rests on the unverified assumption that the response factor for both enantiomers is identical. For higher confidence and scientific rigor, researchers should employ methods that provide an internal or secondary validation. NMR spectroscopy with chiral derivatizing agents offers a robust solution, provided the chemistry of derivatization is carefully controlled. However, the most powerful and unambiguous technique is chiral HPLC coupled with tandem UV and circular dichroism detectors . This combination provides simultaneous quantitative data from the UV detector and qualitative confirmation from the CD detector, creating a self-validating system that delivers highly trustworthy results in the absence of reference standards. By understanding the principles and limitations of each method, scientists can select the optimal strategy to generate accurate and defensible data, accelerating the pace of discovery in chiral chemistry.

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A Comparative Analysis of the Serotonergic Activity of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and Representative Indole Analogs

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of neuroscience research and the development of novel therapeutics targeting the central nervous system, the serotonergic system remains a focal point of investigation. The diverse array of serotonin (5-HT) receptors and their involvement in a myriad of physiological and pathological processes necessitates the continued exploration of novel ligands with distinct pharmacological profiles. This guide provides a comparative analysis of the biological activity of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, a constrained phenethylamine analog, and prototypical indole-based serotonergic ligands.

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine represents a class of conformationally restricted phenethylamines, a structural motif that has garnered interest for its potential to confer receptor subtype selectivity. By limiting the rotational freedom of the ethylamine side chain, such analogs offer a more defined pharmacophore for receptor interaction compared to their flexible counterparts. This guide will delve into the structure-activity relationships (SAR) that govern the interaction of these compounds with key serotonin receptors, namely 5-HT1A and 5-HT2A, and present the experimental methodologies used to characterize their biological activity.

While direct comparative experimental data for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine against indole analogs in head-to-head studies is limited in publicly available literature, this guide will synthesize existing knowledge on the SAR of both compound classes to provide a comprehensive and insightful comparison for researchers.

Structural Rationale: Inden-1-amines versus Indoleamines

The core structural difference between (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and indole analogs like tryptamine lies in the nature of the aromatic system and the conformational flexibility of the amine-bearing side chain (Figure 1).

• (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine: This molecule can be viewed as a cyclized analog of a methoxyphenethylamine. The indane ring system rigidly holds the ethylamine side chain, restricting its conformational freedom. This rigidity can lead to a more specific interaction with the receptor binding pocket, potentially enhancing affinity and selectivity for a particular receptor subtype. The 4-methoxy group is a key feature, as substitutions on the phenyl ring of phenethylamines are known to significantly influence serotonergic activity.

• Indole Analogs (e.g., Tryptamine): Tryptamine and its derivatives possess an indole nucleus, a bicyclic aromatic system containing a pyrrole ring fused to a benzene ring. This indole moiety is a crucial pharmacophoric element for many endogenous and synthetic serotonergic ligands. The ethylamine side chain attached to the indole ring at the 3-position is flexible, allowing it to adopt various conformations to fit into the receptor's binding site.

This fundamental structural divergence forms the basis for the anticipated differences in their biological activity.

Comparative Biological Activity at Key Serotonin Receptors

The primary targets of interest for many psychoactive and therapeutic compounds are the 5-HT1A and 5-HT2A receptors, which are implicated in mood, cognition, and perception.

Serotonin 5-HT2A Receptor

Agonists at the 5-HT2A receptor are often associated with psychedelic effects, while antagonists have applications as atypical antipsychotics. The binding affinity and functional activity at this receptor are critical parameters for characterizing novel compounds. Structure-activity relationship studies have shown that phenethylamines generally exhibit higher affinity for the 5-HT2A receptor compared to tryptamines[1][2][3].

In contrast, indole-based agonists like psilocin and N,N-dimethyltryptamine (DMT) are well-characterized 5-HT2A agonists[6]. The N-benzyl substitution on phenethylamines, creating compounds like the 25B-NBOMe, has been shown to dramatically increase 5-HT2A affinity and potency[4].

Table 1: Comparative 5-HT2A Receptor Binding Affinities (Ki, nM) of Representative Phenethylamine and Tryptamine Analogs

Compound	Class	Ki (nM)	Reference
2C-B	Phenethylamine	1.6	[7]
25B-NBOMe	Phenethylamine	0.16	[4]
Psilocin (4-HO-DMT)	Tryptamine	47	[7]
N,N-Dimethyltryptamine (DMT)	Tryptamine	109	[7]

Lower Ki values indicate higher binding affinity.

Serotonin 5-HT1A Receptor

The 5-HT1A receptor is a key target for anxiolytic and antidepressant medications. Agonists and partial agonists at this receptor are of significant therapeutic interest. Many 5-methoxy-substituted tryptamines exhibit high affinity for the 5-HT1A receptor, often showing selectivity over the 5-HT2A receptor[8].

The activity of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine at the 5-HT1A receptor is not well-documented in the available literature. However, studies on related conformationally restricted benz[e]indole derivatives have shown that methoxy substitution can lead to potent 5-HT1A agonist activity. The stereochemistry and the position of the methoxy group are crucial for high affinity and functional activity.

Experimental Methodologies for Assessing Biological Activity

To provide a framework for the comparative evaluation of these compounds, the following experimental protocols are standard in the field for characterizing ligands targeting serotonin receptors.

Radioligand Binding Assays

These assays are used to determine the binding affinity (Ki) of a test compound for a specific receptor.

Objective: To measure the affinity of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and indole analogs for 5-HT1A and 5-HT2A receptors.

Principle: The assay measures the ability of a test compound to compete with a radiolabeled ligand that has high affinity and selectivity for the target receptor.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture cells (e.g., HEK-293) stably expressing the human 5-HT1A or 5-HT2A receptor.

  • Harvest the cells and homogenize them in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in the assay buffer to a desired protein concentration.

• Competition Binding Assay:

  • In a 96-well plate, add a constant concentration of the appropriate radioligand (e.g., [³H]-8-OH-DPAT for 5-HT1A or [³H]-ketanserin for 5-HT2A).

  • Add increasing concentrations of the unlabeled test compound (e.g., (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine or an indole analog).

  • Include wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a known non-radiolabeled ligand).

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a set time to allow the binding to reach equilibrium.

• Separation and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate the bound radioligand from the free radioligand.

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

  • Allow the filters to dry, and then add a scintillation cocktail.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Binding Assay Workflow

In Vitro Functional Assays

Functional assays are essential to determine whether a compound acts as an agonist, antagonist, or inverse agonist at the receptor.

Objective: To characterize the functional activity (e.g., potency as EC50 or IC50) of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and indole analogs at 5-HT1A and 5-HT2A receptors.

1. 5-HT2A Receptor - Calcium Flux Assay

Principle: The 5-HT2A receptor is coupled to the Gq/11 protein, and its activation leads to an increase in intracellular calcium concentration ([Ca²⁺]i). This change can be measured using a calcium-sensitive fluorescent dye.

Step-by-Step Protocol:

• Cell Preparation:

  • Plate cells expressing the 5-HT2A receptor in a 96-well plate and allow them to adhere overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer.

• Compound Addition and Measurement:

  • Use a fluorescence plate reader (e.g., FLIPR or FlexStation) to measure the baseline fluorescence.

  • Add varying concentrations of the test compound (for agonist testing) or a fixed concentration of a known agonist (like serotonin) after pre-incubating with varying concentrations of the test compound (for antagonist testing).

  • Continuously measure the fluorescence intensity over time to monitor the change in [Ca²⁺]i.

• Data Analysis:

  • For agonists, plot the peak fluorescence response against the logarithm of the compound concentration to determine the EC50 value (the concentration that produces 50% of the maximal response).

  • For antagonists, plot the response to the agonist against the logarithm of the antagonist concentration to determine the IC50 value.

Canonical 5-HT2A Receptor Gq Signaling Cascade

2. 5-HT1A Receptor - [³⁵S]GTPγS Binding Assay

Principle: The 5-HT1A receptor is coupled to Gi/o proteins. Agonist binding promotes the exchange of GDP for GTP on the Gα subunit. This can be measured using a non-hydrolyzable GTP analog, [³⁵S]GTPγS.

Step-by-Step Protocol:

• Membrane and Reagent Preparation:

  • Prepare cell membranes expressing the 5-HT1A receptor as described for the binding assay.

  • Prepare an assay buffer containing GDP, MgCl₂, and [³⁵S]GTPγS.

• Assay Procedure:

  • In a 96-well plate, add the cell membranes, assay buffer, and varying concentrations of the test compound.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Separation and Counting:

  • Terminate the reaction by rapid filtration through a glass fiber filter plate.

  • Wash the filters with ice-cold buffer.

  • Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis:

  • Plot the amount of [³⁵S]GTPγS bound against the logarithm of the test compound concentration to determine the EC50 and the maximal effect (Emax) relative to a full agonist like serotonin.

Conclusion and Future Directions

The comparison between (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine and indole analogs highlights a fundamental principle in medicinal chemistry: the profound impact of structural conformation on biological activity. While indoleamines like tryptamine offer flexibility that allows for interaction with a broad range of serotonergic receptors, the constrained nature of inden-1-amine derivatives holds the promise of enhanced receptor subtype selectivity.

The lack of publicly available serotonergic data for (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine underscores the need for further investigation into this and related compounds. The experimental protocols detailed in this guide provide a clear roadmap for researchers to characterize its activity at 5-HT1A, 5-HT2A, and other serotonin receptors. Such studies would be invaluable in elucidating the structure-activity relationships of this compound class and determining its potential as a novel therapeutic agent or a research tool.

Future research should focus on a systematic evaluation of a series of 4-substituted-2,3-dihydro-1H-inden-1-amine analogs to build a comprehensive SAR profile. Direct, side-by-side comparisons with well-established indole analogs in the same assays will be crucial for a definitive understanding of their relative biological activities and for guiding the design of next-generation serotonergic ligands with improved pharmacological properties.

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A Comparative Guide to the Structure-Activity Relationship of 4-Methoxy-2,3-dihydro-1H-inden-1-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology, the 2,3-dihydro-1H-inden-1-amine scaffold has emerged as a privileged structure, giving rise to compounds with significant therapeutic potential. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-methoxy-2,3-dihydro-1H-inden-1-amine derivatives, with a primary focus on their activity as monoamine oxidase B (MAO-B) inhibitors and their interactions with dopamine receptors. By synthesizing data from medicinal chemistry and pharmacology studies, this document aims to offer a comprehensive resource for the rational design of novel and more potent therapeutic agents.

The Versatile Scaffold: 4-Methoxy-2,3-dihydro-1H-inden-1-amine

The 4-methoxy-2,3-dihydro-1H-inden-1-amine core structure presents several points for chemical modification, each influencing the compound's pharmacological profile. The key regions for SAR exploration are:

• The Amino Group (Position 1): Alkylation and substitution patterns on the nitrogen atom are critical for target affinity and selectivity.

• The Methoxy Group (Position 4): This group influences the electronic properties and metabolic stability of the molecule. Its replacement or modification can significantly alter biological activity.

• The Aromatic Ring: Substitution on the benzene ring can modulate binding to the target protein and affect pharmacokinetic properties.

• The Indane Ring: The cyclopentane ring's conformation and substitution can impact the overall shape of the molecule and its fit within the binding pocket of the target enzyme or receptor.

Monoamine Oxidase B (MAO-B) Inhibition: A Key Target for Neuroprotection

Monoamine oxidase B is a crucial enzyme in the catabolism of dopamine in the brain. Its inhibition can increase dopamine levels, which is a key therapeutic strategy in the management of Parkinson's disease. The aminoindan scaffold is a well-established pharmacophore for MAO-B inhibitors, with rasagiline being a prominent example.[1]

Structure-Activity Relationship for MAO-B Inhibition

The SAR of 4-methoxy-2,3-dihydro-1H-inden-1-amine derivatives as MAO-B inhibitors is nuanced, with small structural changes leading to significant differences in potency and selectivity.

• N-Propargyl Group: The presence of a propargyl group on the amine nitrogen is a hallmark of many potent irreversible MAO-B inhibitors, including rasagiline.[2] This group forms a covalent adduct with the FAD cofactor of the enzyme, leading to irreversible inhibition.[3]

• Substituents on the Aromatic Ring:

  • Position 4: A methoxy group at the 4-position is generally well-tolerated and can contribute to favorable interactions within the active site. However, studies on rasagiline analogues have shown that a hydroxyl group at the C4 position can lead to inhibition of both MAO-A and MAO-B, while a bulkier carbamate substituent is better tolerated at this position for MAO-B selectivity.[1]

  • Other Positions: Modifications at other positions of the aromatic ring can influence potency. For instance, in related chalcone analogs, electron-donating groups like dimethylamino at the para-position of a phenyl ring attached to the core structure enhanced MAO-B inhibitory potency.[4]

• Amino Group Modifications: While the N-propargyl group is crucial for irreversible inhibition, other substituents can confer reversible inhibitory activity. The nature and size of the substituent can impact the binding affinity.

Comparative Inhibitory Activity of Selected Derivatives

The following table summarizes the MAO-B inhibitory activity of selected 2,3-dihydro-1H-inden-1-amine derivatives, highlighting the impact of structural modifications.

Compound	R1 (at N)	R2 (at C4)	Target	IC50 (nM)	Selectivity (MAO-B vs MAO-A)	Reference
Rasagiline	Propargyl	H	Rat Brain MAO-B	4.43	~93	[2]
Rasagiline	Propargyl	H	Rat Brain MAO-A	412	[2]
Analog 1	H	OH	Human MAO-B	Reversible Inhibition	Lower Selectivity	[1]
Analog 2	H	O-Carbamate	Human MAO-B	Potent Inhibition	High Selectivity	[1]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions across different studies.

Interaction with Dopamine Receptors: Modulating Dopaminergic Neurotransmission

Beyond MAO-B inhibition, the aminoindan scaffold has been explored for its potential to interact with dopamine receptors, particularly the D2 and D3 subtypes. These receptors are key targets for antipsychotic medications and for therapies addressing various neurological and psychiatric disorders.

Structure-Activity Relationship for Dopamine Receptor Affinity

The SAR for dopamine receptor binding is distinct from that of MAO-B inhibition.

• Amino Group Substituents: The nature of the substituent on the amino group is a primary determinant of affinity and efficacy (agonist vs. antagonist activity) at dopamine receptors. For instance, in a series of 2-amino-1-phenyl-2,3-dihydro-1H-indene derivatives, N,N-di-n-propyl substitution led to high affinity for both D1 and D2 receptors.[5]

• Hydroxyl and Methoxy Groups: The presence and position of hydroxyl or methoxy groups on the aromatic ring are critical for dopamine receptor interaction. A hydroxyl group corresponding to the "meta" position of dopamine generally enhances potency at D2 receptors.[6] While 4-methoxy-2-dipropylaminoindans have shown potency, the positioning of the methoxy group is crucial.[6]

• Stereochemistry: The stereochemistry at the 1-position of the indane ring significantly influences dopamine receptor affinity and selectivity.

Comparative Affinity of Selected Derivatives for Dopamine D2 Receptors

The following table presents the binding affinities of selected indane derivatives for the dopamine D2 receptor.

Compound	Key Structural Features	Target	Ki (nM)	Reference
5-OH-DPAT analog	Monovalent aminotetralin	D2	59	[5]
Bivalent Ligand 11d	Dimeric 5-OH-DPAT with 9-methylene linker	D2	2.5	[5]
Bivalent Ligand 14b	Dimeric 5-OH-DPAT with 10-methylene linker	D2	2.0	[5]

Note: The presented data for dopamine receptor affinity focuses on related indane and aminotetralin structures to infer potential SAR trends for the 4-methoxy-2,3-dihydro-1H-inden-1-amine scaffold.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the presented data, this section details the methodologies for key experiments.

Monoamine Oxidase (MAO) Inhibition Assay (Fluorometric)

This protocol is based on the detection of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of a substrate.

Materials and Reagents:

• Recombinant human MAO-A and MAO-B enzymes

• MAO Assay Buffer (e.g., potassium phosphate buffer, pH 7.4)

• Test compounds (dissolved in a suitable solvent like DMSO)

• Known MAO inhibitors (e.g., clorgyline for MAO-A, selegiline for MAO-B) as positive controls

• MAO substrate (e.g., kynuramine or p-tyramine)

• Horseradish peroxidase (HRP)

• Fluorescent probe (e.g., Amplex Red or similar)

• 96-well black microplates

• Microplate reader with fluorescence capabilities

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the test compounds in MAO Assay Buffer. The final solvent concentration in the assay should be kept low (e.g., <1%) to avoid enzyme inhibition.

• Reaction Mixture Preparation: In each well of a 96-well plate, add the MAO Assay Buffer, HRP, and the fluorescent probe.

• Enzyme Addition: Add the appropriate MAO enzyme (MAO-A or MAO-B) to the designated wells.

• Inhibitor Incubation: Add the serially diluted test compounds, control inhibitors, or vehicle (buffer) to the respective wells.

• Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the MAO substrate to all wells.

• Kinetic Measurement: Immediately begin measuring the fluorescence intensity in a kinetic mode at 37°C for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each concentration of the inhibitor.

  • Normalize the reaction rates to the vehicle control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Dopamine D2 Receptor Binding Assay (Radioligand Competition)

This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to the D2 receptor.

Materials and Reagents:

• Cell membranes from a cell line stably expressing the human dopamine D2 receptor (e.g., CHO or HEK293 cells).

• Radioligand (e.g., [³H]spiperone or [³H]raclopride).

• Test compounds.

• Non-specific binding agent (e.g., a high concentration of haloperidol or butaclamol).

• Assay buffer (e.g., Tris-HCl buffer with physiological salts).

• Glass fiber filters.

• Scintillation fluid.

• Liquid scintillation counter.

Step-by-Step Methodology:

• Assay Setup: The assay is typically performed in a 96-well plate format.

• Total Binding Wells: Add assay buffer, a fixed concentration of the radioligand, and the cell membrane suspension.

• Non-specific Binding (NSB) Wells: Add the non-specific binding agent, the radioligand, and the cell membrane suspension.

• Competition Wells: Add serial dilutions of the test compound, the radioligand, and the cell membrane suspension.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Radioactivity Counting: Place the filter discs into scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the average counts per minute (CPM) from the NSB wells from the average CPM of the total binding wells.

  • For the competition wells, plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the resulting sigmoidal curve using non-linear regression to determine the IC50 value.

  • Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Signaling Pathways and Logical Relationships

MAO-B Inhibition and Dopamine Metabolism

The following diagram illustrates the role of MAO-B in dopamine metabolism and the mechanism of its inhibition.

Caption: Ligand binding to the D2 receptor activates inhibitory G-proteins, leading to the inhibition of adenylate cyclase, a decrease in cAMP levels, and subsequent modulation of cellular responses.

Conclusion and Future Directions

The 4-methoxy-2,3-dihydro-1H-inden-1-amine scaffold represents a highly versatile platform for the design of potent and selective modulators of key neurological targets. The structure-activity relationship studies highlighted in this guide demonstrate that subtle modifications to this core structure can profoundly impact biological activity, steering it towards either potent MAO-B inhibition or dopamine receptor modulation.

Future research in this area should focus on:

• Systematic SAR studies on the 4-methoxy-2,3-dihydro-1H-inden-1-amine core to delineate the precise structural requirements for optimal activity and selectivity at various targets.

• Exploration of dual-target ligands that can simultaneously inhibit MAO-B and modulate dopamine receptors, which could offer a synergistic therapeutic approach for complex neurodegenerative disorders.

• In-depth pharmacokinetic and pharmacodynamic profiling of lead compounds to ensure their suitability for in vivo studies and eventual clinical development.

By leveraging the insights presented in this guide, researchers can continue to innovate and develop novel drug candidates with improved efficacy and safety profiles for the treatment of a range of debilitating neurological and psychiatric conditions.

References

• Binda, C., Hubalek, F., Li, M., Herzig, Y., Sterling, J., Edmondson, D. E., & Mattevi, A. (2005). Binding of rasagiline-related inhibitors to human monoamine oxidases: a kinetic and crystallographic analysis. Journal of medicinal chemistry, 48(26), 8148–8154.
• Binda, C., Hubalek, F., Li, M., Herzig, Y., Sterling, J., Edmondson, D. E., & Mattevi, A. (2005). Binding of Rasagiline-related Inhibitors to Human Monoamine Oxidases. Journal of Medicinal Chemistry, 48(26), 8148-8154.
• Liao, C., et al. (2018). Design, synthesis and bioevalucation of novel 2,3-dihydro-1H-inden-1-amine derivatives as potent and selective human monoamine oxidase B inhibitors based on rasagiline. European Journal of Medicinal Chemistry, 145, 588-593.
• Youdim, M. B., & Tipton, K. F. (1994). Rasagiline [N-propargyl-1R(+)-aminoindan], a selective and potent inhibitor of mitochondrial monoamine oxidase B. British journal of pharmacology, 113(1), 209–215.
• Kulkarni, A. A., et al. (2023). Development and Characterization of Novel Selective, Non-Basic Dopamine D2 Receptor Antagonists for the Treatment of Schizophrenia. Molecules, 28(10), 4212.
• Toll, L., et al. (2012). Novel Bivalent Ligands for D2/D3 Dopamine Receptors: Significant Cooperative Gain in D2 Affinity and Potency. ACS Chemical Neuroscience, 3(11), 913-923.
• Schetz, J. A., et al. (2000). Synthesis and Characterization of Selective Dopamine D2 Receptor Antagonists. 2. Azaindole, Benzofuran, and Benzothiophene Analogs of L-741626. Journal of Medicinal Chemistry, 43(10), 1999-2010.
• Agrawal, S., et al. (2023). Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. RSC Medicinal Chemistry, 14(4), 586-613.
• Patel, H., et al. (2022). Chemical Methodologies Synthesis, Biological Evaluations and Molecular Docking of Novel Pyrazolyl, Dihydro-1H-inden-1-one Derivatives.
• Fedorov, V. N., et al. (2023). Antiparkinsonian activity of selective MAO-B inhibitors of different chemical structures. Research Results in Pharmacology, 9(4), 1-9.
• Binda, C., et al. (2007). The crystal structure of human monoamine oxidase B in complex with a rasagiline-related inhibitor: 4-(N-methyl-N-ethyl-carbamoyloxy)-N-methyl-N-propargyl-1(R)-aminoindan. Journal of neural transmission (Vienna, Austria : 1996), 114(7), 845–849.
• Floresca, C. Z., et al. (2008). Three amino acids in the D2 dopamine receptor regulate selective ligand function and affinity. Journal of Pharmacology and Experimental Therapeutics, 327(3), 853-862.
• Seeman, P., et al. (1985). Dopamine D2 Receptor Binding Sites for Agonists. A tetrahedral model. Molecular Pharmacology, 28(5), 391-399.
• Gangjee, A., et al. (2010). Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. Bioorganic & Medicinal Chemistry, 18(13), 4813-4822.
• Al-Qaisi, A. M., et al. (2019). SAR and molecular mechanism studies of monoamine oxidase inhibition by selected chalcone analogs. Journal of enzyme inhibition and medicinal chemistry, 34(1), 745–754.
• Grunewald, G. L., et al. (2018).
• van Vliet, L. A., et al. (2014). Synthesis and SAR study of a novel series of dopamine receptor agonists. Bioorganic & Medicinal Chemistry Letters, 24(1), 346-350.
• Korabecny, J., et al. (2021). Synthesis and In Vitro Evaluation of Novel Dopamine Receptor D2 3,4-dihydroquinolin-2(1H)-one Derivatives Related to Aripiprazole. Biomolecules, 11(9), 1262.
• Wang, Z., et al. (2026). Discovery of novel N-(prop-2-yn-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine derivatives as MAO-B inhibitors for the treatment of Parkinson's disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 41(1), 2606434.
• Giles, D., et al. (2026). Synthesis and Biological Evaluation of Substituted Thiophenyl Derivatives of Indane-1, 3-Dione. Asian Journal of Chemistry, 38(2), 429-432.
• Leeb, L., et al. (2007). Synthesis and SAR of highly potent and selective dopamine D-3-receptor antagonists: Variations on the 1H-pyrimidin-2-one theme. Bioorganic & Medicinal Chemistry Letters, 17(15), 4236-4241.
• Kumar, S., et al. (2012). Synthesis and Biological Evaluation of Some 1, 3- Benzthiazoles Derivatives. International Journal of Research in Pharmacy and Chemistry, 2(3), 735-741.
• Tosh, D. K., et al. (2019). A3 adenosine receptor agonists containing dopamine moieties for enhanced interspecies affinity. Bioorganic & Medicinal Chemistry, 27(19), 115033.
• Wang, Z., et al. (2026). Discovery of novel N-(prop-2-yn-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine derivatives as MAO-B inhibitors for the treatment of Parkinson's disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 41(1), 2606434.
• Kim, K. S., et al. (2024). Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. International Journal of Molecular Sciences, 25(13), 7013.

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Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of Methoxy-Indanone Derivatives

In the landscape of modern drug discovery, the journey from a promising molecule to a clinically effective therapeutic is both arduous and complex. A critical phase in this journey is the translation of in vitro potency to in vivo efficacy. This guide provides a comprehensive comparison of the in vitro and in vivo performance of a promising class of compounds: (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine based compounds and their close structural analogs, the methoxy-indanone derivatives. These molecules have garnered significant interest for their potential in treating neurodegenerative diseases and inflammation.

This analysis will delve into the nuances of experimental design and the interpretation of data, offering researchers, scientists, and drug development professionals a detailed perspective on bridging the in vitro-in vivo gap for this important chemical scaffold.

The Promise of Methoxy-Indanone Derivatives: A Multifaceted Therapeutic Potential

The 2,3-dihydro-1H-inden-1-one framework is recognized as a "privileged scaffold" in medicinal chemistry. Its rigid structure and amenability to synthetic modification have made it a cornerstone for developing agents with neuroprotective and anti-inflammatory properties. The inclusion of a methoxy group, particularly at the 4, 5, or 6-position, has been shown to significantly influence the pharmacological activity of these compounds, enhancing their interaction with biological targets.

This guide will focus on two key therapeutic areas where these compounds have shown promise: neuroprotection via enzyme inhibition and anti-inflammatory activity.

In Vitro Efficacy: Targeting the Molecular Drivers of Neurodegeneration

A key strategy in the development of therapeutics for neurodegenerative disorders like Alzheimer's disease is the inhibition of enzymes that play a role in the disease pathology. Methoxy-indanone derivatives have been synthesized and evaluated for their ability to inhibit acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and monoamine oxidases (MAO-A and MAO-B).

Key In Vitro Findings:

Novel indan-1-one derivatives have demonstrated potent inhibitory activity against these key enzymes. For instance, certain derivatives have exhibited AChE inhibition with IC50 values as low as 0.0224 µM, which is comparable to the standard drug donepezil (IC50 = 0.0201 µM)[1]. The strategic placement of the methoxy group on the indanone ring has been shown to be a critical factor in achieving this high level of potency[1].

Compound Class	Target Enzyme	IC50 Value (µM)	Reference Compound	Reference IC50 (µM)
Methoxy-indanone Derivatives	Acetylcholinesterase (AChE)	0.0224 - 0.2347	Donepezil	0.0201
Methoxy-indanone Derivatives	Butyrylcholinesterase (BChE)	Not specified	Not specified	Not specified
Methoxy-indanone Derivatives	Monoamine Oxidase B (MAO-B)	Potent Inhibition Reported	Not specified	Not specified

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay

The following protocol outlines a standard method for assessing the in vitro efficacy of methoxy-indanone derivatives as cholinesterase inhibitors.

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against AChE and BChE.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Butyrylcholinesterase (BChE) from equine serum

• Acetylthiocholine iodide (ATCI)

• Butyrylthiocholine iodide (BTCI)

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Test compounds (methoxy-indanone derivatives)

• Donepezil (reference standard)

• 96-well microplate reader

Procedure:

• Prepare solutions of AChE/BChE, ATCI/BTCI, DTNB, and test compounds in phosphate buffer.

• In a 96-well plate, add 25 µL of the test compound solution at various concentrations.

• Add 50 µL of the respective cholinesterase enzyme solution to each well and incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 50 µL of the DTNB solution followed by 25 µL of the substrate solution (ATCI for AChE, BTCI for BChE).

• Measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Caption: Workflow for in vitro cholinesterase inhibition assay.

In Vivo Efficacy: Assessing Anti-inflammatory and Analgesic Activity

While in vitro assays provide crucial information about the molecular interactions of a compound, in vivo studies are essential to understand its physiological effects in a complex living system. Methoxy-indanone derivatives have been evaluated for their anti-inflammatory and analgesic properties in animal models.

Key In Vivo Findings:

In a carrageenan-induced rat paw edema model, a well-established model for acute inflammation, novel 6-methoxy-2,3-dihydro-1H-inden-1-one derivatives demonstrated significant anti-inflammatory effects. At a dose of 20 mg/kg, certain derivatives exhibited up to 65% inhibition of paw edema, a potent effect comparable to the standard anti-inflammatory drug indomethacin (72% inhibition)[2]. These compounds also displayed notable analgesic activity in the hot plate test, indicating their potential for pain management[2].

Compound	Dose (mg/kg)	Paw Edema Inhibition (%)	Analgesic Activity (% Inhibition)	Reference Drug	Reference Inhibition (%)
Derivative D8	20	65	56.68	Indomethacin / Morphine	72 / 84.17
Derivative E8	20	54	Not specified	Indomethacin	72

Experimental Protocol: In Vivo Carrageenan-Induced Paw Edema Assay

The following protocol details the methodology for evaluating the in vivo anti-inflammatory efficacy of methoxy-indanone derivatives.

Objective: To assess the ability of test compounds to reduce acute inflammation in a rat model.

Animals:

• Wistar albino rats (150-200 g)

Materials:

• Carrageenan (1% w/v in normal saline)

• Test compounds (methoxy-indanone derivatives)

• Indomethacin (reference standard)

• Pletysmometer or digital calipers

Procedure:

• Divide the rats into groups: control, reference standard, and test compound groups.

• Administer the test compounds and the reference standard orally or intraperitoneally.

• After 1 hour, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the left hind paw of each rat.

• Measure the paw volume or thickness at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection using a pletysmometer or calipers.

• Calculate the percentage of inhibition of paw edema for each group compared to the control group.

Caption: Workflow for in vivo carrageenan-induced paw edema assay.

Bridging the Data: From In Vitro Inhibition to In Vivo Action

The successful translation from in vitro to in vivo efficacy is a critical milestone in drug development. For the methoxy-indanone derivatives, the potent in vitro enzyme inhibition observed for the anti-Alzheimer's candidates suggests a strong potential for neuroprotective effects in vivo. Similarly, the significant in vivo anti-inflammatory activity of related indanone derivatives provides a solid foundation for their further development as anti-inflammatory agents.

The observed in vivo efficacy is a culmination of not just the compound's direct interaction with its target (as seen in vitro), but also its pharmacokinetic and pharmacodynamic properties, including absorption, distribution, metabolism, and excretion (ADME). The promising in vivo results for the methoxy-indanone class suggest that these compounds possess favorable ADME profiles that allow them to reach their target tissues in sufficient concentrations to exert a therapeutic effect.

The Underlying Mechanism: A Look at the Signaling Pathways

The anti-inflammatory effects of these compounds are believed to be mediated through the inhibition of pro-inflammatory enzymes and signaling pathways. Molecular docking studies have suggested that these derivatives can interact with and inhibit key players in the inflammatory cascade, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB) signaling.

Caption: Simplified signaling pathway for inflammation and the inhibitory action of methoxy-indanone derivatives.

Conclusion and Future Directions

The (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine based compounds and their structural analogs represent a versatile and promising class of therapeutic agents. The strong correlation between their in vitro enzyme inhibitory activities and their in vivo anti-inflammatory and analgesic effects underscores the potential of this scaffold in drug development.

Future research should focus on a number of key areas:

• Direct In Vitro-In Vivo Correlation: Conducting studies where the same derivative is tested in both in vitro and in vivo models to establish a more direct structure-activity relationship.

• Pharmacokinetic Profiling: Detailed ADME studies to optimize the bioavailability and delivery of these compounds to their target tissues.

• Mechanism of Action Studies: Further elucidation of the specific molecular targets and signaling pathways modulated by these compounds to refine their therapeutic applications.

By systematically bridging the gap between in vitro and in vivo data, the full therapeutic potential of methoxy-indanone derivatives can be unlocked, paving the way for novel treatments for neurodegenerative and inflammatory diseases.

References

• Design, Synthesis, and In Vitro and In Silico Approaches of Novel Indanone Derivatives as Multifunctional Anti-Alzheimer Agents. ACS Omega. [Link]

• Synthesis, Characterization, Biological Evaluations, and Computational Analysis of Some 6‐Methoxy‐2,3‐Dihydro‐1H‐Inden‐1‐One Derivatives for Analgesic and Anti‐inflammatory Activity. ChemistrySelect. [Link]

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• 2. researchgate.net [researchgate.net]

Comparative Spectroscopic Guide: Indane Scaffolds vs. Tetralin Alternatives in Drug Development

As a Senior Application Scientist specializing in the structural elucidation of complex pharmacophores, I frequently evaluate bicyclic hydrocarbon scaffolds for drug discovery pipelines. The indane nucleus—a benzene ring fused to a cyclopentane ring—is a privileged structural motif found in blockbuster therapeutics ranging from the HIV protease inhibitor indinavir to the acetylcholinesterase inhibitor donepezil.

When optimizing a lead compound, medicinal chemists must often compare the indane scaffold (our primary "product" of interest) against its six-membered ring alternative, the tetralin (tetrahydronaphthalene) scaffold. The choice between an indane and a tetralin fundamentally alters the molecule's three-dimensional conformation, target binding affinity, and metabolic stability. To objectively differentiate these structures and predict their behavior, we rely on high-resolution spectroscopic data.

This guide provides an in-depth comparative analysis of the spectroscopic signatures of indanes versus tetralins, detailing the physical causality behind the data and outlining a self-validating analytical workflow for researchers and drug development professionals.

The Causality of Spectroscopic Differentiation

The fundamental difference between indanes and tetralins lies in ring strain and conformational flexibility. The five-membered cyclopentane ring of the indane scaffold is highly constrained, typically adopting a rigid "envelope" conformation. In contrast, the six-membered ring of tetralin adopts a more relaxed, rapidly interconverting "half-chair" conformation. This geometric divergence drives distinct spectroscopic behaviors:

• NMR Shielding and Anisotropy: The increased ring strain in indanes alters the s-character of the C–H bonds. This geometric constraint forces the benzylic protons of indanes closer to the deshielding cone of the aromatic ring, resulting in a predictable downfield shift in ¹H NMR compared to the more flexible tetralins. When directly comparing functionalized indane and tetralin derivatives, researchers have documented distinct ¹³C and heteronuclear chemical shifts that serve as reliable diagnostic markers for ring size 1.

• Vibrational Force Constants (IR): In highly functionalized scaffolds like indane-1,3-diones, the internal bond angles of the five-membered ring are compressed (~108°). This compression increases the force constant of the exocyclic C=O double bonds, shifting the infrared (IR) carbonyl stretching frequencies to higher wavenumbers relative to their tetralin counterparts, making them highly distinguishable 2.

• Stereochemical Rigidity: The structural elucidation of complex, naturally occurring indanes (such as anisotindans) relies heavily on their rigid stereocenters. The locked conformation allows for highly specific NOE (Nuclear Overhauser Effect) correlations and distinct coupling constants that are otherwise averaged out in flexible tetralins 3.

Comparative Spectroscopic Data

To provide an objective comparison, the following table synthesizes quantitative spectroscopic baselines for substituted indanes versus alternative tetralin scaffolds.

Spectroscopic Feature	Indane Scaffold (Product)	Tetralin Scaffold (Alternative)	Causality / Physical Basis
Benzylic ¹H NMR Shift	δ 2.80 – 3.10 ppm	δ 2.60 – 2.85 ppm	Indane's envelope conformation forces protons deeper into the aromatic deshielding cone.
Aliphatic ¹³C NMR Shift	δ 25.0 – 35.0 ppm	δ 22.0 – 30.0 ppm	Higher s-character in the strained 5-membered ring bonds causes downfield shifts.
Carbonyl IR Stretch (Diones)	1705 – 1745 cm⁻¹	1680 – 1695 cm⁻¹	Ring angle compression in indanes increases the C=O bond force constant.
Coupling Constants (³JHH)	Rigid, distinct cis/trans ³J (e.g., 6–8 Hz)	Averaged ³J due to rapid half-chair flipping	Tetralins undergo rapid conformational inversion at RT; indanes are relatively locked.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility in drug development, analytical workflows must be self-validating. A protocol is "self-validating" when orthogonal techniques (e.g., MS for exact mass, 2D NMR for connectivity, IR for functional groups) independently confirm the exact same structural hypothesis without contradictory artifacts.

Follow this step-by-step methodology for the definitive structural elucidation of indane derivatives:

Step 1: Sample Preparation and Solvent Selection

• Purify the synthesized or isolated compound to >95% purity via HPLC.

• Dissolve 5–10 mg of the compound in 0.6 mL of a deuterated solvent.

• Causality-driven choice: Utilize CDCl₃ for standard, non-polar indanes to maintain native conformations. However, for highly substituted or hydroxylated indanes (such as anisotindans), strictly use acetone-d₆ or DMSO-d₆. These polar aprotic solvents disrupt intermolecular hydrogen bonding, allowing you to clearly resolve and integrate exchangeable proton signals (-OH, -NH) 3.

Step 2: 1D NMR and IR Acquisition (Primary Scaffold Identification)

• Acquire ¹H NMR at ≥400 MHz and ¹³C NMR at ≥100 MHz at a regulated temperature of 298 K.

• Acquire FT-IR spectra using an ATR (Attenuated Total Reflectance) accessory to identify carbonyl or hydroxyl stretches.

• Validation Check: Cross-reference the integration of the ¹H aliphatic region. An unsubstituted indane aliphatic ring will integrate to exactly 6 protons, whereas a tetralin will integrate to 8. This must perfectly align with the expected molecular formula.

Step 3: 2D NMR Regiochemical Mapping

• Perform ¹H-¹H COSY to map the contiguous spin systems of the aliphatic ring.

• Perform HMBC (Heteronuclear Multiple Bond Correlation) to bridge the aliphatic and aromatic rings.

• Validation Check: In indanes, HMBC correlations from the benzylic protons (H-1 or H-3) to the aromatic quaternary carbons (C-3a, C-7a) will definitively lock the position of the 5-membered ring substituents, ruling out any open-chain or rearranged isomers 3.

Step 4: HR-ESI-MS and ECD (Absolute Configuration)

• Inject the sample into a Q-TOF mass spectrometer via Electrospray Ionization (ESI) to obtain the exact mass (accuracy < 5 ppm).

• For chiral indanes, acquire Electronic Circular Dichroism (ECD) spectra. Compare the experimental Cotton effects with Time-Dependent Density Functional Theory (TDDFT) calculations to assign the absolute configuration (e.g., 2R, 3S).

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the self-validating spectroscopic workflow.

Orthogonal spectroscopic workflow for the structural elucidation of indane scaffolds.

References

• Source: nih.
• Source: znaturforsch.
• Source: mdpi.

Sources

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• 2. mdpi.com [mdpi.com]
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Safety & Regulatory Compliance

(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine proper disposal procedures

Operational Guide: Safe Handling and Disposal of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

As a chiral building block frequently utilized in medicinal chemistry and drug development, (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine requires precise handling and disposal protocols. Like many primary alicyclic amines, this compound presents specific physicochemical risks, including skin/eye irritation and potential environmental toxicity.

This guide provides a comprehensive, self-validating system for the safe operational lifecycle and disposal of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine, ensuring compliance with stringent laboratory safety standards.

Physicochemical Hazard Profile

Understanding the fundamental chemistry of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is critical for establishing safe disposal routines. As a primary amine, the nitrogen atom possesses a lone pair of electrons, making the molecule both a nucleophile and a Brønsted-Lowry base. This basicity dictates its incompatibility with certain chemical classes and governs spill response strategies [1].

Chemical Property / Hazard	Classification / Characteristic	Operational Impact on Disposal
Chemical Class	Primary Amine (Indanamine derivative)	Reacts exothermically with strong acids. Must be segregated from strong oxidizing agents to prevent fire risks.
Physical State	Solid / Liquid (depending on salt form/temperature)	Dust generation must be minimized. Liquid forms require secondary containment.
Toxicity	Irritant (Skin, Eyes, Respiratory)	Requires appropriate PPE (nitrile gloves, safety goggles) during all waste transfer operations.
Environmental Hazard	Potential Aquatic Toxicity	Zero-drain disposal policy. Must never be flushed down laboratory sinks or allowed to enter the municipal water supply.

Waste Segregation & Storage Protocol

The foundational rule of chemical waste management is proper segregation. Because (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is a reactive base, improper mixing in a general waste carboy can lead to dangerous pressure buildup or thermal runaway.

• Primary Segregation: Isolate amine waste from strong acids, acid chlorides, acid anhydrides, and strong oxidizing agents (e.g., peroxides, permanganates).

• Container Specifications: Store waste in chemically compatible containers, preferably High-Density Polyethylene (HDPE) or glass. Avoid metal containers (such as copper, brass, or zinc alloys), as amines can form complex ions with transition metals, leading to container corrosion and structural failure over time [2].

• Labeling: Containers must be explicitly labeled with the full chemical name, the primary hazard (e.g., "Corrosive/Irritant - Amine"), and the date of initial waste accumulation.

Step-by-Step Disposal Methodologies

Protocol A: Routine Laboratory Waste Collection

This protocol applies to the disposal of reaction mixtures, mother liquors, or analytical samples containing the target compound.

• Determine the Matrix: Identify the solvent matrix containing the (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

  • Causality: The solvent dictates the final waste stream. Environmental Protection Agency (EPA) regulations mandate strict separation of halogenated and non-halogenated organic wastes due to different incineration requirements[3].

• Transfer Operation: Working inside a certified chemical fume hood, transfer the waste into the designated organic waste carboy using a funnel to prevent splashing.

• Routing:

  • If dissolved in solvents like Dichloromethane (DCM) or Chloroform: Route to Halogenated Organic Waste .

  • If dissolved in solvents like Methanol, Ethanol, or Ethyl Acetate: Route to Non-Halogenated Organic Waste .

• Final Disposal: The accumulated waste must be collected by a licensed hazardous waste management facility for high-temperature incineration.

Protocol B: Spill Response and Decontamination

In the event of a localized spill (e.g., dropped vial, transfer leak), immediate and chemically logical action is required.

• Isolation: Evacuate non-essential personnel from the immediate area. Ensure the fume hood sash is at the proper operational height to maintain negative pressure.

• Containment & Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized chemical spill pads).

  • Expertise Note: Do not use combustible materials like sawdust, as the amine could potentially react or lower the autoignition temperature of the mixture.

• Neutralization (The Causality of Decontamination): Once the bulk material is swept up and placed in a solid waste container, the contaminated surface must be neutralized. Wash the surface with a mild, dilute acid (e.g., 5% citric acid solution).

  • Why Citric Acid? Using a weak acid safely protonates the residual free-base amine, converting it into a water-soluble ammonium salt without the violent exothermic reaction that would occur if a strong acid (like concentrated HCl) were used.

• Final Wash: Wipe the area with damp paper towels (water) to remove the resulting salts, placing all used towels into the solid hazardous waste bin.

Waste Routing Visualization

The following diagram outlines the logical decision-making process for routing waste streams containing (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine.

Caption: Decision tree for the safe segregation and routing of indanamine derivative laboratory waste.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. (2011). Available at:[Link]

• PubChem. Laboratory Chemical Safety Summary (LCSS): Amines, Aliphatic. National Center for Biotechnology Information. Available at: [Link]

• United States Environmental Protection Agency (EPA). Hazardous Waste Identification and Management. Available at:[Link]

Personal protective equipment for handling (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine

This guide provides comprehensive safety protocols and operational procedures for the handling and disposal of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. Developed for researchers, scientists, and drug development professionals, this document synthesizes critical safety information with practical, field-tested insights to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard Profile

Hazard Class	GHS Category	Hazard Statement
Acute toxicity, oral	Category 4	H302: Harmful if swallowed
Skin corrosion/irritation	Category 2	H315: Causes skin irritation
Serious eye damage/eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure; Respiratory tract irritation	Category 3	H335: May cause respiratory irritation

These classifications form the basis for the personal protective equipment (PPE) and handling protocols outlined in this guide. It is imperative to treat this compound with the appropriate level of caution to mitigate risks of ingestion, skin and eye contact, and inhalation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is the cornerstone of safe chemical handling. The following recommendations are based on the known hazards of aromatic amines and are designed to provide a comprehensive barrier against exposure.[1][2]

Eye and Face Protection

Minimum Requirement: Chemical splash goggles with side-shields that conform to EN166 or OSHA 29 CFR 1910.133 standards are mandatory.

Rationale: The H319 classification ("Causes serious eye irritation") necessitates stringent eye protection. Standard safety glasses do not provide a sufficient seal to protect against splashes or fine aerosols.

For increased risk scenarios, such as when handling larger quantities or if there is a significant splash potential, a full-face shield should be worn in addition to chemical splash goggles.

Skin and Body Protection

The selection of appropriate gloves is paramount, as aromatic amines can be absorbed through the skin. Nitrile gloves, while common in laboratory settings, may only offer limited splash protection and are generally not recommended for prolonged contact with aromatic amines.

Recommended Gloves:

• For extended contact or immersion: Butyl rubber or Viton™ gloves are recommended due to their higher resistance to aromatic amines.

• For incidental contact (splash protection): Heavy-duty (≥8 mil) nitrile gloves may be acceptable, but they must be changed immediately upon any sign of contamination. A double-gloving strategy (wearing two pairs of nitrile gloves) can provide an additional layer of safety for short-duration tasks.

• Laminate film gloves (e.g., Ansell Barrier®): These gloves offer excellent broad-spectrum chemical resistance and are a superior choice for handling aromatic amines.[3] They can be worn as a primary glove or as a liner under a more form-fitting glove for improved dexterity.

Glove Selection and Use Protocol:

• Inspect gloves for any signs of degradation, punctures, or tears before each use.

• Ensure proper fit to maintain dexterity and prevent tearing.

• Practice proper doffing (removal) technique to avoid skin contact with the contaminated outer surface of the glove.

• Wash hands thoroughly with soap and water after removing gloves.

A chemically resistant laboratory coat is required at all times when handling (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine. For procedures with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be worn over the lab coat. Ensure that the lab coat is fully buttoned and the sleeves are of an appropriate length to cover the wrists.

Respiratory Protection

The H335 classification ("May cause respiratory irritation") indicates that inhalation of dust or aerosols of this compound must be avoided.

Engineering Controls as the Primary Defense: All handling of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine that may generate dust or aerosols must be conducted in a certified chemical fume hood.

When Respiratory Protection is Required: In situations where engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, respiratory protection is mandatory.

Recommended Respirator:

• A NIOSH-approved air-purifying respirator (APR) equipped with organic vapor/ammonia/methylamine cartridges is recommended.[4][5]

• For situations with the potential for high concentrations, a full-facepiece respirator with the same cartridges should be used, which also provides eye and face protection.

• All personnel required to wear respirators must be part of a respiratory protection program that includes medical evaluation, training, and fit testing, as mandated by OSHA's Respiratory Protection Standard (29 CFR 1910.134).[6]

Operational and Disposal Plans

A self-validating safety system relies on well-defined procedures for both routine handling and unexpected events.

Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific area within a chemical fume hood for handling the compound.

  • Ensure a safety shower and eyewash station are readily accessible and have been recently tested.

  • Assemble all necessary equipment and reagents before starting work.

  • Verify that a chemical spill kit is available and stocked with appropriate materials for an aromatic amine spill.

• Donning PPE:

  • Follow the prescribed sequence for donning PPE to ensure maximum protection.

  PPE Donning Sequence

• Handling:

  • Perform all manipulations of the solid compound within the fume hood to contain any dust.

  • If making solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers of the compound sealed when not in use.

• Doffing PPE:

  • Remove PPE in a manner that prevents cross-contamination.

  PPE Doffing Sequence

Emergency Procedures

In the event of a spill, remain calm and follow these steps:

• Alert others in the immediate area and evacuate if necessary.

• If the spill is large or you are unsure how to proceed, contact your institution's emergency response team.

• For small, manageable spills:

  • Ensure you are wearing the appropriate PPE, including respiratory protection if the compound is a dust or if aerosols may be generated.

  • Contain the spill by covering it with an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.

  • Carefully sweep the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

  • Place all contaminated materials, including PPE, into a sealed bag for hazardous waste disposal.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[7][8][9]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Waste Disposal Plan

All waste containing (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine must be treated as hazardous waste.

• Segregation:

  • Collect all solid waste (contaminated gloves, absorbent materials, etc.) in a clearly labeled, sealed hazardous waste container.

  • Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste container.

• Labeling:

  • Label all waste containers with "Hazardous Waste" and the full chemical name: "(S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine".

  • List any other components of the waste stream.

• Disposal:

  • Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

  • Waste containing aromatic amines may fall under EPA hazardous waste codes such as those for aniline production (K083, K103, K104) or other relevant codes depending on the specific waste stream.[10][11] Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on waste codes and disposal procedures.

Conclusion

The safe handling of (S)-4-Methoxy-2,3-dihydro-1H-inden-1-amine is predicated on a thorough understanding of its potential hazards and the diligent application of appropriate safety measures. By adhering to the PPE, operational, and emergency protocols outlined in this guide, researchers can minimize their risk of exposure and maintain a safe and productive laboratory environment. Always consult your institution's specific safety policies and the most current Safety Data Sheet for any chemical before beginning work.

References

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